Methyl 2-aminohex-5-ynoate

Core Science & Biosynthesis

Methyl 2-aminohex-5-ynoate: A Technical Guide to its Chemical Properties and Synthetic Utility

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 2-aminohex-5-ynoate is a non-proteinogenic α-amino acid ester characterized by a terminal alkyne functionality. This unique structural motif makes it a valuable building block in medicinal chemistry and organic synthesis. The presence of three distinct functional groups—a primary amine, a methyl ester, and a terminal alkyne—offers a rich platform for diverse chemical modifications. The terminal alkyne, in particular, serves as a versatile handle for the introduction of various molecular scaffolds through well-established coupling reactions, such as the Sonogashira coupling and copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), commonly known as "Click" chemistry.[1][2] This guide provides a comprehensive overview of the predicted chemical properties, reactivity, and synthetic applications of Methyl 2-aminohex-5-ynoate, offering a theoretical and practical framework for its use in research and development.

Molecular Structure and Physicochemical Properties

Property	Predicted Value/Information	Source
Molecular Formula	C₇H₁₁NO₂	[3]
Molecular Weight	141.17 g/mol	[3]
CAS Number	1379505-17-5 ((S)-isomer)	[3]
Appearance	Expected to be a colorless to pale yellow oil or low-melting solid	General knowledge of similar amino acid esters
Solubility	Likely soluble in organic solvents such as methanol, ethanol, dichloromethane, and ethyl acetate. Sparingly soluble in water.	General knowledge of amino acid esters
Boiling Point	Not determined. Expected to be relatively high due to the presence of polar functional groups.
Melting Point	Not determined.

Chemical Reactivity

The chemical behavior of Methyl 2-aminohex-5-ynoate is dictated by the interplay of its three primary functional groups: the α-amino group, the methyl ester, and the terminal alkyne.

Reactivity of the α-Amino Group

The primary amine at the α-position is nucleophilic and can participate in a variety of common reactions:

• Acylation: The amino group can be readily acylated with acyl chlorides or anhydrides to form the corresponding amides. This is a common strategy for N-protection in peptide synthesis.

• Alkylation: Reaction with alkyl halides can lead to the formation of secondary or tertiary amines.

• Schiff Base Formation: Condensation with aldehydes or ketones yields imines (Schiff bases), which can be further reduced to secondary amines.

• Nitrosation: In acidic media, primary amines can react with nitrous acid to form diazonium ions, which are versatile intermediates.[4]

Reactivity of the Methyl Ester Group

The methyl ester is susceptible to nucleophilic acyl substitution:

• Hydrolysis: Under acidic or basic conditions, the ester can be hydrolyzed to the corresponding carboxylic acid, 2-aminohex-5-ynoic acid. Basic hydrolysis (saponification) is typically irreversible.

• Transesterification: In the presence of another alcohol and a suitable catalyst, the methyl group can be exchanged to form a different ester.

• Amidation: Reaction with amines can convert the ester into an amide.

Reactivity of the Terminal Alkyne

The terminal alkyne is arguably the most versatile functional group in Methyl 2-aminohex-5-ynoate, enabling a wide range of carbon-carbon and carbon-heteroatom bond-forming reactions.[5]

• Sonogashira Coupling: This palladium- and copper-cocatalyzed cross-coupling reaction with aryl or vinyl halides is a powerful method for the formation of C(sp)-C(sp²) bonds.[6][7] This allows for the direct attachment of aromatic or vinylic moieties to the amino acid scaffold.

• Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) or "Click" Chemistry: This highly efficient and regioselective reaction with azides forms a stable 1,4-disubstituted 1,2,3-triazole ring.[2] This reaction is widely used in bioconjugation, drug discovery, and materials science due to its reliability and biocompatibility.[1][8]

• Alkynylation: The terminal alkyne can be deprotonated with a strong base to form an acetylide, which can then act as a nucleophile in reactions with electrophiles such as aldehydes, ketones, and alkyl halides.

• Hydration: In the presence of a mercury(II) catalyst and acid, the alkyne can be hydrated to form a methyl ketone.

• Reduction: The triple bond can be reduced to an alkene (using catalysts like Lindlar's catalyst for cis-alkenes or sodium in liquid ammonia for trans-alkenes) or to an alkane (via catalytic hydrogenation with catalysts like palladium on carbon).

Proposed Synthesis of Methyl 2-aminohex-5-ynoate

A plausible synthetic route to Methyl 2-aminohex-5-ynoate can be adapted from established methods for the synthesis of β,γ-alkynyl α-amino acid derivatives.[9] A common approach involves the nucleophilic addition of an alkyne to an α-imino ester.

Caption: Proposed synthetic workflow for Methyl 2-aminohex-5-ynoate.

Experimental Protocols

The following are representative, detailed protocols for key reactions involving Methyl 2-aminohex-5-ynoate. These are based on established procedures for similar substrates and may require optimization.

Protocol 1: Sonogashira Coupling of Methyl 2-aminohex-5-ynoate with an Aryl Iodide

Objective: To synthesize an N-protected aryl-alkyne derivative of Methyl 2-aminohex-5-ynoate.

Materials:

• N-Boc-Methyl 2-aminohex-5-ynoate

• Aryl iodide (e.g., iodobenzene)

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃)

• Copper(I) iodide (CuI)

• Triethylamine (TEA), degassed

• Toluene, degassed

Procedure:

• To a dry, oven-dried Schlenk flask under an inert atmosphere (argon or nitrogen), add N-Boc-Methyl 2-aminohex-5-ynoate (1.0 eq), aryl iodide (1.1 eq), Pd(OAc)₂ (0.02 eq), PPh₃ (0.04 eq), and CuI (0.03 eq).

• Add degassed toluene and degassed triethylamine (2.0 eq).

• Stir the reaction mixture at room temperature for 12-24 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, dilute the reaction mixture with ethyl acetate and filter through a pad of Celite.

• Wash the filtrate with saturated aqueous ammonium chloride solution and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired coupled product.

Protocol 2: Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

Objective: To synthesize a triazole-linked conjugate of Methyl 2-aminohex-5-ynoate.

Materials:

• Methyl 2-aminohex-5-ynoate

• Benzyl azide

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

• Sodium ascorbate

• tert-Butanol

• Water

Procedure:

• In a round-bottom flask, dissolve Methyl 2-aminohex-5-ynoate (1.0 eq) and benzyl azide (1.0 eq) in a 1:1 mixture of tert-butanol and water.

• In a separate vial, prepare a fresh solution of sodium ascorbate (0.2 eq) in water.

• In another vial, prepare a solution of CuSO₄·5H₂O (0.05 eq) in water.

• To the solution of the alkyne and azide, add the sodium ascorbate solution, followed by the copper(II) sulfate solution.

• Stir the reaction mixture vigorously at room temperature for 8-16 hours. The formation of the product can be monitored by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with water and extract with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the triazole conjugate.

Visualization of Key Reaction Mechanisms

Caption: Key reactions of the terminal alkyne in Methyl 2-aminohex-5-ynoate.

Safety and Handling

While a specific safety data sheet for Methyl 2-aminohex-5-ynoate is not widely available, general precautions for handling amino acid derivatives and alkynes should be followed. It should be handled in a well-ventilated fume hood. Personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves, should be worn. Avoid inhalation of vapors and contact with skin and eyes. In case of contact, wash the affected area with copious amounts of water. For detailed safety information, it is advisable to consult the safety data sheet of structurally similar compounds.

Conclusion

Methyl 2-aminohex-5-ynoate is a promising and versatile building block for chemical synthesis, particularly in the fields of medicinal chemistry and drug discovery. Its trifunctional nature allows for a wide range of chemical transformations, with the terminal alkyne providing a gateway to diverse molecular architectures through powerful reactions like the Sonogashira coupling and "Click" chemistry. While experimental data on this specific molecule is limited, its chemical properties and reactivity can be reliably predicted, enabling its strategic incorporation into synthetic pathways for the development of novel compounds with potential therapeutic applications.

References

• Click Chemistry: A valuable tool for peptide and protein modific
• methyl (2S)
• Alkynes: Important Roles in Organic Synthesis & Medicinal Chemistry. AiFChem. (2025, July 29).
• Sonogashira Coupling. Organic Chemistry Portal.
• Sonogashira coupling. In Wikipedia.
• Click Chemistry Azide-Alkyne Cycloaddition. Organic Chemistry Portal.
• Gridley, J. J., Coogan, M. P., Knight, D. W., Malik, K. M. A., Sharland, C. M., Singkhonrat, J., & Williams, S. (2003). A stereoselective synthesis of anti-γ,δ-alkynyl- and -alkenyl-β-hydroxy-α-amino esters from tin(ii) enolates of glycinate.
• Ji, J., Au-Yeung, T. T.‐L., & Chan, A. S. C. (2004). Efficient Synthesis of β,γ‐Alkynyl α‐Amino Acid Derivatives by Ag(I)‐Catalyzed Alkynylation of α‐Imino Esters.
• Azido Amino Acids and Click Chemistry Builiding Blocks. AAPPTec.
• A Technical Guide to the Reactivity of Terminal Alkynes in Functionalized Decanols. Benchchem.
• Photocatalytic Alkyl Addition to Access Quaternary Alkynyl α-Amino Esters. (2022). Organic Letters, 24(47), 8743-8747.
• On Terminal Alkynes That Can React with Active-Site Cysteine Nucleophiles in Proteases. (2012). Journal of the American Chemical Society, 134(49), 19909-19912.
• Catalytic asymmetric alkynylation of α-imino ester: A versatile approach to optically active unnatural α-amino acid derivatives. (2006). Proceedings of the National Academy of Sciences, 103(22), 8342-8346.
• Recent Advances in Terminal Alkyne‐Involved Alkynylation and Alkynylation‐Triggered Tandem Reactions. (2025).
• Reactivity of amino acids in nitrosation reactions and its relation to the alkylating potential of their products. (2002). The Journal of organic chemistry, 67(6), 1877-1883.

Sources

• 1. bachem.com [bachem.com]
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• 5. Click chemistry - Wikipedia [en.wikipedia.org]
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• 7. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 8. qyaobio.com [qyaobio.com]
• 9. Catalytic asymmetric alkynylation of α-imino ester: A versatile approach to optically active unnatural α-amino acid derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Structure, Stereochemistry, and Applications of Methyl (2S)-2-aminohex-5-ynoate in Bioorthogonal Chemistry

Introduction to the Core Molecule

Methyl (2S)-2-aminohex-5-ynoate—commonly encountered as the methyl ester hydrochloride salt of L-homopropargylglycine (L-HPG)—is a highly specialized non-canonical amino acid (NCAA) building block. In the rapidly expanding field of bioorthogonal chemistry, NCAAs are utilized to hijack the endogenous translational machinery of cells, allowing researchers to tag, isolate, and visualize newly synthesized proteins.

While free L-HPG is widely used for BioOrthogonal Non-Canonical Amino acid Tagging (BONCAT), the methyl ester derivative serves a distinct, mechanistically crucial purpose: it acts as a lipophilic prodrug. By masking the polar carboxylic acid, the methyl ester dramatically enhances passive diffusion across lipid bilayers. Once in the cytoplasm, endogenous non-specific esterases hydrolyze the ester, trapping the active L-HPG zwitterion intracellularly.

Structural and Stereochemical Analysis

The rational design of methyl (2S)-2-aminohex-5-ynoate relies on its structural mimicry of L-methionine, combined with strict stereochemical fidelity.

• Carbon Backbone: The 6-carbon chain (hexanoate) provides the exact steric bulk required to fit into the binding pocket of methionyl-tRNA synthetase (MetRS).

• Stereochemistry at C2: The (2S) configuration is non-negotiable. The MetRS enzyme possesses a highly stereoselective chiral active site. The (2S) enantiomer corresponds to the natural L-amino acid geometry. If the (2R) enantiomer were present, it would induce a severe steric clash, completely preventing the aminoacylation of the tRNA .

• Bioorthogonal Handle (C5-C6): The terminal alkyne replaces the native thioether methyl group of methionine. Alkynes are biologically inert (orthogonal) to native cellular nucleophiles and electrophiles, ensuring they only react when exposed to a specific exogenous probe via Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).

Quantitative Data Summary

The physicochemical properties and biological thresholds of this compound dictate its experimental application. These parameters are summarized below:

Parameter	Value	Causality / Significance
Molecular Formula	C7H11NO2	Addition of the methyl group increases lipophilicity for cell entry.
Molecular Weight	141.17 g/mol (free base)	Low molecular weight ensures minimal steric hindrance during passive uptake.
Stereocenter	(2S) / L-configuration	Strictly required for recognition and charging by MetRS.
E. coli Toxicity Threshold	< 0.35 μM (for free HPG)	High concentrations inhibit cell division; ester forms require careful titration to avoid metabolic stalling .
CuAAC Reactivity	Terminal Alkyne	Highly specific bioorthogonal handle for azide-functionalized fluorophores.

Experimental Workflows & Self-Validating Protocols

As a Senior Application Scientist, it is critical to understand why a protocol works, rather than just executing steps. The following methodologies are designed as self-validating systems where the chemistry inherently prevents side reactions.

Protocol A: Synthesis of Methyl (2S)-2-aminohex-5-ynoate Hydrochloride

This protocol utilizes a modified Fischer esterification to convert L-HPG into its methyl ester while simultaneously protecting the reactive primary amine .

• Preparation of Methanolic HCl: Cool anhydrous methanol (10 mL per mmol of amino acid) to 0 °C under an inert argon atmosphere. Slowly add thionyl chloride (SOCl2, 2.0 equivalents) dropwise.

  • Causality: The slow addition controls the highly exothermic reaction between SOCl2 and methanol. This reaction generates anhydrous HCl and dimethyl sulfite in situ. Generating anhydrous HCl avoids the introduction of water, which would otherwise drive the equilibrium backward, hydrolyzing the ester product back to the carboxylic acid.

• Amino Acid Addition: Add (2S)-2-aminohex-5-ynoic acid (L-HPG) (1.0 equivalent) to the chilled solution.

  • Causality: Adding the amino acid after the generation of HCl ensures that the primary amine is immediately protonated to the non-nucleophilic ammonium salt (-NH3+). This completely prevents inter-molecular amidation (unwanted peptide bond formation) between the amine of one molecule and the activated carboxylate of another.

• Esterification: Allow the reaction mixture to warm to room temperature and stir for 16 hours.

  • Causality: Fischer esterification is an equilibrium process. The massive molar excess of methanol serves as both the solvent and the reactant, driving the reaction to >99% completion according to Le Chatelier's principle.

• Isolation: Remove the solvent and volatile byproducts under reduced pressure to yield the pure hydrochloride salt as a crystalline solid.

Protocol B: BONCAT Metabolic Labeling via Ester Prodrug

This workflow utilizes the synthesized methyl ester for tracking nascent protein synthesis .

• Methionine Depletion: Culture cells in methionine-free media for 30 minutes.

  • Causality: Depleting endogenous L-methionine empties the intracellular amino acid pool, reducing competition at the MetRS active site and maximizing the incorporation rate of the NCAA.

• Prodrug Incubation: Supplement the media with methyl (2S)-2-aminohex-5-ynoate (titrated to 0.1 - 0.5 mM).

  • Causality: The methyl ester acts as a lipophilic prodrug, passively diffusing across the plasma membrane. Intracellular esterases cleave the ester, trapping the highly polar L-HPG zwitterion inside the cytoplasm.

• Translation & Incorporation: Incubate for 1–4 hours to allow active protein synthesis.

• Fixation & Permeabilization: Wash cells, fix with 4% paraformaldehyde, and permeabilize with 0.1% Triton X-100.

• CuAAC Click Reaction: Add a click cocktail containing CuSO4, THPTA ligand, sodium ascorbate, and an Azide-Fluorophore.

  • Causality: Sodium ascorbate reduces Cu(II) to the active Cu(I) catalyst. THPTA stabilizes Cu(I) and prevents the generation of reactive oxygen species (ROS) that would otherwise degrade the biological sample.

Visualizing the BONCAT Ester Workflow

The following diagram illustrates the logical progression of the methyl ester prodrug from extracellular administration to final proteomic detection.

Metabolic incorporation workflow of methyl (2S)-2-aminohex-5-ynoate for BONCAT.

References

• Smertenko, A., et al. "In vivo homopropargylglycine incorporation enables sampling, isolation and characterization of nascent proteins from Arabidopsis thaliana." The Plant Journal, 2021. URL:[Link]

• Lund, B. A., et al. "Differential toxicity of bioorthogonal non-canonical amino acids (BONCAT) in Escherichia coli." Journal of Microbiological Methods, 2023. URL:[Link]

• Hatzenpichler, R., et al. "Metabolic Implications of Using BioOrthogonal Non-Canonical Amino Acid Tagging (BONCAT) for Tracking Protein Synthesis." Frontiers in Microbiology, 2020. URL:[Link]

• Krauss, I. J., et al. "An Optimized Synthesis of Fmoc-l-Homopropargylglycine-OH." The Journal of Organic Chemistry, 2022. URL:[Link]

• Laverko, M., et al. "Stabilized 111In-Labeled sCCK8 Analogues for Targeting CCK2-Receptor Positive Tumors: Synthesis and Evaluation." Bioconjugate Chemistry, 2010. URL:[Link]

The Alkyne Revolution: A Technical Guide to the Biological Activity of Non-Canonical Alkyne-Containing Amino Acids

Introduction: Expanding the Proteomic Toolbox

In the intricate world of cellular biology and therapeutic development, the ability to precisely observe, track, and manipulate proteins is paramount. For decades, researchers have relied on a limited toolkit of 20 canonical amino acids to understand the proteome. However, the emergence of non-canonical amino acids (ncAAs) has ushered in a new era of biological inquiry, offering unprecedented control over protein structure and function.[1][2][3] Among these, alkyne-containing amino acids have proven to be exceptionally versatile tools, acting as chemical "handles" that can be introduced into proteins and subsequently modified with exquisite specificity.[4][5][6]

This technical guide provides a comprehensive overview of the biological activity of non-canonical alkyne-containing amino acids. We will delve into the core principles of their incorporation into proteins, explore the bioorthogonal chemistry that underpins their utility, and showcase their diverse applications in basic research and drug development. This document is intended for researchers, scientists, and drug development professionals seeking to leverage the power of these remarkable molecular tools.

The Power of the Alkyne: A Chemically Unique Functional Group

The terminal alkyne group (a carbon-carbon triple bond) is the cornerstone of the utility of these ncAAs. Its small size and, most importantly, its chemical inertness within the cellular environment make it a bioorthogonal functional group. This means it does not react with the vast array of functional groups present in biological systems, ensuring that any chemical modifications are highly specific to the alkyne handle.[1][7]

The primary mode of reaction for alkyne-containing amino acids is through "click chemistry," a concept for which K.B. Sharpless was a co-recipient of the Nobel Prize.[4] This family of reactions is characterized by high yields, stereospecificity, and the absence of interfering byproducts.[6][8] The two most prominent click reactions involving alkynes are:

• Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC): This highly efficient reaction forms a stable triazole linkage between a terminal alkyne and an azide.[5][7][9] While powerful, the copper catalyst can exhibit cytotoxicity, limiting its application in living organisms.[7]

• Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC): To overcome the toxicity of copper, strained cyclooctynes were developed.[7] The ring strain in these molecules allows them to react spontaneously with azides without the need for a catalyst, making this reaction ideal for live-cell imaging and in vivo applications.[4][7]

Beyond click chemistry, other bioconjugation reactions involving alkynes, such as the Glaser-Hay and Cadiot–Chodkiewicz couplings, are also being explored to expand the repertoire of protein modification techniques.[1][10]

Incorporating Alkyne Functionality into Proteins

The first critical step in harnessing the power of alkyne-containing amino acids is their incorporation into the protein of interest. Two primary strategies are employed:

• Metabolic Labeling: This technique involves introducing an alkyne-containing amino acid analog into cell culture media.[11][12] The cellular machinery then mistakes this analog for its canonical counterpart and incorporates it into newly synthesized proteins. A prominent example is L-homopropargylglycine (HPG) , a methionine analog.[11][12][13] This method is particularly useful for global labeling of newly synthesized proteins to study protein turnover and dynamics.[7][11]

• Genetic Code Expansion: For site-specific incorporation, the genetic code of an organism can be expanded to encode an alkyne-containing amino acid.[1][7] This is achieved by introducing an engineered aminoacyl-tRNA synthetase (aaRS) and its cognate tRNA into the cell.[3][14] This orthogonal pair recognizes a nonsense codon (e.g., the amber stop codon UAG) and inserts the non-canonical amino acid at that specific site in the polypeptide chain.[1][3] This approach offers precise control over the location of the alkyne handle, which is crucial for applications like antibody-drug conjugate development.[][16][17]

Visualizing the Workflow: From Incorporation to Application

To better illustrate these concepts, the following diagrams outline the key processes involved in utilizing alkyne-containing amino acids.

Figure 1: General workflow for the application of alkyne-containing amino acids.

Applications in Research and Drug Development

The ability to introduce a bioorthogonal alkyne handle into proteins has opened up a vast array of applications across various scientific disciplines.

Proteomics and Protein Dynamics

Metabolic labeling with alkyne-containing amino acids like HPG allows for the temporal tracking of newly synthesized proteins.[11][12] By introducing the alkyne analog for a specific duration, researchers can isolate and identify proteins synthesized during that window. This has been instrumental in studying protein turnover, localization, and the cellular response to various stimuli.[4] The alkyne-tagged proteins can be enriched using azide-functionalized beads for subsequent identification by mass spectrometry.[13]

Fluorescence Imaging

By "clicking" a fluorescent dye to the alkyne handle, researchers can visualize the localization and dynamics of newly synthesized proteins within cells and even whole organisms.[11][18] This technique, often referred to as fluorescent non-canonical amino acid tagging (FUNCAT), provides spatiotemporal information that is complementary to traditional methods like fluorescent protein fusions.[11]

Antibody-Drug Conjugates (ADCs)

ADCs are a promising class of cancer therapeutics that combine the targeting specificity of an antibody with the potent cell-killing ability of a cytotoxic drug.[] The site-specific incorporation of alkyne-containing amino acids into antibodies allows for the precise attachment of a drug molecule via click chemistry.[][16] This results in a homogeneous population of ADCs with a defined drug-to-antibody ratio (DAR), which can lead to improved efficacy and reduced side effects compared to traditional conjugation methods that target native amino acids like cysteine or lysine.[][16][17]

Peptide Cyclization and Stapling

The intramolecular reaction between an alkyne- and an azide-containing amino acid within the same peptide chain can be used to create cyclic or "stapled" peptides.[4][6][8] This conformational constraint can enhance the peptide's stability against proteolysis, improve its binding affinity to a target, and increase its cell permeability.[6]

Quantitative Data Summary

The following table summarizes representative quantitative data related to the application of alkyne-containing amino acids.

Application	Parameter	Typical Values	Significance
Metabolic Labeling	HPG concentration for labeling	25-50 µM	Effective labeling with minimal cytotoxicity.
CuAAC Reaction	Reaction time	Minutes to a few hours	Rapid and efficient conjugation.
SPAAC Reaction	Second-order rate constants	10-3 to 1 M-1s-1	Slower than CuAAC but suitable for live-cell applications.
ADC Development	Drug-to-Antibody Ratio (DAR)	Typically 2 or 4	Homogeneous product with controlled stoichiometry.[17]
ADC Development	Conjugation Efficacy	>95%	Highly efficient and site-specific drug attachment.[16]

Experimental Protocols

The following are detailed protocols for key experiments involving alkyne-containing amino acids.

Protocol 1: Metabolic Labeling of Cultured Mammalian Cells with L-Homopropargylglycine (HPG)

Objective: To label newly synthesized proteins in cultured mammalian cells for subsequent analysis.

Materials:

• Mammalian cell line of interest

• Complete cell culture medium

• Methionine-free cell culture medium

• L-homopropargylglycine (HPG) stock solution (10 mM in sterile water)

• Phosphate-buffered saline (PBS)

• Cell lysis buffer (e.g., RIPA buffer)

• Protease inhibitor cocktail

Procedure:

• Cell Seeding: Plate mammalian cells at an appropriate density in a multi-well plate and allow them to adhere overnight in complete culture medium.

• Methionine Depletion: Aspirate the complete medium and wash the cells once with warm PBS. Add pre-warmed methionine-free medium and incubate for 30-60 minutes to deplete intracellular methionine pools.

• HPG Labeling: Add HPG to the methionine-free medium to a final concentration of 25-50 µM. The optimal concentration and labeling time should be determined empirically for each cell line and experimental goal. Incubate the cells for the desired labeling period (e.g., 1-24 hours).

• Cell Lysis: After labeling, aspirate the medium and wash the cells twice with ice-cold PBS. Add ice-cold lysis buffer supplemented with protease inhibitors to each well.

• Lysate Collection: Scrape the cells and transfer the lysate to a microcentrifuge tube. Incubate on ice for 30 minutes with occasional vortexing.

• Clarification: Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

• Protein Quantification: Collect the supernatant and determine the protein concentration using a standard protein assay (e.g., BCA assay). The lysate is now ready for downstream click chemistry and analysis.

Protocol 2: Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) on Cell Lysates

Objective: To attach an azide-functionalized reporter molecule (e.g., fluorescent dye, biotin) to HPG-labeled proteins in a cell lysate.

Materials:

• HPG-labeled cell lysate (from Protocol 1)

• Azide-functionalized reporter molecule (e.g., Azide-Fluor 488, Biotin-Azide)

• Tris(2-carboxyethyl)phosphine (TCEP) stock solution (50 mM in water)

• Tris[(1-benzyl-1H-1,2,3-triazol-4-yl)methyl]amine (TBTA) stock solution (10 mM in DMSO)

• Copper(II) sulfate (CuSO₄) stock solution (50 mM in water)

• Sodium ascorbate stock solution (100 mM in water, freshly prepared)

Procedure:

• Reaction Setup: In a microcentrifuge tube, combine the following in order:

  • HPG-labeled cell lysate (50-100 µg of protein)

  • Azide-functionalized reporter molecule (final concentration 10-100 µM)

  • TCEP (final concentration 1 mM)

  • TBTA (final concentration 100 µM)

• Initiation of Reaction: Add CuSO₄ to a final concentration of 1 mM, followed immediately by the addition of freshly prepared sodium ascorbate to a final concentration of 1 mM. The sodium ascorbate reduces Cu(II) to the catalytic Cu(I) species.

• Incubation: Vortex the reaction mixture gently and incubate at room temperature for 1-2 hours, protected from light if using a fluorescent reporter.

• Sample Preparation for Analysis: The labeled proteins can be precipitated using acetone or methanol, or directly analyzed by SDS-PAGE. For in-gel fluorescence scanning, the gel can be imaged directly. For western blotting, the proteins are transferred to a membrane and probed with an antibody against the reporter tag (e.g., anti-biotin).

Figure 2: A simplified workflow for the CuAAC protocol.

Conclusion and Future Outlook

Non-canonical alkyne-containing amino acids have fundamentally changed the way we study and engineer proteins. Their bioorthogonal reactivity, coupled with versatile incorporation strategies, provides a powerful platform for a wide range of biological investigations and therapeutic applications. From visualizing protein synthesis in real-time to constructing next-generation antibody-drug conjugates, the impact of these molecular tools is undeniable.

As research in this field continues to advance, we can expect the development of new alkyne-containing amino acids with novel properties, the discovery of more efficient and biocompatible bioorthogonal reactions, and the expansion of their applications into new frontiers of biology and medicine. The "alkyne revolution" is far from over, and its continued evolution promises to yield even more exciting discoveries and innovations in the years to come.

References

• Dieterich, D. C., Link, A. J., Graumann, J., Tirrell, D. A., & Schuman, E. M. (2006). Selective identification of newly synthesized proteins in mammalian cells using bioorthogonal noncanonical amino acid tagging (BONCAT). Proceedings of the National Academy of Sciences, 103(25), 9482-9487. [Link]

• Salic, A., & Mitchison, T. J. (2008). A chemical method for fast and sensitive detection of DNA synthesis in vivo. Proceedings of the National Academy of Sciences, 105(7), 2415-2420. [Link]

• Lang, K., & Chin, J. W. (2014). Cellular incorporation of unnatural amino acids and bioorthogonal labeling of proteins. Chemical reviews, 114(9), 4764-4806. [Link]

• Sletten, E. M., & Bertozzi, C. R. (2009). Bioorthogonal chemistry: fishing for selectivity in a sea of functionality. Angewandte Chemie International Edition, 48(38), 6974-6998. [Link]

• Zimmerman, E. S., Heibeck, T. H., Gill, A., Li, X., Murray, C. J., Madlansacay, M. R., ... & Schultz, P. G. (2014). Production of site-specific antibody-drug conjugates using unnatural amino acids. Bioconjugate chemistry, 25(3), 351-361. [Link]

• Dieterich, D. C., & Schuman, E. M. (2013). BONCAT: Metabolic Labeling, Click Chemistry, and Affinity Purification of Newly Synthesized Proteomes. In Neuronal Protein Synthesis (pp. 31-43). Humana Press, Totowa, NJ. [Link]

• Jena Bioscience. (n.d.). Alkyne-containing Amino Acids. [Link]

• Axup, J. Y., Bajjuri, K. M., Ritland, M., Hutchins, B. M., Kim, C. H., Kazane, S. A., ... & Schultz, P. G. (2012). Synthesis of site-specific antibody-drug conjugates using unnatural amino acids. Proceedings of the National Academy of Sciences, 109(40), 16101-16106. [Link]

• Walsh, C. T. (2015). The chemical versatility of natural-product assembly lines. Journal of the American Chemical Society, 137(2), 702-714. [Link]

• van Geel, R., van Berkel, S. S., van Delft, F. L., & Rijkers, D. T. (2016). The art of site-specific conjugation on antibodies. Drug discovery today: technologies, 19, 31-38. [Link]

• Marchand, J. A., & Chang, M. C. (2019). Biosynthesis of halogenated, alkene, and alkyne amino acids. Nature Chemical Biology, 15(3), 225-233. [Link]

• AApptec. (2020, October 20). Alkyne Containing Amino Acids. [Link]

• AApptec. (2020, September 25). Azide and Alkyne-Containing Amino Acids. [Link]

• Hinz, F. I., Dieterich, D. C., & Tirrell, D. A. (2012). Non-canonical amino acid-mediated tracking of the cellular proteome. Current opinion in chemical biology, 16(1-2), 118-126. [Link]

• Hinz, F. I., Shklyar, B., Dieterich, D. C., & Tirrell, D. A. (2013). Visualizing the proteome of an organism with a single-cell resolution. ACS chemical biology, 8(6), 1161-1166. [Link]

• Liu, C. C., & Schultz, P. G. (2010). Adding new chemistries to the genetic code. Annual review of biochemistry, 79, 413-444. [Link]

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The Strategic Utility of Terminal Alkynes in Bioorthogonal Chemistry

An In-Depth Technical Guide for Chemical Biology and Drug Development

Executive Summary

The advent of bioorthogonal chemistry has fundamentally transformed drug target deconvolution, metabolic tracking, and activity-based proteomics. At the core of this methodological revolution is the terminal alkyne—a remarkably small, biologically inert functional group that serves as an ideal chemical reporter. This whitepaper provides an authoritative analysis of terminal alkynes in bioorthogonal applications, detailing the mechanistic causality of the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), comparative performance metrics, and self-validating experimental workflows designed for rigorous drug development pipelines.

Mechanistic Foundations: The Case for Terminal Alkynes

To study biomolecules in their native environments without perturbing their function, chemical reporters must be both highly selective and sterically unobtrusive[1]. Terminal alkynes fulfill these criteria perfectly. Consisting of only two sp-hybridized carbon atoms, the terminal alkyne introduces virtually zero steric bulk, allowing small-molecule probes to penetrate cells and bind native enzyme active sites with wild-type kinetics.

Because terminal alkynes are entirely inert to endogenous biological nucleophiles, electrophiles, and oxidants, they require a highly specific catalyst to react. The gold standard is the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), which yields a stable 1,4-disubstituted 1,2,3-triazole linkage[2].

The Causality of the CuAAC Catalytic Cycle

The efficiency of CuAAC in biological systems relies on the precise orchestration of the Cu(I) catalyst. Because free Cu(I) rapidly disproportionates in aqueous environments and generates cytotoxic reactive oxygen species (ROS) via the Fenton reaction, the use of stabilizing ligands is non-negotiable[2]. Water-soluble ligands like THPTA (Tris(3-hydroxypropyltriazolylmethyl)amine) or BTTAA are employed to coordinate the Cu(I) ion. This coordination serves a dual causal purpose: it accelerates the cycloaddition kinetics and sacrificially intercepts ROS, thereby protecting sensitive amino acids (like histidine) from oxidation and preventing protein cross-linking[2].

Fig 1. Mechanistic logic and reagent causality in the CuAAC catalytic cycle.

Quantitative Comparison: Terminal Alkynes vs. Strained Cyclooctynes

While Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) eliminates the need for copper by utilizing ring strain (e.g., cyclooctynes), the massive steric footprint of cyclooctynes often disrupts the biological activity of small-molecule drugs and probes[3]. The selection between these two systems must be driven by the specific demands of the assay.

Parameter	Terminal Alkynes (CuAAC)	Strained Cyclooctynes (SPAAC)
Steric Footprint	Minimal (2 carbon atoms)	Bulky (8-membered ring + modifications)
Reaction Kinetics ( k2​ )	Fast (10 to 100 M⁻¹s⁻¹)	Moderate (0.1 to 1 M⁻¹s⁻¹)
Catalyst Requirement	Cu(I) required	None (Strain-promoted)
Biocompatibility	Requires ligands to mitigate Cu toxicity	Excellent (No heavy metals)
Primary Applications	Lysate ABPP, Fixed-cell imaging, EdU labeling	Live-cell imaging, in vivo animal models

Data synthesized from comparative bioorthogonal performance metrics[3].

Key Applications in Drug Development

A. Metabolic Labeling: The EdU Revolution

In 2008, Salic and Mitchison revolutionized the tracking of DNA synthesis by introducing 5-ethynyl-2'-deoxyuridine (EdU)[4]. Unlike traditional BrdU, which requires harsh DNA denaturation (HCl or heat) for antibody access, EdU utilizes a terminal alkyne handle. This allows for direct, antibody-free fluorescent labeling via CuAAC. Because the terminal alkyne is small enough to be incorporated by DNA polymerases without stalling, this method preserves tissue morphology and enables high-throughput multiplexed analysis.

B. Activity-Based Protein Profiling (ABPP)

Activity-Based Protein Profiling (ABPP) utilizes small-molecule probes to interrogate the functional state of enzymes within complex proteomes[5]. A standard ABPP probe consists of a reactive electrophilic warhead, a linker, and a bioorthogonal reporter—most commonly a terminal alkyne[6]. The terminal alkyne is preferred over bulky fluorophores during the live-cell incubation phase because its minimal steric bulk does not impede the probe's ability to enter native active sites[7]. Following cell lysis, CuAAC is used to conjugate the alkyne-tagged proteins to an azide-fluorophore (for in-gel fluorescence) or an azide-biotin (for LC-MS/MS enrichment)[5].

Fig 2. Workflow of Activity-Based Protein Profiling (ABPP) using a terminal alkyne probe.

Self-Validating Experimental Protocol: CuAAC for ABPP in Cell Lysates

To ensure absolute trustworthiness and reproducibility in target deconvolution, the following CuAAC protocol is designed as a self-validating system. The causality behind the order of addition is critical to preventing artifactual protein degradation.

Step-by-Step Methodology

• Proteome Preparation: Adjust the concentration of the alkyne-probe-labeled cell lysate to 1–2 mg/mL in PBS.

• Reporter Addition: Add the Azide-Fluorophore or Azide-Biotin to a final concentration of 50 µM[8].

• Catalyst Premixing (Critical Causality Step): In a separate tube, mix 100 mM CuSO4 with 250 mM THPTA ligand at a 1:5 molar ratio[8].

  • Causality: Mixing Cu(II) with the stabilizing ligand before adding the reducing agent ensures that as soon as Cu(I) is generated, it is immediately coordinated. This prevents Cu(I) disproportionation and minimizes the generation of ROS[2].

• Catalyst Addition: Add the CuSO4/THPTA premix to the lysate (final Cu concentration: 1 mM).

• Reaction Initiation: Add Sodium Ascorbate (freshly prepared) to a final concentration of 5 mM.

  • Causality: Ascorbate reduces Cu(II) to the catalytically active Cu(I). Adding it last acts as the chemical "trigger" for the reaction, ensuring that the cycloaddition only begins when all substrates and stabilized catalysts are perfectly distributed in the matrix[8].

• Incubation: React for 1 hour at room temperature in the dark.

• Quenching & Precipitation: Quench the reaction by adding ice-cold methanol/chloroform to precipitate the proteins, removing unreacted click reagents before downstream LC-MS/MS or SDS-PAGE analysis.

Self-Validation & Controls

A rigorous ABPP experiment must be self-validating. The following controls must be run in parallel to prove that the observed signal is strictly dependent on the bioorthogonal reaction:

• No-Copper Control: Omit CuSO4 from the premix. Validates that the azide-reporter is not non-specifically sticking to the proteome via hydrophobic interactions.

• No-Probe Control: Subject lysate from vehicle-treated cells to the full click reaction. Validates that the Cu(I) complex is not inducing artifactual cross-reactivity with endogenous biological alkynes or thiols.

Sources

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Discovery and significance of non-proteinogenic amino acids in research.

The Non-Proteinogenic Amino Acid (NPAA) Revolution in Drug Discovery: Mechanisms, Methodologies, and Clinical Translation

The Paradigm Shift: Beyond the Canonical 20

For decades, the development of peptide and protein therapeutics was fundamentally constrained by the universal genetic code. While canonical peptides offer high target selectivity and low toxicity, their clinical utility is severely bottlenecked by poor pharmacokinetic profiles—specifically, rapid degradation by endogenous proteases and low membrane permeability[1].

As a Senior Application Scientist navigating the modern drug discovery landscape, I view the incorporation of non-proteinogenic amino acids (NPAAs)—also known as unnatural or non-canonical amino acids—not merely as a structural modification, but as a rational engineering strategy to bypass biological limitations. By introducing building blocks such as D-amino acids, β -amino acids, N-methylated residues, and orthogonal chemical handles, we can fundamentally alter the physicochemical properties of a therapeutic molecule[2].

Mechanistic Causality: Why NPAAs Drive Efficacy

The primary driver for incorporating NPAAs is proteolytic evasion . Endogenous proteases have evolved highly specific S1/S1' active site pockets that recognize the precise spatial geometry and stereochemistry of natural L- α -amino acid backbones.

• β -amino acids: Inserting a single methylene group into the peptide backbone (creating a β -amino acid) shifts the register of the chain. Causality: This molecular misalignment prevents the scissile bond from properly orienting within the protease catalytic triad, effectively dropping the enzymatic cleavage rate ( kcat​/Km​ ) to near zero[3].

• N-methylation: Methylating the amide nitrogen eliminates the hydrogen bond donor capability of the peptide bond. Causality: This not only prevents recognition by exopeptidases but also increases lipophilicity and membrane permeability by reducing the molecule's polar surface area, driving oral bioavailability[4].

Quantitative Impact on Pharmacokinetics

The strategic substitution of NPAAs yields exponential improvements in half-life ( t1/2​ ) without sacrificing target affinity. Table 1 summarizes the profound pharmacokinetic shifts observed in key therapeutic scaffolds.

Table 1: Quantitative Impact of NPAA Incorporation on Peptide Stability | Peptide Scaffold | Modification Strategy | Target Affinity | Plasma Half-Life ( t1/2​ ) | Ref | | :--- | :--- | :--- | :--- | :--- | | Neurotensin 52 | Natural truncated fragment | NTSR1 Ki​ = 0.24 nM | ~ 2 - 4 minutes |[5] | | Neurotensin 54 | N-terminal β -arginine & internal β -amino acids | NTSR1 Ki​ = 6.0 nM | > 7 days |[5] | | Compstatin CP20 | Standard cyclic peptide | C3 Ligand | 9.3 hours |[6] | | Compstatin CP40 | D-Tyr and NMe-Ile incorporation | C3 Ligand KD​ = 0.5 nM | 11.8 hours |[6] |

Clinical Translation: FDA-Approved NPAA Therapeutics

The theoretical benefits of NPAAs have successfully translated into the clinic. Recent FDA approvals highlight the industry's reliance on these unnatural building blocks to achieve therapeutic viability[7].

Table 2: Recent FDA-Approved Drugs Featuring NPAAs

Drug Name (Year)	Indication	Key NPAAs Incorporated	Structural Function	Ref
Zilucoplan (2023)	Myasthenia gravis	NMe-Asp, tert-butylglycine, aza-tryptophan	Backbone constraint, profound protease resistance	[8]
Motixafortide (2023)	Multiple myeloma	Citrulline (Cit)	Modulates charge density and receptor binding	[8]

| Odevixibat (2021) | Pruritus | D-4-hydroxyphenylglycine, L-ethylglycine | Chiral evasion of hepatic degradation |[9] |

Core Methodologies for NPAA Incorporation

Genetic Code Expansion (GCE) for Biologics

While Solid-Phase Peptide Synthesis (SPPS) is ideal for short peptides, engineering large therapeutic proteins (like Antibody-Drug Conjugates) requires Genetic Code Expansion (GCE). GCE repurposes a stop codon—typically the Amber codon (UAG)—to encode an NPAA using an engineered orthogonal aminoacyl-tRNA synthetase (aaRS) and tRNA pair[10].

Fig 1. Genetic Code Expansion workflow via amber codon suppression.

Step-by-Step Protocol: GCE in E. coli

• Plasmid Co-Transformation: Co-transform an E. coli expression strain (e.g., BL21) with two plasmids: one encoding the orthogonal aaRS/tRNA pair (e.g., Methanocaldococcus jannaschii TyrRS/tRNA variant) and one encoding your target protein with a site-directed UAG mutation[11].

• Culturing and NPAA Supplementation: Grow cells in LB media at 37°C. At an OD600 of 0.4, supplement the culture media with the desired NPAA (e.g., 1-2 mM final concentration).

  • Causality: The NPAA must be added before induction. This allows the orthogonal aaRS sufficient time to build an intracellular pool of aminoacylated tRNA CUA , preventing premature ribosomal stalling and termination at the UAG codon.

• Induction: At OD600 0.6, induce protein expression (e.g., using 1 mM IPTG or 0.2% Arabinose) and shift to 25°C for 12-16 hours to promote proper protein folding.

• Self-Validating Control (Critical): Always run a parallel "-NPAA" control culture.

  • Trustworthiness Check: If the orthogonal pair is truly orthogonal, the -NPAA culture must yield only truncated protein. If full-length protein is detected without the NPAA, endogenous amino acids are being mischarged onto the orthogonal tRNA, invalidating the system's fidelity[10].

• Harvest & Purification: Lyse cells and purify the full-length protein via Ni-NTA affinity chromatography.

Evaluating Efficacy: Plasma Proteolytic Stability Assay

Once an NPAA-modified peptide is synthesized, its resistance to biological degradation must be empirically validated.

Fig 2. Self-validating plasma proteolytic stability assay workflow.

Step-by-Step Protocol: Plasma Stability Assessment

• Matrix Preparation: Pre-warm 50% pooled human plasma (diluted in PBS, pH 7.4) to 37°C.

• Peptide Spiking: Spike the NPAA-modified peptide into the plasma to a final concentration of 10 µM.

• Time-Course Sampling: At predefined intervals (e.g., 0, 1, 2, 4, 8, 24, and 48 hours), extract a 50 µL aliquot.

• Quenching & Internal Standard Addition: Immediately transfer the aliquot into 50 µL of 1% Trifluoroacetic acid (TFA) in water containing a stable isotopically labeled internal standard (IS)[12].

  • Causality: Quenching with TFA is superior to thermal denaturation because it instantaneously drops the pH below the catalytic optimum of plasma serine/metallo-proteases while simultaneously precipitating large, interfering plasma proteins.

  • Trustworthiness Check: The IS accounts for variable extraction efficiencies during precipitation and corrects for matrix effects (ion suppression) during electrospray ionization (ESI), ensuring the calculated half-life reflects true biological degradation.

• Extraction: Centrifuge the quenched samples at 14,000 x g for 15 minutes at 4°C. Extract the clear supernatant.

• LC-MS/MS Analysis: Quantify the remaining intact peptide using Multiple Reaction Monitoring (MRM) on a triple quadrupole mass spectrometer. Plot the ion currents as an exponential decay curve to calculate t1/2​ [12].

References

• Impact of non-proteinogenic amino acids in the discovery and development of peptide therapeutics - nih.gov -[Link]

• Non-proteinogenic amino acids – Knowledge and References - taylorandfrancis.com -[Link]

• Peptides Containing β-Amino Acid Patterns: Challenges and Successes in Medicinal Chemistry - acs.org -[Link]

• Unnatural Amino Acids: Strategies, Designs, and Applications in Medicinal Chemistry and Drug Discovery - researcher.life -[Link]

• The Pharmaceutical Industry in 2023: An Analysis of FDA Drug Approvals from the Perspective of Molecules - mdpi.com -[Link]

• 2021 FDA TIDES (Peptides and Oligonucleotides) Harvest - mdpi.com -[Link]

• Unnatural Amino Acids: Strategies, Designs and Applications in Medicinal Chemistry and Drug Discovery - nih.gov -[Link]

• Engineered orthogonal translation systems from metagenomic libraries expand the genetic code - biorxiv.org -[Link]

• Genetic Code Expansion - addgene.org - [Link]

• Recognition of MHC-II peptide ligands that contain β-amino acids - nih.gov -[Link]

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Introduction to bioorthogonal reactions for labeling biomolecules in living systems.

A Senior Application Scientist's Guide to Bioorthogonal Labeling in Living Systems

Abstract: Bioorthogonal chemistry encompasses a class of chemical reactions that can proceed within living organisms without interfering with native biochemical processes.[1][2] This guide provides an in-depth exploration of the core principles, key reaction classes, and practical workflows for labeling diverse biomolecules—including proteins, glycans, and nucleic acids—directly within their physiological environments. We will delve into the mechanistic details of the most powerful bioorthogonal reactions, such as Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) and Inverse-Electron-Demand Diels-Alder (IEDDA) ligation, offering field-proven insights into experimental design, reagent selection, and protocol optimization. This document is intended for researchers, scientists, and drug development professionals seeking to harness the precision of bioorthogonal chemistry for applications ranging from live-cell imaging and proteomic analysis to targeted drug delivery.[3][4]

The Principle of Bioorthogonality: Chemical Precision in a Biological World

The term "bioorthogonal" was first conceptualized by Dr. Carolyn Bertozzi and refers to a chemical reaction that can occur inside a living system without interfering with or being interfered by the complex biological milieu.[5][6] To be truly bioorthogonal, a reaction must meet a stringent set of criteria:

• High Selectivity: The reacting partners (e.g., an azide and an alkyne) must react exclusively with each other, ignoring the vast array of other functional groups present in a cell, such as amines, thiols, and hydroxyls.[7]

• Biocompatibility: The reagents, catalysts (if any), and reaction byproducts must be non-toxic and not perturb the normal physiology of the cell or organism.[8]

• Favorable Kinetics: The reaction must proceed at a reasonable rate at physiological temperatures (e.g., 37°C), pH, and in an aqueous environment, even at the low concentrations typical of biological studies.[5]

• Inert Functional Groups: The reactive handles introduced onto biomolecules must be abiotic, meaning they are not naturally found in biological systems, thus ensuring their unique reactivity.[5]

The power of this approach lies in a two-step strategy: first, a bioorthogonal functional group, or "chemical handle," is incorporated into a target biomolecule; second, this handle is selectively reacted with a probe molecule carrying the complementary functional group.[9] This modularity has revolutionized how scientists visualize, track, and manipulate biomolecules in their native settings.

The Bioorthogonal Chemist's Toolkit: A Survey of Key Reactions

Over the past two decades, the repertoire of bioorthogonal reactions has expanded significantly.[7] While early reactions like the Staudinger ligation and copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) were foundational, concerns over phosphine reagent stability and copper cytotoxicity, respectively, have driven the development of catalyst-free alternatives for live-cell applications.[10][11]

The Workhorse: Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)

The SPAAC reaction is a cornerstone of modern bioorthogonal chemistry.[11] It leverages the high ring strain of a cyclooctyne to react spontaneously with an azide, forming a stable triazole linkage without the need for a cytotoxic copper catalyst.[12]

Mechanism: The reaction proceeds via a [3+2] dipolar cycloaddition. The significant energy released from the strained eight-membered ring provides the necessary activation energy, driving the reaction forward under physiological conditions.[11][13]

Causality in Reagent Choice: The selection of the cyclooctyne is a critical experimental decision, as it dictates the reaction kinetics. The reactivity is governed by a balance between ring strain and electronic factors.[12][14]

• BCN (Bicyclononyne): Offers a good balance of stability and reactivity, but is among the slower cyclooctynes. Its smaller size can be advantageous in certain contexts.[12]

• DBCO (Dibenzocyclooctyne): A widely used cyclooctyne with significantly faster kinetics than BCN due to increased ring strain. It is a reliable choice for many cell-labeling experiments.[12][13]

• DIFO (Difluorinated Cyclooctyne): The addition of electron-withdrawing fluorine atoms further activates the alkyne, leading to even faster reaction rates, which is crucial for detecting low-abundance targets.[13]

The Speed Demon: Inverse-Electron-Demand Diels-Alder (IEDDA) Ligation

For applications requiring exceptionally fast kinetics, the IEDDA reaction is the undisputed champion.[15] This reaction occurs between an electron-deficient diene, most commonly a 1,2,4,5-tetrazine (Tz), and a strained, electron-rich dienophile, such as a trans-cyclooctene (TCO).[2][16]

Mechanism: The reaction is a [4+2] cycloaddition where the low energy gap between the Highest Occupied Molecular Orbital (HOMO) of the dienophile (TCO) and the Lowest Unoccupied Molecular Orbital (LUMO) of the diene (Tetrazine) leads to extremely rapid rates.[16][17] The initial cycloaddition product is unstable and rapidly undergoes a retro-Diels-Alder reaction to release dinitrogen gas (N₂), an irreversible step that makes the formation of the final, stable dihydropyridazine product highly favorable.[18][19]

Key Advantages:

• Unparalleled Speed: IEDDA reactions have second-order rate constants (k₂) that can be orders of magnitude higher than SPAAC, enabling efficient labeling at very low concentrations.[8][15]

• Fluorogenic Potential: Many tetrazine-fluorophore conjugates are quenched ("dark") but become highly fluorescent upon reaction with a dienophile. This "turn-on" response provides a high signal-to-noise ratio, as it minimizes background from unreacted probes.[20]

• Mutual Orthogonality: IEDDA and SPAAC reaction pairs are mutually orthogonal; an azide will not react with a tetrazine or TCO, and a cyclooctyne will not react with a tetrazine. This allows for simultaneous, independent labeling of two different biomolecules within the same system.[21]

Comparative Analysis of Key Bioorthogonal Reactions

The choice of reaction is dictated by the specific biological question, the nature of the target biomolecule, and the experimental constraints.

Reaction	Typical k₂ (M⁻¹s⁻¹)	Key Features	Common Applications
SPAAC	0.1 - 1.0	Copper-free, stable reagents, widely available probes.[12][13]	Live-cell imaging, metabolic labeling, surface modification.
IEDDA	10³ - 10⁶	Extremely fast, fluorogenic probes, catalyst-free.[15][22]	In vivo imaging, pre-targeting drug delivery, rapid labeling of low-abundance targets.

Labeling Strategies: Installing the Bioorthogonal Handle

The success of any bioorthogonal labeling experiment hinges on the ability to selectively introduce a chemical handle into the biomolecule of interest. Several powerful strategies have been developed to achieve this.

Metabolic Labeling

This technique exploits the cell's own metabolic pathways to incorporate unnatural substrates containing bioorthogonal handles into macromolecules.[23][24]

• Glycans: Cells are fed unnatural sugar precursors, such as an azide-modified mannosamine (Ac₄ManNAz), which are metabolized and incorporated into cell-surface glycans.[25] These azido-sugars can then be labeled with a cyclooctyne- or TCO-bearing probe.[26]

• Proteins: The methionine analog L-azidohomoalanine (AHA) can be used to replace methionine during protein synthesis, globally labeling newly synthesized proteins with azides.[24][27]

Genetic Code Expansion

For site-specific protein labeling, the genetic code itself can be expanded.[28] This is achieved by engineering an orthogonal aminoacyl-tRNA synthetase/tRNA pair that recognizes a stop codon (e.g., the amber codon, UAG) and incorporates a non-canonical amino acid (ncAA) bearing a bioorthogonal handle at that specific site.[29][30] This provides ultimate precision, allowing a probe to be attached to a single, defined location on a protein of interest.[31][32]

Experimental Workflows & Protocols

The following sections provide validated, step-by-step workflows that integrate the principles discussed above.

Workflow: Metabolic Labeling of Cell-Surface Glycans and SPAAC-mediated Fluorescent Imaging

This workflow describes a common method to visualize the glycome of living cells. First, an azide-bearing sugar is metabolically incorporated, followed by labeling with a strained alkyne-fluorophore conjugate.

Caption: Workflow for metabolic glycan labeling via SPAAC.

Protocol: Cell-Surface Glycan Labeling Self-Validation: A crucial control for this experiment is to run a parallel sample of cells that were not treated with Ac₄ManNAz but are still subjected to the DBCO-Fluorophore. The absence of fluorescence in this control validates that the labeling is specific to the metabolically incorporated azide.

• Cell Preparation: Seed mammalian cells (e.g., HEK293T) onto glass-bottom imaging dishes and allow them to adhere overnight in complete culture medium.

• Metabolic Labeling:

  • The following day, replace the medium with fresh complete medium containing 25-50 µM of peracetylated N-azidoacetylmannosamine (Ac₄ManNAz).

  • Incubate the cells for 48-72 hours to allow for deacetylation, conversion to the corresponding sialic acid, and incorporation into cell-surface glycoconjugates.[25]

• SPAAC Reaction:

  • Prepare a 10 mM stock solution of a DBCO-conjugated fluorophore (e.g., DBCO-AF488) in anhydrous DMSO.

  • Gently wash the cells twice with pre-warmed phosphate-buffered saline (PBS).

  • Dilute the DBCO-fluorophore to a final concentration of 10-25 µM in fresh, serum-free medium.

  • Add the labeling medium to the cells and incubate for 30-60 minutes at 37°C, protected from light.[33]

• Imaging:

  • Remove the labeling medium and wash the cells three times with PBS to remove any unreacted probe.

  • Add fresh medium or PBS to the dish and image the cells using a fluorescence microscope with appropriate filter sets.

Workflow: Site-Specific Protein Labeling via Genetic Code Expansion and IEDDA

This advanced workflow enables the labeling of a specific protein at a single, genetically defined site. It requires transfection of plasmids encoding the orthogonal synthetase/tRNA pair and the target protein containing an amber (UAG) stop codon.

Caption: Workflow for site-specific protein labeling via IEDDA.

Protocol: Site-Specific Protein Labeling Trustworthiness: The fidelity of this system is validated by Western blot. A full-length protein product should only be observed in cells that received both plasmids AND the non-canonical amino acid (ncAA). Samples lacking the ncAA will show only truncated protein, confirming that suppression of the stop codon is dependent on ncAA incorporation.[34]

• Plasmid Preparation: Obtain or generate plasmids encoding:

  • An orthogonal aminoacyl-tRNA synthetase/tRNA pair (e.g., a TCO*-Lysine synthetase/tRNACUA pair).[31]

  • Your protein of interest with an amber stop codon (TAG) mutated at the desired labeling site.

• Transfection and Expression:

  • Co-transfect mammalian cells with both plasmids using a standard transfection reagent.

  • Immediately after transfection, add the non-canonical amino acid (e.g., TCO*-Lysine) to the culture medium at a final concentration of 0.1-1 mM.

  • Allow the protein to express for 24-48 hours.[30]

• IEDDA Labeling:

  • Prepare a 1-5 mM stock solution of a tetrazine-fluorophore (e.g., Me-Tet-Cy5) in DMSO.

  • Wash the cells once with pre-warmed medium.

  • Dilute the tetrazine-fluorophore to a final concentration of 1-10 µM in fresh medium and add it to the cells.

  • Due to the rapid kinetics of the IEDDA reaction, an incubation of 5-15 minutes at 37°C is often sufficient.[19][34]

• Imaging:

  • Wash the cells two to three times with fresh medium to remove unreacted tetrazine probe.

  • Proceed with live-cell fluorescence imaging.

Applications in Research and Drug Development

The precision afforded by bioorthogonal chemistry has unlocked numerous applications, fundamentally changing how we study biology and design therapeutics.

• Target Identification and Validation: Labeling specific proteins or glycans can help visualize their localization, trafficking, and interaction partners in living cells.

• In Vivo Imaging: The speed and biocompatibility of IEDDA reactions have enabled pre-targeted imaging in whole animals, where an antibody-TCO conjugate is administered first to find its target, followed by a fast-clearing, radiolabeled tetrazine for PET or SPECT imaging.[15][22]

• Drug Delivery and Activation: Bioorthogonal reactions can be used to assemble drugs at the target site, activate prodrugs, or construct antibody-drug conjugates (ADCs) with precisely controlled drug-to-antibody ratios.[1][3][10]

• Advanced Proteomics: Techniques like BioID, when combined with genetic code expansion, allow for the site-specific placement of proximity-labeling enzymes to map protein-protein interaction networks with unprecedented spatial resolution.

Conclusion and Future Outlook

Bioorthogonal chemistry has transitioned from a niche chemical curiosity to an indispensable tool in the modern life scientist's arsenal.[35] The ongoing development of new reactions with even faster kinetics, improved stability, and novel functionalities promises to further expand its capabilities.[7] The integration of bioorthogonal chemistry with advanced microscopy, proteomics, and therapeutic platforms will continue to drive discovery and innovation in both fundamental research and clinical applications.[4]

References

• Bio-orthogonal Chemistry: Pioneering Therapeutic Precision in Medicine. (n.d.). International Journal of Advanced Research in Science, Communication and Technology. [Link]

• IEDDA: An Attractive Bioorthogonal Reaction for Biomedical Applications. (2021). Molecules. [Link]

• s Applications of Bioorthogonal Chemistry in Tumor-Targeted Drug Discovery. (2019). Molecules. [Link]

• Genetic code expansion and bioorthogonal labelling enables cell specific proteomics in an animal. (2014). Current Opinion in Chemical Biology. [Link]

• Genetic code expansion to enable site-specific bioorthogonal labeling of functional G protein-coupled receptors in live cells. (2023). Protein Science. [Link]

• Advances of bioorthogonal coupling reactions in drug development. (2022). ResearchGate. [Link]

• Application of the Inverse-Electron-Demand Diels-Alder Reaction for Metabolic Glycoengineering. (2021). Frontiers in Chemistry. [Link]

• Inverse Electron Demand Diels-Alder Reaction (IEDDA). (n.d.). Creative Biolabs. [Link]

• Cutting-edge bioorthogonal chemistry: Innovations, practical applications, and emerging trends. (2024). Journal of Bioprocessing and Chemical Technology. [Link]

• Cell-selective metabolic labeling of biomolecules with bioorthogonal functionalities. (2013). Accounts of Chemical Research. [Link]

• Bioorthogonal chemistry: A review of its diverse applications in science. (2022). CAS. [Link]

• Bioorthogonal Chemistry and Its Applications. (2021). Journal of Chemical Education. [Link]

• Genetic Code Expansion Enables Live-Cell and Super-Resolution Imaging of Site-Specifically Labeled Cellular Proteins. (2015). Journal of the American Chemical Society. [Link]

• Bioorthogonal chemistry in living animals. (2017). National Science Review. [Link]

• Bioorthogonal Chemistry in Biomolecule Quantification: A Review of Reactions and Strategies. (2024). Molecules. [Link]

• Genetic Incorporation of Two Mutually Orthogonal Bioorthogonal Amino Acids That Enable Efficient Protein Dual-Labeling in Cells. (2021). bioRxiv. [Link]

• Designing Bioorthogonal Reactions for Biomedical Applications. (2024). Pharmaceutics. [Link]

• Expanding the Genetic Code. (n.d.). K.Lang Lab | Chemical Biology. [Link]

• Bioorthogonal Chemistry in Drug Discovery: Techniques and Applications in Targeted Cancer Therapy. (2026). Mansa STM Publishers. [Link]

• Labeling proteins on live mammalian cells using click chemistry. (2015). Nature Protocols. [Link]

• Strain-Promoted Alkyne-Azide Cycloadditions (SPAAC) Reveal New Features of Glycoconjugate Biosynthesis. (2010). Glycobiology. [Link]

• Conformationally Strained trans-Cyclooctene (sTCO) Enables the Rapid Construction of 18F-PET Probes via Tetrazine Ligation. (2016). Theranostics. [Link]

• Experimental and Theoretical Elucidation of SPAAC Kinetics for Strained Alkyne-Containing Cycloparaphenylenes. (2021). ChemRxiv. [Link]

• Trans-Cyclooctene-Functionalized PeptoBrushes with Improved Reaction Kinetics of the Tetrazine Ligation for Pretargeted Nuclear Imaging. (2019). ACS Nano. [Link]

• Labeling proteins on live mammalian cells using click chemistry. (2015). PubMed. [Link]

• Experimental and theoretical elucidation of SPAAC kinetics for strained alkyne-containing cycloparaphenylenes. (2021). Chemical Science. [Link]

• SPAAC Pulse-Chase: A Novel Click Chemistry-Based Method to Determine the Half-Life of Cellular Proteins. (2017). Frontiers in Chemistry. [Link]

• Fluorescence labelling of mitochondria in living cells via the SPAAC reaction. (2017). ResearchGate. [Link]

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Protocols & Analytical Methods

Techniques for incorporating Methyl 2-aminohex-5-ynoate into peptide sequences.

Application Note: Techniques for Incorporating Methyl 2-aminohex-5-ynoate into Peptide Sequences

Executive Summary

Methyl 2-aminohex-5-ynoate (the methyl ester of L-homopropargylglycine, or HPG-OMe) is a highly versatile, non-canonical amino acid building block. Featuring a terminal alkyne side chain and a methyl ester-protected C-terminus, it serves as a premier bioorthogonal handle for Copper-Catalyzed Alkyne-Azide Cycloaddition (CuAAC). This guide outlines the mechanistic rationale, structural advantages, and self-validating protocols for incorporating HPG-OMe into synthetic peptide architectures.

Mechanistic Rationale & Structural Advantages

When designing alkyne-functionalized peptides, researchers often choose between propargylglycine (Pra) and homopropargylglycine (HPG). While Pra is more commercially abundant, HPG offers two distinct mechanistic advantages:

• Reduced Steric Hindrance: HPG contains an additional methylene group in its aliphatic side chain compared to Pra. This extended spacer pushes the reactive terminal alkyne further away from the sterically bulky peptide backbone. During CuAAC, this thermodynamic relief significantly accelerates the formation of the bimetallic Cu(I) metallacycle intermediate, leading to higher conjugation yields[1].

• Biological Orthogonality: HPG is recognized and accepted by wild-type methionyl-tRNA synthetase (MetRS) as a methionine surrogate. This makes it the gold standard for Bio-Orthogonal Non-Canonical Amino acid Tagging (BONCAT) in living systems[2].

The use of the methyl ester variant (HPG-OMe) specifically dictates the synthetic workflow. The methyl group acts as an orthogonal C-terminal protecting group, making the molecule ideal for direct solution-phase C-terminal capping, enzymatic peptide synthesis, or as a precursor for Fmoc-Solid Phase Peptide Synthesis (SPPS)[3].

Architectural Workflows for Peptide Incorporation

Depending on the desired position of the alkyne tag within the peptide, HPG-OMe can be processed through distinct synthetic pathways before undergoing bioorthogonal conjugation.

Workflow detailing the processing of HPG-OMe into functionalized bioorthogonal conjugates.

Self-Validating Laboratory Protocols

Protocol 1: Direct Solution-Phase C-Terminal Coupling

Purpose: To couple HPG-OMe to the C-terminus of an existing peptide acid in solution. Causality: HATU is utilized as the coupling reagent because its HOAt leaving group accelerates aminolysis, minimizing the residence time of the activated ester and preventing epimerization of the peptide's C-terminal residue.

• Activation: Dissolve the peptide free-acid (1.0 eq) and HATU (1.1 eq) in anhydrous DMF. Add N,N-Diisopropylethylamine (DIPEA, 3.0 eq). Stir for 5 minutes at room temperature to form the active ester.

• Coupling: Add Methyl 2-aminohex-5-ynoate hydrochloride (1.2 eq) to the mixture. Stir for 2 hours.

• Quenching & Extraction: Dilute the reaction with saturated aqueous NaHCO3​ to quench unreacted HATU. Extract the peptide product using Ethyl Acetate (EtOAc).

• Validation Checkpoint: Analyze the organic layer via LC-MS. The system is self-validating when the starting peptide mass is completely depleted, replaced by a single peak corresponding to [Mpeptide​+123Da]+ .

Protocol 2: Saponification & Fmoc-Protection for SPPS

Purpose: Converting HPG-OMe into Fmoc-HPG-OH for internal sequence incorporation via SPPS[3]. Causality: Saponification must be strictly temperature-controlled. Elevated temperatures in the presence of strong bases (LiOH) will cause proton abstraction at the α -carbon, leading to racemization.

• Hydrolysis: Dissolve HPG-OMe (1.0 eq) in a 1:1 mixture of THF and H2​O . Cool the flask strictly to 0°C in an ice bath.

• Saponification: Slowly add LiOH (1.5 eq). Stir at 0°C for exactly 2 hours.

• Fmoc Protection: Without isolating the intermediate, add Sodium Carbonate ( Na2​CO3​ , 2.0 eq) followed by Fmoc-OSu (1.1 eq). Allow the reaction to warm to room temperature and stir for 12 hours.

• Isolation: Acidify the aqueous layer to pH 2.0 using 1M HCl, then extract with EtOAc. Dry over MgSO4​ and concentrate under vacuum.

• Validation Checkpoint: Perform Chiral HPLC. A self-validating successful run will show an enantiomeric excess (ee) of >98%, confirming that the 0°C temperature control successfully prevented racemization.

Protocol 3: Bioorthogonal CuAAC "Click" Conjugation

Purpose: Conjugating an azide-functionalized payload to the HPG-containing peptide . Causality: Pre-complexing Cu(II) with a ligand (like THPTA) before adding the reducing agent (ascorbate) is critical. Unchelated copper generates reactive oxygen species (ROS) that can oxidatively damage susceptible peptide residues (e.g., Met, Cys, Trp).

• Preparation: Dissolve the HPG-peptide (1.0 eq) and the Azide-payload (1.2 eq) in degassed PBS (pH 7.4).

• Catalyst Complexation: In a separate vial, mix CuSO4​ (0.1 eq) and THPTA ligand (0.5 eq) in H2​O .

• Reduction: Add Sodium Ascorbate (1.0 eq) to the catalyst vial. The solution will turn from blue to colorless, indicating the successful reduction of Cu(II) to the catalytically active Cu(I) species.

• Cycloaddition: Transfer the active catalyst mixture to the peptide solution. Stir at room temperature for 2 hours.

• Validation Checkpoint: Add 5 mM EDTA to quench the reaction by stripping the copper catalyst. Analyze via LC-MS; the appearance of the [Mpeptide​+Mazide​]+ mass shift with no residual alkyne peak validates the completion of the triazole linkage.

Mechanistic pathway of the CuAAC reaction on the HPG-functionalized peptide.

Comparative Data Analysis

To demonstrate the empirical superiority of Homopropargylglycine over standard Propargylglycine in specific biological and synthetic contexts, quantitative performance metrics are summarized below:

Metric / CharacteristicPropargylglycine (Pra)Homopropargylglycine (HPG)Mechanistic DriverSide Chain Length1 Methylene (- CH2​ -C ≡ CH)2 Methylenes (- CH2​ CH2​ -C ≡ CH)Structural compositionMetRS Incorporation< 5% (Poor substrate)> 85% (Excellent substrate)MetRS active site pocket depth accommodates the extra CH2​ [2].CuAAC Yield (Peptide)~70 - 75%> 95%Extended side chain minimizes steric clash with the peptide backbone[1].Saponification ee%> 98% (0°C control)> 98% (0°C control)Low temperature suppresses base-catalyzed α -proton abstraction[3].

References

• In vivo homopropargylglycine incorporation enables sampling, isolation and characterization of nascent proteins from Arabidopsis thaliana. The Plant Journal. URL:[Link]

• An Optimized Synthesis of Fmoc-l-Homopropargylglycine-OH. Journal of Organic Chemistry (ACS Publications). URL:[Link]

• Copper-catalyzed click reaction on/in live cells. Chemical Science (RSC Publishing). URL:[Link]

• Click Chemistry (CuAAC) and Detection of Tagged de novo Synthesized Proteins in Drosophila. Journal of Visualized Experiments (PMC). URL:[Link]

• An Optimized Synthesis of Fmoc-L-Homopropargylglycine-OH (PMC Archive). National Institutes of Health. URL:[Link]

Sources

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• 2. In vivo homopropargylglycine incorporation enables sampling, isolation and characterization of nascent proteins from Arabidopsis thaliana - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. An Optimized Synthesis of Fmoc-L-Homopropargylglycine-OH - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Precision Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) for Bioconjugation

Target Audience: Researchers, scientists, and drug development professionals. Application: Protein labeling, bioorthogonal chemistry, and biomaterial synthesis.

Executive Summary

Since its independent discovery by the Sharpless and Meldal laboratories, the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) has become the premier "click" reaction for chemical biology and drug development. Its utility stems from extreme thermodynamic driving forces (>60 kcal/mol) and the bioorthogonal nature of azides and terminal alkynes. However, transitioning this reaction from organic synthesis to delicate aqueous bioconjugation requires rigorous control over catalyst speciation and redox chemistry.

As an Application Scientist, I have designed this note to move beyond a simple "recipe." Here, we deconstruct the causality behind each reagent choice, providing a self-validating protocol engineered to maximize conjugate yield while completely suppressing copper-mediated biomolecular degradation.

Mechanistic Rationale & Catalyst Design

To master CuAAC, one must understand the organometallic intermediates that dictate the reaction's speed and specificity. The uncatalyzed Huisgen 1,3-dipolar cycloaddition requires elevated temperatures and yields a mixture of 1,4- and 1,5-regioisomers. The introduction of Cu(I) lowers the activation barrier by approximately 11 kcal/mol, accelerating the reaction by 10⁷-fold and exclusively yielding the 1,4-disubstituted 1,2,3-triazole .

The reaction proceeds via a stepwise sequence rather than a concerted mechanism. Cu(I) inserts into the terminal alkyne to form a copper(I)-acetylide intermediate. The azide then coordinates to the copper center, followed by a stepwise annealing sequence to form a six-membered metallacycle, which rapidly undergoes ring contraction and protonolysis to release the triazole product .

Figure 1: Stepwise organometallic catalytic cycle of the CuAAC reaction.

The Critical Role of the Ligand

In aqueous environments, Cu(I) is thermodynamically unstable. It rapidly undergoes disproportionation into Cu(0) and Cu(II), or is oxidized by dissolved oxygen, generating reactive oxygen species (ROS) that cleave protein backbones. To prevent this, accelerating ligands such as THPTA (Tris(3-hydroxypropyltriazolylmethyl)amine) are mandatory . THPTA completely envelops the Cu(I) center, protecting it from oxidation while simultaneously acting as a base to facilitate acetylide formation.

Quantitative Optimization of Reaction Parameters

Selecting the correct parameters is a balancing act between reaction kinetics and biomolecular preservation. The data below summarizes the optimal conditions derived from extensive empirical screening.

Table 1: Comparison of Common CuAAC Ligands

Ligand	Aqueous Solubility	Reaction Rate	ROS Suppression	Primary Application
TBTA	Very Low (<0.1 mM)	Moderate	Moderate	Organic synthesis, fixed cell imaging
THPTA	High (>500 mM)	Very Fast	Excellent	Live-cell labeling, sensitive proteins
BTTAA	High	Extremely Fast	Excellent	In vivo bioconjugation, dilute samples
BCA	High	Fast	Poor	Polymer chemistry (non-biological)

Table 2: Standard Reagent Concentrations for Protein Bioconjugation

Reagent	Final Concentration	Causality / Rationale
Protein	10 - 100 µM	Higher concentrations drive pseudo-first-order kinetics.
Azide/Alkyne Probe	5 - 10 Equivalents	Slight excess ensures complete conversion without aggregation.
CuSO₄	50 - 100 µM	Source of Cu. Kept low to minimize potential toxicity.
THPTA Ligand	250 - 500 µM	Maintained at a 5:1 ratio to Cu. Prevents free Cu-mediated ROS.
Sodium Ascorbate	2.5 - 5.0 mM	Reduces Cu(II) to active Cu(I). Must be added last.

Self-Validating Experimental Protocol: Aqueous Protein Labeling

This protocol is engineered for the functionalization of an alkyne-tagged protein with an azide-fluorophore. Every step is designed to validate the integrity of the reaction.

Workflow Visualization

Figure 2: Step-by-step injection workflow for aqueous bioconjugation.

Step-by-Step Methodology

Step 1: Buffer Preparation & Substrate Assembly

• Prepare the reaction buffer: 100 mM Sodium Phosphate, pH 7.4.

  • Causality: Avoid Tris buffer. Tris is a competitive amine ligand that will strip Cu(I) from THPTA, stalling the reaction and exposing the protein to ROS .

• Dilute the alkyne-tagged protein to 50 µM in 100 µL of buffer.

• Add the azide-fluorophore to a final concentration of 250 µM (5 equivalents). Keep DMSO concentration below 5% to prevent protein denaturation.

Step 2: Catalyst Pre-Complexation (Critical Step)

• In a separate microcentrifuge tube, mix 1 µL of 10 mM CuSO₄ with 5 µL of 10 mM THPTA ligand.

• Incubate at room temperature for 5 minutes.

  • Causality: Cu(II) must be fully enveloped by the THPTA ligand before reduction. If ascorbate is added to uncomplexed Cu(II), it triggers a Fenton-like reaction, generating hydroxyl radicals that will irreversibly degrade the target protein.

Step 3: Reaction Assembly & Initiation

• Add the pre-complexed Cu/THPTA solution to the protein/azide mixture.

• Self-Validation Control: Split the reaction into two 50 µL aliquots. Tube A is the active reaction; Tube B is the negative control.

• To Tube A, add 2.5 µL of freshly prepared 100 mM Sodium Ascorbate (Final conc. 5 mM).

• To Tube B (Negative Control), add 2.5 µL of water.

  • Causality: Tube B validates that any observed fluorescence in the final purified protein is due to covalent triazole formation, not non-specific hydrophobic dye absorption.

Step 4: Incubation & Quenching

• Incubate both tubes in the dark at room temperature for 1 hour.

• Quench the reaction by adding EDTA to a final concentration of 10 mM.

  • Causality: EDTA is a powerful chelator that rapidly strips copper from the THPTA ligand and the triazole product, arresting the catalytic cycle and preventing long-term metal toxicity.

Step 5: Purification

• Purify the protein using a Zeba™ Spin Desalting Column (or equivalent size-exclusion chromatography) to remove unreacted dye, EDTA-Cu complexes, and ascorbate byproducts.

Troubleshooting & Quality Control

Even with optimized protocols, biological matrices can introduce variables. Use this logic-driven matrix to resolve common failures:

Observation / Issue	Mechanistic Cause	Corrective Action
Reaction mixture turns blue/green	Oxidation of Cu(I) back to Cu(II) due to oxygen ingress.	Degas buffers with N₂/Ar prior to use. Add an additional 2.5 mM Sodium Ascorbate.
Protein precipitates during reaction	Ligand insolubility or ROS-mediated protein crosslinking.	Ensure THPTA:Cu ratio is strictly ≥ 5:1. Switch from TBTA to THPTA.
High background in Negative Control	Non-specific hydrophobic binding of the fluorophore.	Wash the purified protein with a mild detergent (e.g., 0.1% Tween-20) prior to final analysis.
Low conjugation yield	Suboptimal pH or presence of chelators (e.g., EDTA, Tris) in the starting buffer.	Dialyze the starting protein into pure PBS or HEPES (pH 7.4) before initiating the click reaction.

References

• Himo, F., Lovell, T., Hilgraf, R., Rostovtsev, V. V., Noodleman, L., Sharpless, K. B., & Fokin, V. V. (2005). "Copper-Catalyzed Azide-Alkyne Cycloaddition: Mechanism and the Origin of Regioselectivity." Journal of the American Chemical Society. URL:[Link]

• Hong, V., Presolski, S. I., Ma, C., & Finn, M. G. (2009). "Analysis and optimization of copper-catalyzed azide-alkyne cycloaddition for bioconjugation." Angewandte Chemie International Edition. URL:[Link]

• Presolski, S. I., Hong, V., & Finn, M. G. (2011). "Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) in Bioconjugation." Current Protocols in Chemical Biology. URL:[Link]

High-Efficiency Fluorescent Labeling of Nascent Proteins Using Methyl 2-aminohex-5-ynoate via CuAAC Click Chemistry

Executive Summary

The ability to temporally and spatially resolve de novo protein synthesis is critical for understanding cellular responses to environmental stimuli, drug treatments, and disease states. Methyl 2-aminohex-5-ynoate (CAS: 1052402-26-2), commonly referred to as Homopropargylglycine (HPG) methyl ester , is a highly versatile, alkyne-bearing non-canonical amino acid (ncAA).

Unlike its free-acid counterpart, the methyl ester variant functions as a highly lipophilic prodrug. It is utilized primarily in Bioorthogonal Non-Canonical Amino Acid Tagging (BONCAT) to monitor nascent proteomes. By combining the cellular translational machinery with Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), researchers can achieve site-specific, high-contrast fluorescent labeling of newly synthesized proteins. This application note provides the mechanistic rationale, a self-validating experimental protocol, and quantitative metrics for integrating Methyl 2-aminohex-5-ynoate into advanced proteomic workflows.

Mechanistic Rationale: The Causality Behind the Chemistry

To achieve robust labeling without disrupting native cellular physiology, the experimental design relies on three sequential biochemical mechanisms:

A. Prodrug Activation via Intracellular Esterases

Free homopropargylglycine possesses a negatively charged carboxylate group at physiological pH, which limits its passive diffusion across the hydrophobic plasma membrane. Methyl 2-aminohex-5-ynoate circumvents this by masking the carboxylate as a methyl ester. This modification drastically increases the molecule's lipophilicity, enabling rapid, passive cellular uptake. Once in the cytosol, ubiquitous intracellular esterases hydrolyze the ester bond, liberating the active free amino acid (HPG) and effectively "trapping" it inside the cell to build a high intracellular concentration gradient.

B. Translational Incorporation (Methionine Surrogacy)

The cellular translational machinery is highly specific, yet Methionyl-tRNA synthetase (MetRS) exhibits a well-documented promiscuity. Because the linear alkyne side chain of HPG is sterically similar to the thioether side chain of L-methionine, MetRS mistakenly charges tRNA Met with HPG [1]. During active translation, the ribosome incorporates the alkyne tag into the nascent polypeptide chain wherever a methionine residue is genetically encoded.

C. Bioorthogonal Detection (CuAAC)

The terminal alkyne is biologically inert (bioorthogonal); it does not react with native functional groups (amines, thiols, carboxylates) in the cell. However, in the presence of a Copper(I) catalyst, the alkyne undergoes a highly specific [3+2] cycloaddition with an azide-functionalized fluorophore (e.g., Alexa Fluor 488 Azide). This forms a stable, covalent triazole linkage, allowing for the direct visualization of the nascent proteome [2].

Workflow Visualization

Pathway of Methyl 2-aminohex-5-ynoate from cellular uptake to fluorescent triazole linkage.

Experimental Protocol: Self-Validating Metabolic Labeling

To ensure scientific integrity, this protocol is designed as a self-validating system . It incorporates critical biological and chemical controls to distinguish true de novo protein synthesis from non-specific dye aggregation.

Reagents Required

• Labeling Medium: Methionine-free DMEM.

• ncAA: Methyl 2-aminohex-5-ynoate (Stock: 100 mM in DMSO).

• Translation Inhibitor: Cycloheximide (CHX, 50 µg/mL).

• Click Chemistry Cocktail: 100 mM Tris-HCl (pH 8.5), 1 mM CuSO 4​ , 1 mM THPTA ligand, 2 µM Azide-Fluorophore, 100 mM Sodium Ascorbate.

Step-by-Step Methodology

Step 1: Methionine Depletion (Causality: Shifting the Equilibrium)

• Wash adherent cells (e.g., HEK293 or HeLa) twice with warm PBS to remove residual serum and amino acids.

• Incubate cells in Methionine-free DMEM for 30 minutes at 37°C.

  • Rationale: MetRS has a higher binding affinity for native L-methionine than for HPG. Depleting the endogenous methionine pool shifts the competitive binding equilibrium, maximizing the incorporation efficiency of the alkyne surrogate.

Step 2: Pulse Labeling & Biological Control

• Experimental Well: Add Methyl 2-aminohex-5-ynoate to a final concentration of 1–4 mM.

• Negative Control 1 (+CHX): To a parallel well, add 50 µg/mL Cycloheximide 15 minutes prior to adding the ncAA.

  • Rationale: CHX halts ribosomal translocation. If the final fluorescent signal is absent in this well, it proves that the alkyne incorporation is strictly dependent on active translation, validating the system.

• Incubate all wells for 1 to 4 hours at 37°C, depending on the desired temporal resolution of the nascent proteome.

Step 3: Fixation and Permeabilization

• Aspirate the medium and wash cells vigorously with ice-cold PBS containing 1 mM unlabelled L-methionine to halt further incorporation.

• Fix cells with 4% Paraformaldehyde (PFA) in PBS for 15 minutes at room temperature.

• Permeabilize with 0.5% Triton X-100 in PBS for 15 minutes to allow the click reagents access to intracellular targets.

Step 4: CuAAC Click Reaction & Chemical Control

• Prepare the Click Cocktail immediately before use. Order of addition is critical:

  • Tris-HCl buffer (pH 8.5)

  • CuSO 4​ (1 mM) + THPTA (1 mM) (Rationale: THPTA stabilizes the Cu(I) oxidation state and prevents reactive oxygen species (ROS) from degrading the proteins).

  • Azide-Fluorophore (2 µM)

  • Sodium Ascorbate (100 mM) (Rationale: Ascorbate must be added last; it reduces the inactive Cu(II) to the catalytically active Cu(I) species).

• Negative Control 2 (-Cu): Prepare a parallel cocktail omitting CuSO 4​ . Apply this to a subset of experimental cells.

  • Rationale: Without copper, the cycloaddition cannot occur. Any signal observed here indicates non-specific sticking of the azide-fluorophore to cellular lipids or proteins.

• Incubate cells with the click cocktails for 60 minutes at room temperature, protected from light.

Step 5: Washing and Analysis

• Wash cells 3× with PBS + 0.1% Tween-20 (PBST) for 5 minutes each to remove unreacted dye.

• Counterstain nuclei with DAPI and image via confocal fluorescence microscopy.

Quantitative Data Presentation

When selecting a methionine surrogate for metabolic labeling, researchers must balance permeability, MetRS affinity, and background noise. The table below summarizes the comparative metrics of standard surrogates [3].

Methionine Surrogate	Chemical Handle	Cell Permeability	MetRS Affinity (Relative)	Click Chemistry Mode	Background Signal
L-Methionine	None (Native)	High (Active Transport)	100% (Baseline)	N/A	N/A
AHA (Azidohomoalanine)	Azide	Moderate	~40%	CuAAC or SPAAC	Low
HPG (Homopropargylglycine)	Alkyne	Moderate	~10%	CuAAC only	Very Low
HPG Methyl Ester	Alkyne (Prodrug)	Very High (Passive)	~10% (Post-hydrolysis)	CuAAC only	Extremely Low

Note: While AHA has a higher affinity for MetRS, HPG and its methyl ester derivative exhibit significantly lower background noise during CuAAC, as terminal alkynes are completely absent in mammalian biology, whereas endogenous azides (though rare) or azide-reducing agents can sometimes interfere with AHA labeling.

Synthetic Applications in Drug Development

Beyond metabolic labeling, Methyl 2-aminohex-5-ynoate is a highly valuable building block in Solid-Phase Peptide Synthesis (SPPS) . Drug development professionals utilize this compound to engineer site-specific modifications into peptide therapeutics. By incorporating the HPG methyl ester into a synthetic peptide sequence, researchers provide a bioorthogonal "anchor point." Following synthesis and ester saponification, this alkyne handle can be reacted via CuAAC with azide-functionalized PEG chains (for half-life extension), cytotoxic payloads (for Antibody-Drug Conjugates), or targeted fluorophores (for in vivo imaging).

References

• Dieterich DC, Link AJ, Graumann J, Tirrell DA, Schuman EM. "Selective identification of newly synthesized proteins in mammalian cells using bioorthogonal noncanonical amino acid tagging (BONCAT)." Proceedings of the National Academy of Sciences (PNAS). 2006;103(25):9482-9487.[Link]

• Landgraf P, Antileo ER, Schuman EM, Dieterich DC. "BONCAT: metabolic labeling, click chemistry, and affinity purification of newly synthesized proteomes." Methods in Molecular Biology. 2015;1266:199-215.[Link]

• Hatzenpichler R, Scheller S, Tavormina PL, Babin BM, Tirrell DA, Orphan VJ. "In situ visualization of newly synthesized proteins in environmental microbes using amino acid tagging and click chemistry." Environmental Microbiology. 2014;16(8):2568-2590.[Link]

A Practical Guide to Click Chemistry: Experimental Setups and Protocols for Robust Covalent Conjugation

Abstract

This comprehensive application note serves as a detailed guide for researchers, scientists, and drug development professionals on the experimental setup and execution of click chemistry reactions in a research laboratory setting. Coined by K.B. Sharpless, click chemistry encompasses a class of reactions that are rapid, efficient, and highly specific, making them invaluable tools for molecular synthesis and bioconjugation.[1][2][3] This guide focuses on the two most prominent examples of click chemistry: the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) and the Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC). By providing a thorough understanding of the underlying principles, detailed step-by-step protocols, and troubleshooting advice, this document aims to empower researchers to confidently and successfully implement click chemistry in their workflows.

Introduction to Click Chemistry: A Philosophy of Efficiency

The concept of "click chemistry" is defined by a set of stringent criteria that prioritize simplicity, reliability, and biocompatibility.[4] These reactions are characterized by high yields, stereospecificity, and the generation of inoffensive byproducts that are easily removed.[3][5] The bioorthogonal nature of the functional groups involved—primarily azides and alkynes—ensures that they react specifically with each other without interfering with native biological functionalities.[4][6] This has led to widespread applications in drug discovery, materials science, and particularly in bioconjugation for labeling and tracking biomolecules.[3][6][7]

The cornerstone of click chemistry is the formation of a stable 1,2,3-triazole linkage from an azide and an alkyne. This can be achieved through two primary strategies: the copper-catalyzed approach (CuAAC) and the copper-free, strain-promoted method (SPAAC).[3][8]

Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

The CuAAC reaction is the quintessential click reaction, involving the 1,3-dipolar cycloaddition between a terminal alkyne and an azide to selectively form a 1,4-disubstituted 1,2,3-triazole.[3][9] This reaction exhibits a massive rate acceleration compared to the uncatalyzed version, allowing it to proceed efficiently under mild, often aqueous, conditions.[9]

The Catalytic Cycle: The Role of Copper(I)

The reaction is catalyzed by a copper(I) species, which can be generated from Cu(I) salts or, more commonly, through the in situ reduction of a Cu(II) salt (e.g., CuSO₄) with a reducing agent like sodium ascorbate.[9][10] The catalytic cycle proceeds through the formation of a copper(I)-acetylide intermediate, which then reacts with the azide to form a stable triazole product.[11][]

To prevent the oxidation of the active Cu(I) catalyst and to enhance reaction rates, a stabilizing ligand is often employed.[10][13] Tris(triazolylmethyl)amine ligands, such as TBTA and THPTA, are commonly used for this purpose.[9]

Diagram: The CuAAC Catalytic Cycle

Sources

• 1. researchgate.net [researchgate.net]
• 2. rjptonline.org [rjptonline.org]
• 3. labinsights.nl [labinsights.nl]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Click Chemistry: A Groundbreaking Approach in Chemical Synthesis | ChemTalk [chemistrytalk.org]
• 6. Growing applications of "click chemistry" for bioconjugation in contemporary biomedical research - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. rroij.com [rroij.com]
• 8. alfa-chemistry.com [alfa-chemistry.com]
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• 10. jenabioscience.com [jenabioscience.com]
• 11. Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Optimized Purification of Methyl 2-aminohex-5-ynoate via Modified Silica Gel Chromatography

Target Audience: Synthetic Chemists, Process Engineers, and Drug Development Professionals Content Focus: Chromatographic method development, silanol masking, and self-validating purification workflows.

Introduction & Chromatographic Challenges

Methyl 2-aminohex-5-ynoate (often encountered as its hydrochloride salt, CAS: 2460739-83-5[1]) is a highly versatile unnatural amino acid derivative. Featuring a terminal alkyne, a primary amine, and a methyl ester, it is a critical building block for copper-catalyzed azide-alkyne cycloaddition (CuAAC) "click" chemistry and peptide functionalization.

However, isolating the free base form of this compound from a crude reaction mixture presents a significant chromatographic challenge. Standard bare silica gel (SiO₂) is inherently acidic due to the high density of surface silanol groups (Si-OH). When a basic primary amine like methyl 2-aminohex-5-ynoate is loaded onto a standard normal-phase silica column, a strong acid-base interaction occurs[2].

The Causality of Peak Tailing

The basic amine acts as a strong hydrogen bond acceptor and Lewis base, interacting with the weakly acidic silanols (pKa ~ 4.5–8.5). This mismatch causes the amino ester to strongly adsorb to the stationary phase, leading to severe peak tailing, broad elution bands, and irreversible adsorption (poor mass recovery)[2].

• Mobile Phase Modification (Silanol Masking): Utilizing a sacrificial, volatile tertiary amine (e.g., Triethylamine, Et₃N) to competitively bind and neutralize the acidic silanol sites[3].

• Stationary Phase Modification: Employing amine-functionalized silica (e.g., KP-NH), which permanently masks the silanols and reverses the surface chemistry, eliminating the need for mobile phase additives[4].

Mechanistic Workflow & Visualizations

The following diagrams illustrate the decision-making workflow for purifying basic amino esters and the chemical mechanism behind silanol masking.

Caption: Workflow for the purification of basic amino esters using modified silica chromatography.

Caption: Mechanistic pathway of silanol masking by triethylamine to prevent amine retention.

Experimental Protocols

Self-Validation Step: TLC Optimization

Before committing your bulk crude mixture to a column, you must validate the solvent system.

• Spot the crude mixture on two separate bare silica TLC plates.

• Develop Plate 1 in 50:50 Hexane/Ethyl Acetate.

• Develop Plate 2 in 50:50 Hexane/Ethyl Acetate containing 1% Et₃N[5]. Validation: The system is validated when Plate 2 exhibits a tight, circular spot for the target amine (R_f ~ 0.3–0.4), while Plate 1 shows significant baseline streaking[4].

Method A: Triethylamine-Deactivated Normal Phase Chromatography

Best for: Standard laboratory setups requiring a cost-effective solution.

• Causality of Reagents: Et₃N is chosen over primary/secondary amines because it is a sterically hindered, non-nucleophilic tertiary amine. This prevents unwanted transesterification or amidation of the methyl ester during purification.

Step-by-Step Procedure:

• Solvent Preparation: Prepare the mobile phase (e.g., Hexane/EtOAc) and add exactly 1% (v/v) Triethylamine (Et₃N)[3].

• Silica Pre-treatment: Slurry standard flash silica gel (40–63 µm) in the Et₃N-modified solvent. Stir gently for 15 minutes to ensure complete thermodynamic masking of the acidic silanol sites[5].

• Column Packing: Pour the slurry into the column and pack under positive pressure. Flush with 2 column volumes (CV) of the modified solvent.

• Sample Loading: Dissolve the crude methyl 2-aminohex-5-ynoate in a minimum volume of the modified eluent. Load carefully onto the column head.

• Elution: Elute using the Et₃N-modified solvent system. Collect fractions based on expected R_f.

• Post-Processing: Pool product-containing fractions. Evaporate under reduced pressure. Critical: Keep the water bath temperature below 35°C to prevent thermal degradation of the terminal alkyne. Co-evaporate with toluene (2 x 10 mL) to azeotropically remove any residual trace Et₃N.

Method B: Amine-Functionalized Silica (NH₂-Silica) Chromatography

Best for: Highly sensitive downstream applications where trace Et₃N contamination is unacceptable.

• Causality of Reagents: Amine-functionalized silica (e.g., Biotage KP-NH) has propylamine groups covalently bonded to the silica surface. This permanently neutralizes the column, allowing basic compounds to elute in standard, unmodified solvents[2].

Step-by-Step Procedure:

• Column Selection: Select an appropriately sized pre-packed amine-functionalized silica cartridge[4].

• Equilibration: Equilibrate the column with 3 CV of unmodified Hexane.

• Sample Loading: Load the crude mixture directly onto the cartridge.

• Elution: Run a gradient of Hexane to Ethyl Acetate (0% to 50% EtOAc over 10 CV). Do not add Et₃N. The primary amine will elute sharply due to the lack of secondary interactions with the stationary phase[2].

• Post-Processing: Evaporate fractions under reduced pressure (<35°C).

Quantitative Data Presentation

The following table summarizes the expected chromatographic performance parameters when purifying methyl 2-aminohex-5-ynoate across different stationary phase strategies.

Parameter	Control (Bare Silica)	Method A (Et₃N-Treated Silica)	Method B (NH₂-Functionalized Silica)
Peak Shape	Severe Tailing / Streaking	Symmetrical	Symmetrical
Typical Mass Recovery	< 40% (Irreversible Adsorption)	85% – 95%	> 95%
Mobile Phase Additive	None	1% – 2% Triethylamine (Et₃N)	None Required
Risk of Ester Hydrolysis	Low	Low (Et₃N is non-nucleophilic)	Low
Relative Consumable Cost	Low	Low	High
Post-Column Processing	Standard Evaporation	Requires Toluene Co-evaporation	Standard Evaporation

References

• Biotage. "Is there an easy way to purify organic amines?" Biotage Knowledge Blog, January 2023. URL:[Link]

• Teledyne ISCO. "Method Development Strategies for Amine Bonded Phase Columns for Medium Pressure Liquid Chromatography." Teledyne ISCO Application Notes. URL:[Link]

• Royal Society of Chemistry. "Catalytic Reductive N-Alkylation of Amines using Carboxylic Acids" (Supporting Information detailing Et₃N silica pre-treatment). Chemical Science, 2018. URL:[Link]

Sources

• 1. methyl (2R)-2-aminohex-5-ynoate hydrochloride | 2460739-83-5 [sigmaaldrich.com]
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• 4. teledyneisco.com [teledyneisco.com]
• 5. rsc.org [rsc.org]

Applying strain-promoted alkyne-azide click chemistry (SPAAC) with non-natural amino acids.

Application Notes & Protocols

Title: Precision Bioconjugation: A Guide to Applying Strain-Promoted Alkyne-Azide Click Chemistry (SPAAC) with Genetically Encoded Non-Natural Amino Acids

Introduction: A New Paradigm in Site-Specific Protein Modification

The ability to modify proteins at specific sites has revolutionized drug development, diagnostics, and fundamental biological research. Strain-Promoted Alkyne-Azide Click Chemistry (SPAAC), a cornerstone of bioorthogonal chemistry, provides a powerful tool for this purpose.[1][2] Unlike its predecessor, the copper-catalyzed azide-alkyne cycloaddition (CuAAC), SPAAC proceeds efficiently within complex biological milieu without the need for cytotoxic metal catalysts.[2][3][4][5] This key advantage makes it exceptionally well-suited for applications in living cells and whole organisms.[1][5][6]

This guide focuses on the powerful synergy between SPAAC and the genetic incorporation of non-natural amino acids (nnAAs). By genetically encoding an azide-bearing nnAA, such as p-azido-L-phenylalanine (pAzF), at a precise location within a protein's sequence, we can introduce a bioorthogonal chemical handle.[7][8] This handle serves as a specific docking point for a probe molecule—such as a fluorophore, a drug payload, or a purification tag—equipped with a strained alkyne. This combination enables the creation of exquisitely defined and homogeneous protein conjugates, a feat difficult to achieve with traditional labeling methods that target natural amino acid residues like lysine or cysteine.[8][9]

This document serves as a comprehensive technical guide for researchers, scientists, and drug development professionals. We will delve into the core principles of the technology, provide detailed, field-proven protocols, and offer insights into the critical choices that ensure experimental success.

The Core Principles: Understanding the Chemistry and Components

The SPAAC Reaction: Bioorthogonal, Efficient, and Copper-Free

At its heart, SPAAC is a [3+2] cycloaddition between a strained cyclooctyne (the alkyne) and an organic azide.[1] The reaction is driven by the release of ring strain energy (approximately 18 kcal/mol) in the cyclooctyne, which dramatically lowers the activation energy of the cycloaddition.[2][4] This allows the reaction to proceed rapidly at physiological temperature and pH.[1][2]

The term "bioorthogonal" signifies that the azide and strained alkyne are mutually reactive but remain inert to the vast array of functional groups present in biological systems, such as amines and hydroxyls.[2][5][] This exquisite selectivity minimizes off-target reactions and ensures that the conjugation occurs only at the intended site.[1]

Caption: The SPAAC reaction mechanism.

The Reagents I: Choosing the Right Strained Alkyne

The choice of strained alkyne is a critical determinant of reaction efficiency. Several generations of cyclooctynes have been developed, each with distinct properties. The most widely used are dibenzocyclooctyne (DBCO) and bicyclo[6.1.0]nonyne (BCN), which offer a good balance of high reactivity and stability.[3] The selection depends on the specific requirements of the experiment, such as the need for rapid kinetics or enhanced stability.[11]

Feature	DBCO (Dibenzocyclooctyne)	BCN (Bicyclo[6.1.0]nonyne)	DIBO (Dibenzocyclooctynol)
Structure	Bulky, hydrophobic, fused benzene rings	Small, less hydrophobic	Fused benzene rings with hydroxyl group
Reaction Rate	Very Fast (k ≈ 10⁻¹ - 1 M⁻¹s⁻¹)[11]	Fast (k ≈ 10⁻² - 10⁻¹ M⁻¹s⁻¹)	Fast (k ≈ 10⁻² M⁻¹s⁻¹)[12]
Stability	Generally stable, but can be susceptible to strong nucleophiles.	More stable than DBCO, particularly in the presence of thiols.[6]	High stability.[13]
Hydrophilicity	Low	Moderate	Moderate (due to -OH group)
Best For	Applications requiring the fastest kinetics; labeling low-concentration targets.	Conjugations requiring higher stability; when smaller size is beneficial.	General applications where a balance of speed and stability is needed.

The Reagents II: Site-Specific Incorporation of Azide-Bearing nnAAs

To install the azide handle, we hijack the cell's own protein synthesis machinery. This is most commonly achieved through amber stop codon (UAG) suppression.[9][14][15] The system requires two key orthogonal components co-expressed in the host cell (E. coli, yeast, or mammalian cells):[8]

• An Orthogonal Aminoacyl-tRNA Synthetase (aaRS): An engineered enzyme that specifically recognizes and "charges" a non-natural amino acid.

• An Orthogonal tRNA: A transfer RNA (tRNA) that is not recognized by any endogenous synthetases but is charged by the orthogonal aaRS and recognizes the amber stop codon (UAG) in the mRNA sequence.

When the azide-bearing nnAA (e.g., pAzF) is supplied in the culture medium, the orthogonal aaRS attaches it to the orthogonal tRNA. During translation, when the ribosome encounters the UAG codon that has been engineered into the gene of interest, this charged tRNA inserts the azide-nnAA, allowing translation to continue and producing a full-length protein with a precisely placed azide handle.[14][15] Common azide-nnAAs include p-azido-L-phenylalanine (pAzF) and L-azidohomoalanine (AHA).[16][17]

Experimental Workflow and Detailed Protocols

The overall process involves two main stages: expressing the azide-modified protein and then labeling it via SPAAC.

Caption: Experimental workflow for nnAA incorporation and SPAAC labeling.

Protocol 1: Site-Specific Incorporation of p-Azido-L-phenylalanine (pAzF) in E. coli

This protocol is adapted for use in E. coli BL21(DE3) cells and assumes the use of compatible expression vectors for the gene of interest and the pEVOL-pAzF plasmid, which encodes the necessary orthogonal synthetase/tRNA pair.[8]

Materials:

• E. coli BL21(DE3) cells

• Expression plasmid for your protein with a UAG (amber) codon at the desired site.

• pEVOL-pAzF plasmid (or equivalent)

• p-Azido-L-phenylalanine (pAzF)

• LB medium and LB-agar plates

• Appropriate antibiotics (e.g., ampicillin and chloramphenicol)

• Isopropyl β-D-1-thiogalactopyranoside (IPTG) and L-arabinose

Procedure:

• Transformation: Co-transform competent E. coli BL21(DE3) cells with your protein expression plasmid and the pEVOL-pAzF plasmid. Plate on LB-agar containing the appropriate antibiotics and incubate overnight at 37°C.

• Starter Culture: Inoculate a single colony into 10-20 mL of LB medium with antibiotics. Grow overnight at 37°C with shaking.

• Large-Scale Culture: The next day, inoculate 1 L of LB medium (with antibiotics) with the overnight starter culture. Grow at 37°C with shaking until the optical density at 600 nm (OD600) reaches 0.7-0.8.

• nnAA Addition: Add pAzF to the culture to a final concentration of 1 mM. Scientist's Note: pAzF can be dissolved in a small amount of 0.1 M NaOH before being added to the media to ensure it fully dissolves. Some studies suggest that using organic solvents can improve cell permeability and increase the yield of full-length protein.[16]

• Induction: Induce protein expression by adding IPTG (final concentration ~0.5-1 mM) and L-arabinose (final concentration ~0.02-0.2%). The L-arabinose induces the expression of the orthogonal synthetase/tRNA from the pEVOL plasmid.[8]

• Expression: Reduce the temperature to 18-30°C and continue shaking for 16-24 hours to allow for protein expression.[8]

• Harvest and Purification: Harvest the cells by centrifugation. Purify your protein of interest using your established protocol (e.g., Ni-NTA affinity chromatography for His-tagged proteins). Crucial Insight: Avoid using reducing agents like DTT or TCEP in your purification buffers if possible, as they can slowly reduce the azide group to an amine, rendering it unreactive for SPAAC. If a reducing agent is necessary, use it at the lowest effective concentration and for the shortest possible time.

Protocol 2: SPAAC Labeling of pAzF-Protein with a DBCO-Fluorophore

This protocol describes a general procedure for labeling your purified azide-containing protein.

Materials:

• Purified pAzF-containing protein in a suitable buffer (e.g., PBS, pH 7.4). Critical: Ensure the buffer is free of sodium azide, which is a common preservative and will quench the reaction.[18][19]

• DBCO-functionalized fluorophore (or other probe).

• Anhydrous DMSO or DMF for dissolving the DBCO reagent.

• Purification system (e.g., size-exclusion chromatography or spin desalting columns).

Procedure:

• Reagent Preparation: Prepare a 10 mM stock solution of the DBCO-fluorophore in anhydrous DMSO. This stock solution should be used fresh or can be stored in small aliquots at -20°C for a few months.[19]

• Reaction Setup: In a microcentrifuge tube, combine your purified pAzF-protein with the DBCO-fluorophore. A 10- to 20-fold molar excess of the DBCO reagent over the protein is a good starting point. The final concentration of DMSO in the reaction should ideally be below 10% to avoid protein denaturation.

  • Example Calculation: For 100 µL of a 50 µM protein solution (5 nmol), add 0.5-1.0 µL of the 10 mM DBCO stock solution (5-10 nmol, for a 10-20x excess).

• Incubation: Incubate the reaction at room temperature for 1-4 hours or at 4°C overnight. Protect the reaction from light if you are using a fluorophore. The optimal reaction time can vary depending on the specific cyclooctyne and the accessibility of the pAzF residue.[6]

• Purification: After incubation, remove the unreacted DBCO-fluorophore. For proteins >20 kDa, Zeba™ Spin Desalting Columns are highly effective and provide excellent protein recovery.[20] Alternatively, size-exclusion chromatography (SEC) can be used for purification.

• Characterization and Storage: The successfully labeled protein conjugate is now ready for downstream applications. Store appropriately (typically at 4°C or -80°C), protected from light.

Validation and Troubleshooting

Confirming successful conjugation is a critical final step.

• SDS-PAGE: Run the labeled protein on an SDS-PAGE gel. A successful conjugation can often be visualized by a shift in the molecular weight of the protein or by in-gel fluorescence if a fluorophore was used.

• UV-Vis Spectroscopy: The degree of labeling (DOL) can be quantified by measuring the absorbance of the protein (at 280 nm) and the DBCO-probe (e.g., ~309 nm for DBCO, or the fluorophore's absorbance maximum).[20][21]

• Mass Spectrometry (ESI-MS): This is the most definitive method. An increase in the protein's mass corresponding to the mass of the attached DBCO-probe confirms covalent modification.

Problem	Potential Cause(s)	Suggested Solution(s)
Low yield of full-length nnAA-protein	- Inefficient nnAA uptake by cells.[16]- Low fidelity of the synthetase/tRNA pair.- Toxicity of the nnAA or expression system.	- Optimize nnAA concentration in the media.- Try adding organic solvents to improve permeability.[16]- Use a different orthogonal system or expression host.- Lower the induction temperature and extend expression time.
No or low labeling efficiency in SPAAC	- Degradation of the azide group (e.g., by reducing agents).- Degradation/inactivity of the DBCO reagent.- Steric hindrance around the pAzF site.- Presence of sodium azide in the buffer.[18][19]	- Avoid reducing agents during purification.- Use a freshly prepared DBCO stock solution.- Increase the molar excess of the DBCO reagent or extend incubation time.- If possible, re-engineer the protein to place the pAzF at a more accessible surface location.- Use dialysis or a desalting column to exchange the protein into an azide-free buffer.[19]
Precipitation of protein during labeling	- High concentration of organic solvent (DMSO/DMF).- The attached probe is highly hydrophobic, causing aggregation.	- Keep the final solvent concentration below 10%.- Perform the reaction at a lower protein concentration.- Use a DBCO reagent with a hydrophilic linker (e.g., PEG).[20]

Applications in Research and Drug Development

The precision afforded by this technique has unlocked numerous applications:

• Antibody-Drug Conjugates (ADCs): Site-specific attachment of potent toxins to antibodies creates homogeneous ADCs with optimized therapeutic windows.[1][11]

• Live-Cell Imaging: Attaching bright, photostable fluorophores allows for real-time tracking of proteins in living cells with minimal perturbation.[1][5][17]

• Proteomics and Interactomics: Immobilizing proteins on surfaces or beads for pull-down assays to identify binding partners.[1]

• PET Imaging: Conjugating radiotracers for in vivo imaging and pharmacokinetic studies.[8]

By combining the precision of genetic code expansion with the reliability of strain-promoted click chemistry, researchers are equipped with an unparalleled system for creating designer protein conjugates to probe and manipulate biological systems.

References

• Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC). Creative Biolabs. [Link]

• Strain-Promoted Alkyne-Azide Cycloadditions (SPAAC) Reveal New Features of Glycoconjugate Biosynthesis. PMC. [Link]

• Practical Considerations, Challenges, and Limitations of Bioconjugation via Azide-Alkyne Cycloaddition. PMC. [Link]

• Beyond Traditional SPAAC: Achieving Orthogonality and Rapid Kinetics with Fluoroalkyl Azides. ChemRxiv. [Link]

• The effects of buffer, pH, and temperature upon SPAAC reaction rates. RSC Publishing. [Link]

• Efficient incorporation of p-azido-l-phenylalanine into the protein using organic solvents. Protein Expression and Purification. [Link]

• Facile quenching and spatial patterning of cylooctynes via strain-promoted alkyne–azide cycloaddition of inorganic azides. PMC. [Link]

• Recombinant Expression, Unnatural Amino Acid Incorporation, and Site-Specific Labeling of 26S Proteasomal Subcomplexes. eScholarship.org. [Link]

• Unnatural Amino Acids into Proteins/ Protein Engineering. International Research Journal of Modernization in Engineering Technology and Science. [Link]

• Limitations of Azide-Alkyne Chemistry in Genetic Code Expansion. Utrecht University Student Theses Repository. [Link]

• Super-Resolution Imaging of Plasma Membrane Proteins with Click Chemistry. PMC. [Link]

• Combined biosynthesis and site-specific incorporation of phenylalanine derivatives from aryl aldehydes or carboxylic acids in engineered bacteria. bioRxiv. [Link]

• Conjugation of antibodies with DBCO and downstream copper-free click chemistry reaction. antibodies-online.com. [Link]

• Metal-free double azide addition to strained alkynes of an octadehydrodibenzo[1]annulene derivative with electron-withdrawing substituents. Beilstein Journal of Organic Chemistry. [Link]

• Incorporation of synthetic amino acids into proteins at specific sites. RIKEN. [Link]

• Protocol for site-specific attachment of proteins containing p-AcF or p-AzF unnatural amino acids. UCLA. [Link]

• Site-Specific Protein Conjugates Incorporating Para-Azido-L-Phenylalanine for Cellular and In Vivo Imaging. PMC. [Link]

• Linker-Engineered Tyrosine–Azide Coatings for Stable Strain-Promoted Azide–Alkyne Cycloaddition (SPAAC) Functionalization. MDPI. [Link]

• Reprogramming natural proteins using unnatural amino acids. RSC Publishing. [Link]

• Site-Selective Protein Modification: From Functionalized Proteins to Functional Biomaterials. Cole DeForest Lab, University of Washington. [Link]

• Incorporation of Unnatural Amino Acids into protein Service. Profacgen. [Link]

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• 4. Practical Considerations, Challenges, and Limitations of Bioconjugation via Azide-Alkyne Cycloaddition - PMC [pmc.ncbi.nlm.nih.gov]
• 5. vectorlabs.com [vectorlabs.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. escholarship.org [escholarship.org]
• 8. Site-Specific Protein Conjugates Incorporating Para-Azido-L-Phenylalanine for Cellular and In Vivo Imaging - PMC [pmc.ncbi.nlm.nih.gov]
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• 13. Cyclooctynes for Strain-Promoted Azide–Alkyne Cycloaddition (SPAAC) - Enamine [enamine.net]
• 14. Incorporation of synthetic amino acids into proteins at specific sites | 理化学研究所 ライフサイエンス技術基盤研究センター [clst.riken.jp]
• 15. coledeforest.com [coledeforest.com]
• 16. Efficient incorporation of p-azido-l-phenylalanine into the protein using organic solvents - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 18. lFacile quenching and spatial patterning of cylooctynes via strain-promoted alkyne–azide cycloaddition of inorganic azides - PMC [pmc.ncbi.nlm.nih.gov]
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Analytical methods for the characterization and quality control of Methyl 2-aminohex-5-ynoate.

Application Note: Analytical Methods for the Characterization and Quality Control of Methyl 2-aminohex-5-ynoate

Introduction and Scientific Context

Methyl 2-aminohex-5-ynoate (the methyl ester of L-homopropargylglycine, or HPG) is a highly specialized alkyne-containing unnatural amino acid (UAA). In modern chemical biology and drug development, it functions as a critical bioorthogonal chemical reporter and a methionine surrogate[1]. By exploiting the cellular translational machinery, this UAA is metabolically incorporated into nascent proteins, enabling downstream functionalization via Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) or Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)[2][3].

Because the efficiency of bioorthogonal labeling and peptide synthesis is highly sensitive to the structural and stereochemical fidelity of the starting materials, rigorous analytical characterization is mandatory[]. This application note establishes a self-validating analytical framework for the quality control (QC) of Methyl 2-aminohex-5-ynoate, ensuring exact mass verification, structural confirmation, and enantiomeric purity.

Logical pathway of Methyl 2-aminohex-5-ynoate in bioorthogonal click chemistry.

Structural Characterization: NMR and FTIR

2.1 Nuclear Magnetic Resonance (NMR) Spectroscopy

Causality & Logic: To confirm the molecular scaffold, 1H and 13C NMR are employed. The terminal alkyne proton and the methyl ester group are the most diagnostic features. Methanol- d4​ (CD 3​ OD) is the preferred solvent because it readily dissolves the polar amino ester while preventing the rapid exchange of the α -amino protons often seen in D 2​ O, allowing for cleaner spectral baselines[5][6]. Self-Validating Mechanism: The protocol utilizes Tetramethylsilane (TMS) as an internal standard at 0.00 ppm to ensure absolute chemical shift accuracy. To validate quantitative purity (qNMR), a certified reference material (e.g., highly pure maleic acid) is spiked into the sample. If the qNMR purity deviates from the LC-MS purity by >2.0%, an Out-of-Specification (OOS) investigation is triggered to check for NMR-invisible inorganic salts.

2.2 Fourier-Transform Infrared (FTIR) Spectroscopy

Causality & Logic: FTIR orthogonally validates the functional groups. The terminal alkyne C ≡ C stretch (~2120 cm −1 ) and ≡ C-H stretch (~3290 cm −1 ) are highly specific and do not overlap with standard peptide backbone signals. The ester carbonyl (C=O) stretch at ~1740 cm −1 distinguishes the esterified form from the free acid form of HPG.

Purity and Exact Mass: LC-HRMS

Causality & Logic: High-Resolution Mass Spectrometry (HRMS) coupled with Liquid Chromatography (LC) provides exact mass confirmation and chromatographic purity. Because Methyl 2-aminohex-5-ynoate is a highly polar, low-molecular-weight compound, standard C18 reversed-phase columns often suffer from poor retention (k' < 1) and peak shape degradation. Therefore, Zwitterionic Hydrophilic Interaction Liquid Chromatography (ZIC-pHILIC) is selected. HILIC ensures adequate retention and baseline separation from synthetic byproducts (e.g., unesterified HPG or oxidized impurities)[][7].

Self-Validating Mechanism: Formic acid (0.1%) is added to the mobile phase to ensure complete protonation of the α -amino group (pKa ~9.0). This maximizes ionization efficiency in the positive ESI mode and prevents peak tailing caused by secondary interactions with residual silanols. A bracketed calibration sequence (Blank → SST → Sample → SST) ensures the system remains validated throughout the run.

Analytical Quality Control Workflow

Analytical QC workflow for Methyl 2-aminohex-5-ynoate batch release.

Experimental Protocols

Protocol 1: LC-HRMS Purity and Exact Mass Determination

Objective: Determine the chemical purity and exact mass of Methyl 2-aminohex-5-ynoate (Theoretical Exact Mass: 141.0790 Da; [M+H] + = 142.0868 Da).

Materials & Reagents:

• Column: SeQuant® ZIC®-pHILIC (150 × 2.1 mm, 5 µm).

• Mobile Phase A: 10 mM Ammonium Formate in LC-MS grade Water (pH adjusted to 3.0 with Formic Acid).

• Mobile Phase B: 0.1% Formic Acid in LC-MS grade Acetonitrile.

Step-by-Step Methodology:

• Sample Preparation: Dissolve 1.0 mg of the sample in 1.0 mL of 50:50 Acetonitrile/Water. Vortex for 30 seconds and centrifuge at 12,000 × g for 5 minutes. Transfer the supernatant to an autosampler vial.

• System Equilibration: Purge the LC lines and equilibrate the HILIC column with 90% Mobile Phase B for 20 column volumes until the baseline pressure stabilizes.

• Gradient Elution:

  • 0.0 - 2.0 min: 90% B (Isocratic hold to focus the polar analyte).

  • 2.0 - 12.0 min: Linear gradient from 90% B to 40% B.

  • 12.0 - 15.0 min: Hold at 40% B (Wash phase).

  • 15.1 - 20.0 min: Return to 90% B (Re-equilibration).

• MS Acquisition (ESI+): Set the capillary voltage to 3.5 kV, desolvation temperature to 350°C, and acquire data in full-scan mode (m/z 50–500) using a Q-TOF or Orbitrap mass analyzer.

• Validation (SST): Inject a blank (50:50 ACN/H2O) to confirm zero carryover. Inject the reference standard 5 times. The %RSD of the peak area must be ≤ 2.0%, and the mass error must be ≤ 3 ppm.

Protocol 2: Enantiomeric Excess (ee) via Chiral HPLC

Objective: Confirm the stereopurity of the (S)-enantiomer (L-form) against the (R)-enantiomer (D-form). Biological systems are strictly stereospecific; enantiomeric impurities will fail to incorporate into target proteins[1].

Step-by-Step Methodology:

• Column Selection: Utilize a Chiralpak ZWIX(+) column (150 × 4.0 mm, 3 µm), which leverages zwitterionic stationary phases to form synergistic ionic and steric interactions with the chiral center of the amino ester.

• Mobile Phase: Prepare a mixture of Methanol/Acetonitrile/Water (49:49:2, v/v/v) containing 50 mM Formic Acid and 25 mM Diethylamine.

• Run Conditions: Isocratic flow at 0.8 mL/min, column temperature at 25°C.

• Detection: UV absorbance at 210 nm (or CAD/ELSD if UV response is low due to lack of strong chromophores).

Calculations: Calculate ee(%)

[(AreaS​−AreaR​)/(AreaS​+AreaR​)]×100 . Acceptance criteria: ee≥99.0% .

Data Presentation and Acceptance Criteria

Table 1: Expected NMR Chemical Shifts for Methyl 2-aminohex-5-ynoate | Nucleus | Chemical Shift ( δ , ppm) | Multiplicity | Integration | Assignment (Causality) | | :--- | :--- | :--- | :--- | :--- | | 1 H | 3.75 | Singlet (s) | 3H | Methyl ester (-OCH 3​ ); diagnostic for esterification. | | 1 H | 3.55 | Triplet (t) | 1H | α -CH (C2); shifted downfield by adjacent amine and ester. | | 1 H | 2.35 | Multiplet (m) | 2H | γ -CH 2​ (C4); adjacent to the alkyne group. | | 1 H | 2.05 | Triplet (t, J≈2.6 Hz) | 1H | Terminal alkyne ≡ C-H (C6); highly specific marker[5]. | | 1 H | 1.85 | Multiplet (m) | 2H | β -CH 2​ (C3); backbone methylene. | | 13 C | 174.0 | - | - | Ester Carbonyl (C=O). | | 13 C | 82.5 | - | - | Internal Alkyne Carbon (C5). | | 13 C | 70.2 | - | - | Terminal Alkyne Carbon (C6). |

Table 2: LC-HRMS System Suitability and QC Acceptance Criteria

Parameter	Analytical Target	Acceptance Criteria

| Exact Mass Accuracy | Confirm molecular formula (C 7​ H 11​ NO 2​ ) | ≤ 3.0 ppm mass error for [M+H] + | | Chromatographic Purity | Quantify synthetic byproducts | ≥ 98.0% (by UV 210 nm or CAD area) | | Carryover (Blank) | Ensure self-validating system | ≤ 0.1% of the target analyte peak area | | Retention Time Drift | Ensure gradient reproducibility | ≤ 0.1 min across 5 SST injections | | Enantiomeric Excess (ee) | Confirm (S)-stereoisomer dominance | ≥ 99.0% (S)-form via Chiral HPLC |

References

• AxisPharm. "L-Homopropargylglycine (HPG) HCl salt | CAS: 98891-36-2". AxisPharm. Available at:[Link]

• Royal Society of Chemistry (RSC). "Electronic Supplementary Information (ESI) A Bioorthogonal Chemical Reporter for the Detection and Identification of Protein Lactylation". RSC.org. Available at:[Link]

• Jena Bioscience. "L-Homopropargylglycine (L-HPG)". Jena Bioscience. Available at: [Link]

• National Institutes of Health (NIH). "In vivo incorporation of unnatural amino acids to probe structure, dynamics and ligand binding in a large protein by Nuclear Magnetic Resonance spectroscopy". NIH.gov. Available at:[Link]

• eScholarship. "Biosynthesis and translational control of terminal-alkyne amino acids". eScholarship.org. Available at: [Link]

• National Institutes of Health (NIH). "Expanding the scope of alkyne-mediated bioconjugations utilizing unnatural amino acids". NIH.gov. Available at: [Link]

Sources

• 1. L- Homopropargylglycine (HPG) HCl salt | CAS: 98891-36-2 | AxisPharm [axispharm.com]
• 2. jenabioscience.com [jenabioscience.com]
• 3. Expanding the scope of alkyne-mediated bioconjugations utilizing unnatural amino acids - PMC [pmc.ncbi.nlm.nih.gov]
• 5. rsc.org [rsc.org]
• 6. In vivo incorporation of unnatural amino acids to probe structure, dynamics and ligand binding in a large protein by Nuclear Magnetic Resonance spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 7. escholarship.org [escholarship.org]

Technical Notes & Optimization

Optimizing reaction conditions for efficient peptide coupling with Methyl 2-aminohex-5-ynoate.

Welcome to the Technical Support Center for peptide synthesis and bioconjugation. This guide is designed for researchers and drug development professionals seeking to optimize amide bond formation using Methyl 2-aminohex-5-ynoate (homopropargylglycine methyl ester).

Because this unnatural amino acid features a C-terminal methyl ester, it functions exclusively as the nucleophile (amine donor) during coupling. While the terminal alkyne provides an excellent bioorthogonal handle for downstream CuAAC (click chemistry) or Sonogashira couplings, its aliphatic side chain and hydrochloride salt form introduce specific kinetic and stability challenges.

Phase 1: Diagnostic Workflow

Optimization workflow for Methyl 2-aminohex-5-ynoate coupling.

Phase 2: Troubleshooting Guides & FAQs

Section 1: Reagent Selection & Reaction Kinetics

Q: Why is my coupling yield plateauing below 70% when using standard EDC/HOBt? A: Peptide bond formation is a nucleophilic substitution reaction where the amine attacks the activated carboxyl group[1]. EDC/HOBt relies on the formation of an HOBt active ester, which possesses only moderate reactivity. The aliphatic alkyne side chain of Methyl 2-aminohex-5-ynoate can induce subtle steric hindrance compared to canonical amino acids. To overcome slow nucleophilic attack, switch to uronium-based reagents like HATU or COMU. These reagents form highly reactive O-acylisourea intermediates that rapidly convert to HOAt/Oxyma active esters, driving the reaction kinetically[2].

Q: How do I prevent epimerization of the activated carboxylic acid during this coupling? A: When coupling kinetics are slow, the activated C-terminal amino acid has a longer half-life. This increases the probability of oxazolone formation, which is the primary mechanistic pathway for racemization. To mitigate this, avoid strong, unhindered bases. Replace DIPEA with 2,4,6-trimethylpyridine (TMP/collidine). TMP provides sufficient basicity to neutralize the Methyl 2-aminohex-5-ynoate HCl salt but is too sterically hindered to abstract the alpha-proton of the active ester. Alternatively, utilize the DIC/OxymaPure system, which is renowned for maintaining chiral integrity even during sluggish couplings.

Section 2: Managing the Terminal Alkyne

Q: I am observing high molecular weight byproducts. Could the alkyne be reacting? A: Terminal alkynes are generally inert to standard peptide coupling conditions. However, if your reaction environment contains trace transition metals (especially Copper from previous click reactions in shared glassware) and is exposed to oxygen, the alkyne can undergo oxidative Glaser-Hay homocoupling, forming 1,3-diyne dimers. Ensure all glassware is acid-washed, use metal-free reagents, and degas your solvents with argon if prolonged reaction times are required.

Q: Can I perform the peptide coupling and the CuAAC "click" reaction in a single one-pot cascade? A: While one-pot cascade reactions are highly desirable, combining amide coupling and CuAAC is chemically antagonistic without strict temporal control[3]. The Cu(I) catalyst required for the click reaction will coordinate with the free amine of Methyl 2-aminohex-5-ynoate, drastically reducing its nucleophilicity for the amide coupling and promoting alkyne homocoupling. Always drive the peptide coupling to completion, quench, and remove excess base/coupling reagents before introducing the azide and Cu(I) catalyst[3].

Phase 3: Quantitative Data & Reagent Comparison

Selecting the correct coupling matrix is critical for unnatural amino acids. The table below summarizes the performance of standard reagent systems when coupling to Methyl 2-aminohex-5-ynoate.

Reagent System	Base Required	Relative Kinetics	Epimerization Risk	Technical Recommendation
EDC / HOBt	DIPEA or NMM	Slow	Low	Baseline for simple, unhindered sequences[1].
DIC / Oxyma	None or TMP	Fast	Very Low	Excellent for preventing racemization in sensitive substrates.
HATU	DIPEA	Very Fast	Moderate	Best for sterically hindered couplings; requires strict stoichiometry.
COMU	DIPEA or TMP	Very Fast	Low	High-efficiency alternative to HATU; produces less hazardous byproducts[2].

Phase 4: Self-Validating Experimental Protocol

Optimized Solution-Phase Amide Coupling with Methyl 2-aminohex-5-ynoate This protocol utilizes COMU to maximize coupling efficiency while minimizing epimerization[2]. The procedure is designed as a self-validating system, incorporating checkpoints to ensure causality between chemical additions and reaction progress.

Materials:

• Fmoc-protected Carboxylic Acid (1.0 eq)

• Methyl 2-aminohex-5-ynoate hydrochloride (1.2 eq)

• COMU (1.05 eq)

• DIPEA or TMP (2.5 eq total)

• Anhydrous DMF (Peptide synthesis grade)

Step-by-Step Methodology:

• Pre-Activation: Dissolve the Fmoc-protected carboxylic acid (1.0 eq) and COMU (1.05 eq) in anhydrous DMF to achieve a concentration of 0.1 M to 0.2 M[2].

  • Causality: High concentration drives the bimolecular activation kinetics.

• Base Addition 1: Add 1.0 eq of DIPEA to the mixture. Stir at room temperature for 2–3 minutes.

  • Validation Checkpoint: The solution should turn slightly yellow/orange, indicating the formation of the active ester. Do not exceed 5 minutes to prevent premature oxazolone formation.

• Nucleophile Preparation: In a separate vial, dissolve Methyl 2-aminohex-5-ynoate hydrochloride (1.2 eq) in a minimal amount of DMF. Add 1.5 eq of DIPEA to this vial.

  • Causality: The extra 0.5 eq of base ensures the amine is completely liberated from its HCl salt, maximizing the effective concentration of the nucleophile before it contacts the active ester.

• Coupling: Transfer the free-based Methyl 2-aminohex-5-ynoate solution into the pre-activation mixture. Stir under an Argon atmosphere at room temperature for 1–2 hours.

• In-Process Monitoring: At t = 60 min, sample 5 µL of the reaction, dilute in MeCN, and analyze via LC-MS.

  • Validation Checkpoint: Confirm the disappearance of the starting carboxylic acid mass. Look for the product mass [M+H]+ . Ensure there is no +18 Da peak (hydrolyzed active ester) or 2M−2 peak (Glaser-Hay alkyne dimer).

• Workup: Once complete, dilute the reaction with Ethyl Acetate (10x volume). Wash sequentially with 5% aqueous citric acid (to remove excess base and unreacted amine), saturated aqueous NaHCO3​ (to remove acidic byproducts), and brine. Dry over Na2​SO4​ , filter, and concentrate under reduced pressure.

References

• 1. JPT. 2.3. National Institutes of Health (NIH). 3.. The Royal Society of Chemistry (RSC). 4.2. Benchchem.

Sources

• 1. jpt.com [jpt.com]
• 2. benchchem.com [benchchem.com]
• 3. Development and Optimization of an Aminooxy Coupling Reaction to Prepare Multivalent Bioconjugates with a Single Noncanonical Amino Acid - PMC [pmc.ncbi.nlm.nih.gov]

Overcoming challenges in the purification of polar amino acid esters.

Welcome to the Technical Support Center for Amino Acid Ester Purification . This specialized portal is designed for researchers, analytical scientists, and drug development professionals facing challenges in the isolation and chromatographic analysis of highly polar amino acid esters.

Due to their zwitterionic precursors, high hydrophilicity, and susceptibility to hydrolysis, polar amino acid esters present unique chromatographic hurdles. This guide synthesizes field-proven methodologies, mechanistic troubleshooting, and self-validating protocols to ensure robust purification workflows.

I. Core Methodology: Self-Validating HILIC Purification Protocol

Standard Reversed-Phase Liquid Chromatography (RP-HPLC) often fails to retain highly polar amino acid esters, leading to void volume elution[1]. Hydrophilic Interaction Liquid Chromatography (HILIC) is the authoritative standard for these molecules, as it utilizes a polar stationary phase and an organic-rich mobile phase to partition analytes into an immobilized water layer[1].

Protocol: Step-by-Step HILIC Purification of Polar Amino Acid Esters This protocol is designed as a self-validating system; each step includes a built-in verification mechanism to ensure scientific integrity.

• System Suitability & Blank Validation:

  • Action: Inject a blank diluent (75% Acetonitrile / 25% Methanol) before running samples.

  • Validation: The chromatogram must show a flat baseline devoid of ghost peaks.

  • Causality: Ensures the system is free of carryover and the column is fully equilibrated.

• Sample Preparation:

  • Action: Dissolve the crude amino acid ester in a diluent matching the initial mobile phase (e.g., 75% Acetonitrile / 25% Aqueous Buffer).

  • Causality: Injecting a highly aqueous sample into a HILIC system disrupts the immobilized water layer on the stationary phase, causing severe peak distortion and loss of retention[1].

• Column Equilibration:

  • Action: Flush a Zwitterionic or Amide HILIC column with at least 20 column volumes of Mobile Phase A (90% Acetonitrile / 10% 20mM Ammonium Formate, pH 3.0).

  • Causality: HILIC mechanisms rely on the formation of a stagnant, water-rich hydration layer on the silica surface. Inadequate equilibration prevents this layer from forming, leading to drifting retention times and irreproducible selectivity[1].

• Gradient Elution:

  • Action: Execute a gradient from 90% Acetonitrile down to 50% Acetonitrile over 15–20 minutes.

  • Causality: In HILIC, water is the strong eluting solvent. Decreasing the organic modifier increases the polarity of the mobile phase, successfully eluting strongly retained polar analytes.

• Fraction Collection & Rapid Lyophilization:

  • Action: Collect target peaks (typically monitored via ESI-MS or UV at 210-215 nm). Immediately freeze and lyophilize the collected fractions.

  • Causality: Amino acid esters are highly susceptible to hydrolysis in aqueous environments. Rapid solvent removal prevents the ester bond from reverting to the free amino acid.

Caption: HILIC method development and optimization workflow for polar ester stability.

II. Troubleshooting Guides & FAQs

Q1: Why do my polar amino acid esters elute in the void volume during Reversed-Phase (RP-HPLC) chromatography? A: Polar amino acid esters possess high hydrophilicity due to the protonated amine (at typical acidic mobile phase pH) and the polar ester carbonyl. In standard C18 RP-HPLC, the stationary phase relies on hydrophobic partitioning. Highly polar analytes lack sufficient hydrophobic surface area to interact with the C18 chains, causing them to elute with the solvent front[1]. Furthermore, attempting to force retention by using 100% aqueous mobile phases can cause "dewetting" (phase collapse) in standard C18 columns[1]. Solution: Transition to HILIC or a mixed-mode stationary phase, or utilize an oligo(ethylene glycol) bonded phase which offers complementary separation selectivity for polar homologous components[2].

Q2: I am experiencing severe peak tailing for my amino acid esters. How can I correct this? A: Peak tailing for basic compounds like amino acid esters is predominantly caused by secondary electrostatic interactions between the positively charged alpha-amino group and unreacted, acidic silanol groups (Si-O⁻) on the silica support[3]. Solution:

• Buffer Optimization: Lower the mobile phase pH (e.g., pH 2.5 - 3.0 using formic acid) to protonate the silanol groups, neutralizing their negative charge and eliminating the ionic interaction[3].

• Column Selection: Utilize a fully end-capped column or a column with bridged ethyl hybrid (BEH) particle technology, which inherently possesses fewer active silanol sites.

• Additives: Introduce a competitive amine modifier, such as triethylamine (TEA), to the mobile phase to mask active sites (Note: this may suppress MS signals)[3].

Q3: How can I prevent the hydrolysis of my amino acid esters during purification? A: Amino acid esters are susceptible to both acid- and base-catalyzed hydrolysis, reverting them to the free amino acid and alcohol. This degradation is exacerbated by elevated column temperatures and extreme pH conditions during prolonged chromatographic runs. Solution: Maintain the mobile phase pH strictly between 3.0 and 5.0, where ester bonds are generally most stable. Avoid using strong bases or high concentrations of strong acids (like HCl, which is actively used to intentionally hydrolyze proteins). Keep column temperatures at or below 30°C.

Q4: How do I handle the co-elution of unreacted free amino acids and my target amino acid ester? A: Free amino acids are significantly more polar than their corresponding esters due to the presence of the free carboxylate group (forming a highly polar zwitterion at neutral pH). In HILIC, the free amino acid will be retained much more strongly than the ester, naturally resolving the issue. However, if co-elution occurs, the selectivity ( α ) of the system must be adjusted[3]. Solution: Adjust the buffer ionic strength. Increasing the buffer concentration (e.g., from 5 mM to 20 mM ammonium formate) disrupts electrostatic interactions, differentially shifting the retention times of the zwitterionic free amino acid versus the simply cationic ester.

Caption: Logical diagnostic workflow for troubleshooting poor chromatographic resolution.

III. Quantitative Data & Parameter Impact

To systematically optimize your purification, refer to the following tables which summarize the mechanistic impacts of chromatographic parameters and compare column technologies.

Table 1: Impact of Chromatographic Parameters on Amino Acid Ester Resolution

Parameter	Adjustment	Impact on Selectivity ( α )	Impact on Efficiency ( N )	Mechanistic Causality
Mobile Phase pH	Decrease to pH ~3.0	High	High	Protonates silanol groups, reducing secondary ionic interactions and peak tailing[3].
Buffer Concentration	Increase (e.g., 5 to 20 mM)	Moderate	Moderate	Shields electrostatic interactions between the analyte and the stationary phase.
Column Temperature	Decrease (< 30°C)	Low	Low	Minimizes on-column ester hydrolysis, preserving sample integrity.
Sample Diluent	Match to Mobile Phase	None	High	Prevents localized solvent mismatch and phase collapse at the head of the column[1].

Table 2: RP-HPLC vs. HILIC Performance Metrics for Polar Esters

Metric	RP-HPLC (C18)	HILIC (Zwitterionic/Amide)	Causality / Rationale
Retention Mechanism	Hydrophobic partitioning	Hydrophilic partitioning	Polar esters lack hydrophobic bulk for C18 retention[1].
Equilibration Time	Fast (5-10 Column Volumes)	Slow (>20 Column Volumes)	HILIC requires time to establish a stable aqueous hydration layer[1].
MS Compatibility	Poor (Requires ion-pairing)	Excellent	HILIC uses highly volatile, organic-rich mobile phases ideal for ESI-MS[1].
Risk of Dewetting	High (in 100% aqueous)	None	HILIC operates in >50% organic environments, preventing pore collapse[1].

IV. References

• Waters Corporation. "Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques." Waters Blog. URL:[Link]

• Journal of Chromatography A. "Novel reversed-phase high-performance liquid chromatography stationary phase with oligo(ethylene glycol) 'click' to silica." ResearchGate. URL:[Link]

• Waters Corporation. "Comprehensive Guide to Hydrolysis and Analysis of Amino Acids." Waters Application Notes. URL:[Link]

Sources

• 1. waters.com [waters.com]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Strategies to prevent the polymerization of alkyne-containing compounds during reactions.

Welcome to the Alkyne Reaction Technical Support Center . Terminal and internal alkynes are highly versatile functional groups in drug development and materials science, but their inherent reactivity often leads to unwanted polymerization, oligomerization, or homocoupling.

This guide is engineered for researchers and scientists to troubleshoot, understand the mechanistic causality behind alkyne side reactions, and implement self-validating protocols to prevent them.

Diagnostic Workflow: Identifying Your Alkyne Side Reaction

Before adjusting your reaction parameters, you must identify the specific mechanism of alkyne degradation. The following decision matrix illustrates the primary pathways of alkyne side reactions and their corresponding mitigation strategies.

Workflow for identifying and mitigating alkyne side reactions.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: Why is my terminal alkyne forming a 1,3-diyne dimer instead of the desired Sonogashira cross-coupled product? A1: You are observing 1[1]. Causality: In a standard Sonogashira reaction, a Cu(I) co-catalyst reacts with the terminal alkyne to form a copper acetylide intermediate. If trace oxygen (O₂) is present in the system, it oxidizes the Cu(I) species to Cu(II), which subsequently triggers the bimolecular oxidative dimerization of the alkyne[2]. Solution: Switch to 3[3] or utilize a reducing atmosphere (e.g., 10% H₂ in Argon) to actively scavenge nascent oxygen[4][5]. Additionally, adding the alkyne slowly via a syringe pump keeps its steady-state concentration low, kinetically disfavoring the bimolecular homocoupling[3].

Q2: How can I prevent thermal or radical polymerization of my electron-deficient alkyne during high-temperature reactions? A2: Alkynes conjugated with electron-withdrawing groups are highly susceptible to radical-initiated chain-growth polymerization. Causality: Trace radicals generated by light, ambient oxygen, or thermal cleavage initiate the polymerization of the triple bond. Solution: Introduce a radical scavenger such as Butylated hydroxytoluene (BHT) or hydroquinone (typically 0.1–1.0 mol%) to the reaction mixture. These phenolic compounds act as sacrificial hydrogen donors, terminating rogue radical chains before they can propagate through your alkyne monomers.

Q3: My alkyne degrades during basic workup. I am currently using a Trimethylsilyl (TMS) protecting group. What is going wrong? A3: The TMS group is highly labile under both acidic and basic conditions[6]. Causality: The relatively small methyl groups on the silicon atom provide insufficient steric shielding, allowing nucleophiles (like hydroxide or alkoxide ions) to easily attack the silicon center, resulting in premature protiodesilylation[7]. Solution: Upgrade to a bulkier protecting group like Triisopropylsilyl (TIPS) or tert-Butyldiphenylsilyl (TBDPS). The massive steric bulk of the isopropyl or phenyl groups physically blocks nucleophilic attack, granting the alkyne robust stability across a wide pH range[8][9].

Mechanistic Visualization: Sonogashira vs. Glaser Coupling

Understanding the bifurcation between cross-coupling and homocoupling is critical for optimizing your reaction environment.

Competing pathways: Sonogashira cross-coupling vs. Glaser homocoupling.

Quantitative Data & Strategy Selection

Use the following tables to select the appropriate reaction conditions and protecting groups based on your specific synthetic bottleneck.

Table 1: Sonogashira Condition Optimization to Prevent Homocoupling

Strategy	Catalyst System	Atmosphere	Pros	Cons
Standard	Pd(PPh₃)₂Cl₂ / CuI	Argon (Standard)	High reactivity, mild temps.	Highly prone to Glaser coupling if O₂ leaks[1].
Copper-Free	Pd(OAc)₂ / SPhos	Nitrogen/Argon	Completely eliminates Cu-mediated dimerization[3].	Requires higher temperatures (60-110 °C)[3].
Reducing Atm.	Pd(PPh₃)₂Cl₂ / CuI	10% H₂ in Argon	Scavenges trace O₂, allowing Cu use[4][5].	H₂ gas requires specialized safety handling[4].
Slow Addition	Any	Any	Lowers alkyne concentration, favoring cross-coupling[3].	Increases overall reaction time.

Table 2: Silyl Protecting Group Selection Guide [6][8][9]

Protecting Group	Steric Bulk	Stability (Acid)	Stability (Base)	Cleavage Conditions
TMS (Trimethylsilyl)	Low	Very Poor	Very Poor	K₂CO₃/MeOH or TBAF[7]
TES (Triethylsilyl)	Moderate	Poor	Moderate	TBAF or mild base[9]
TBS (tert-Butyldimethylsilyl)	High	Good	Good	TBAF/THF[7]
TIPS (Triisopropylsilyl)	Very High	Excellent	Excellent	TBAF/THF (requires heating/time)[8]

Self-Validating Experimental Protocols

Protocol A: Copper-Free Sonogashira Coupling (Homocoupling Suppression)

Purpose: To synthesize internal alkynes while completely bypassing the copper-dependent Glaser oxidative dimerization pathway[1][3].

• Rigorous Degassing (Validation Step): Add the solvent (e.g., anhydrous Toluene) to a Schlenk flask. Perform three freeze-pump-thaw cycles. Self-Validation: The absence of bubbling during the final thaw cycle under static vacuum confirms the removal of dissolved gases.

• Catalyst Preparation: To a flame-dried Schlenk flask under argon, add Pd(OAc)₂ (2 mol%), SPhos ligand (4 mol%), and anhydrous Cs₂CO₃ (2.0 equiv)[3].

• Reagent Addition: Add the aryl halide (1.0 equiv) and the degassed solvent. Heat the mixture to 80 °C.

• Kinetic Control (Slow Addition): Dissolve the terminal alkyne (1.2 equiv) in a small amount of degassed solvent. Add this solution dropwise over 2 hours using a syringe pump[3].

• Reaction Monitoring & Validation: Monitor via GC-MS. Self-Validation: Look for the mass peak of the 1,3-diyne dimer ( Mdimer​=2×Malkyne​−2 ). In a successful copper-free, slow-addition setup, this peak should be <2% of the total ion chromatogram[4].

Protocol B: Steric Protection of Terminal Alkynes using TIPS-OTf

Purpose: To install a robust Triisopropylsilyl (TIPS) group to prevent base-catalyzed degradation or transition-metal poisoning during multi-step synthesis[8][9].

• Deprotonation: Dissolve the terminal alkyne (1.0 equiv) in anhydrous THF under argon. Cool to -78 °C using a dry ice/acetone bath. Slowly add n-Butyllithium (1.05 equiv, 2.5 M in hexanes) dropwise. Stir for 30 minutes.

• Protection: Add Triisopropylsilyl trifluoromethanesulfonate (TIPS-OTf) (1.1 equiv) dropwise. Allow the reaction to slowly warm to room temperature over 2 hours.

• Quench & Workup: Quench with saturated aqueous NH₄Cl. Extract with ethyl acetate, wash with brine, dry over Na₂SO₄, and concentrate in vacuo.

• NMR Validation: Run a ¹H NMR spectrum. Self-Validation: The disappearance of the sharp terminal alkyne proton singlet (typically around δ 2.0 - 2.5 ppm) and the appearance of a massive multiplet integration around δ 1.0 - 1.1 ppm (corresponding to the 21 protons of the TIPS group) confirms quantitative protection.

References

• Sonogashira coupling - Wikipedia | wikipedia.org |
• Sonogashira Coupling Reaction with Diminished Homocoupling | washington.edu |
• minimizing homocoupling byproducts in Sonogashira reactions | benchchem.com |
• Protecting Group Strategies for Terminal Alkynes in Furan Systems | benchchem.com |
• Are trimethylsilyl protected alkynes stable towards acids and bases?
• Copper-catalyzed Sonogashira reactions: advances and perspectives | nih.gov |
• preventing homo-coupling in Sonogashira reactions of Ethyl 4-iodobenzo
• Alkyne Protecting Groups | scribd.com |
• Recent Progress of Protecting Groups for Terminal Alkynes | ccspublishing.org.cn |
• Silanes as Protecting Groups for Terminal Alkyne | gelest.com |
• Technical Support Center: Cross-Coupling Reactions | benchchem.com |
• Acetylenic Coupling: A Powerful Tool in Molecular Construction | researchg

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Improving the long-term stability of Methyl 2-aminohex-5-ynoate in aqueous solutions.

A Guide to Improving Long-Term Stability in Aqueous Solutions

Welcome to the technical support center for Methyl 2-aminohex-5-ynoate. This guide is designed for researchers, scientists, and drug development professionals to address common challenges related to the stability of this compound in aqueous environments. As Senior Application Scientists, we provide not just protocols, but the underlying rationale to empower you to make informed decisions during your experiments.

Frequently Asked Questions (FAQs)

Q1: My solution of Methyl 2-aminohex-5-ynoate is losing potency over time. What are the primary causes?

The instability of Methyl 2-aminohex-5-ynoate in aqueous solution is primarily due to its molecular structure, which contains three reactive functional groups: a methyl ester, a primary amine at the alpha-position, and a terminal alkyne. Several degradation pathways can occur simultaneously.

The most significant pathways are:

• Ester Hydrolysis: The methyl ester group is susceptible to hydrolysis, a reaction with water that cleaves the ester into methanol and the parent carboxylic acid (2-aminohex-5-ynoic acid). This reaction is significantly accelerated by acidic or basic conditions.[1][2]

• Intramolecular Cyclization: The primary amino group can act as an internal nucleophile and attack the terminal alkyne. This process, known as hydroamination/cyclization, can lead to the formation of cyclic imine or enamine structures, which represent a significant degradation product.[3][4]

• Oxidation: The terminal alkyne moiety can be susceptible to oxidative degradation, especially in the presence of dissolved oxygen, trace metal ions, or upon exposure to light.[5]

Q2: What is the single most important factor for improving the stability of this compound?

Controlling the pH. The rates of the major degradation reactions, particularly ester hydrolysis and intramolecular cyclization, are highly dependent on the pH of the solution.[6][7] An unbuffered aqueous solution can have a fluctuating pH, leading to rapid and unpredictable degradation. Implementing a carefully chosen buffer system is the most effective first step to enhancing long-term stability.[8][9]

Q3: What is the optimal pH range for storing Methyl 2-aminohex-5-ynoate in solution?

The optimal pH is a compromise to minimize multiple degradation pathways.

• In basic conditions (pH > 8): Base-catalyzed hydrolysis of the ester is rapid and irreversible.[10] The deprotonated primary amine is also a stronger nucleophile, accelerating intramolecular cyclization.

• In strongly acidic conditions (pH < 4): Acid-catalyzed hydrolysis of the ester becomes significant.[1]

• In a slightly acidic to neutral range (pH 5.0 - 7.0): A balance is achieved. The primary amine is predominantly protonated (-NH3+), which significantly reduces its nucleophilicity, thereby inhibiting the intramolecular cyclization pathway.[11] While some ester hydrolysis still occurs, its rate is typically at a minimum in this range.

Therefore, we recommend maintaining the solution pH between 5.0 and 6.5 .

Q4: Which buffer system should I use?

The choice of buffer is critical for maintaining the target pH. The buffer's pKa should be close to the desired pH for maximum buffering capacity. Common pharmaceutical buffer systems are excellent choices.[12][13]

Buffer System	Useful pH Range	Recommended Concentration	Notes
Acetate Buffer	3.8 - 5.8	10 mM - 50 mM	Excellent choice for the target pH of 5.0-5.5.
Citrate Buffer	3.0 - 6.2	10 mM - 50 mM	Provides good capacity across the recommended range. Can chelate metal ions.
Phosphate Buffer	6.2 - 8.2	10 mM - 50 mM	Best suited for the upper end of the recommended range (pH 6.5). Widely used in parenteral formulations.[14]

Caution: Avoid using buffers that can react with the compound. For most applications, acetate or citrate buffers are the most reliable starting points.

Q5: Beyond pH control, what other steps can I take to maximize stability?

To address all potential degradation pathways, a multi-faceted approach is recommended:

• Temperature Control: Store solutions at refrigerated (2-8 °C) or frozen (≤ -20 °C) temperatures. Lower temperatures dramatically slow the rate of all chemical reactions.

• Protection from Oxygen: Oxidative degradation can be minimized by removing dissolved oxygen.[15] This can be achieved by preparing buffers with water that has been sparged with an inert gas like nitrogen or argon. Additionally, adding an antioxidant can be beneficial.[5][16]

• Chelation of Metal Ions: Trace metal ions can catalyze oxidative reactions. Adding a chelating agent like 0.01% Disodium EDTA can sequester these ions.[17]

• Protection from Light: Store solutions in amber glass vials or otherwise protected from light to prevent photolytic degradation.

Troubleshooting Guide

This section provides a structured approach to resolving common stability issues you might encounter during your experiments.

Observed Problem	Potential Cause(s)	Recommended Actions & Explanations
Rapid loss of the main compound peak in HPLC analysis.	1. Incorrect pH: The solution is likely unbuffered or at a highly acidic/basic pH, leading to rapid ester hydrolysis.[7] 2. High Temperature: Storage at ambient or elevated temperatures is accelerating degradation.	1. Verify and Adjust pH: Immediately measure the pH of your solution. Prepare a fresh solution using a recommended buffer system (e.g., 25 mM Acetate Buffer, pH 5.5).[8] 2. Reduce Storage Temperature: Store all stock solutions and experimental samples at 2-8°C or frozen.
Appearance of a new, earlier-eluting peak in reverse-phase HPLC.	Ester Hydrolysis: The product, 2-aminohex-5-ynoic acid, is more polar than the parent methyl ester and will therefore elute earlier on a C18 column.	1. Confirm Identity: Use LC-MS to confirm if the mass of the new peak corresponds to the hydrolyzed product (M-14 Da relative to the parent). 2. Implement pH Control: This is a clear indicator of hydrolysis. Follow the buffering recommendations outlined in the FAQs.[9]
Appearance of a new peak with a similar or later retention time.	Intramolecular Cyclization: The cyclized product may have a similar or slightly different polarity compared to the parent compound.	1. Confirm Identity: Use LC-MS to check for a product with the same mass as the parent (isomerization). 2. Lower the pH: Ensure the pH is in the 5.0-6.0 range to protonate the primary amine, which will inhibit this intramolecular reaction.[11]
Solution turns yellow/brown or a precipitate forms over time.	1. Oxidative Degradation/Polymerization: The alkyne functionality can be prone to oxidative side reactions, which can form colored oligomers.[5] 2. Precipitation of Degradant: The hydrolyzed carboxylic acid may have lower solubility than the ester, especially if the pH changes.	1. Protect from Oxygen and Light: Prepare fresh solutions using deoxygenated water and store in amber vials in the dark. Consider adding an antioxidant (e.g., 0.01% ascorbic acid).[15][18] 2. Use Chelating Agents: Add EDTA to sequester catalytic metal ions. 3. Maintain pH: Ensure the solution is properly buffered to prevent pH shifts that could cause precipitation.

Key Degradation Pathways

The following diagrams illustrate the primary mechanisms of degradation for Methyl 2-aminohex-5-ynoate in an aqueous environment.

Caption: Primary degradation pathways for the compound.

Experimental Protocols

Protocol 1: Preparation of a Stabilized Aqueous Stock Solution

This protocol details the steps to prepare a 10 mM stock solution of Methyl 2-aminohex-5-ynoate with enhanced stability.

Materials:

• Methyl 2-aminohex-5-ynoate

• Sodium Acetate (Anhydrous)

• Glacial Acetic Acid

• Disodium EDTA

• High-purity water (e.g., HPLC grade)

• Inert gas (Nitrogen or Argon)

• Sterile, amber glass storage vials

Workflow Diagram:

Caption: Workflow for preparing a stabilized solution.

Step-by-Step Procedure:

• Prepare the Stabilizing Buffer (25 mM Acetate, pH 5.5, with EDTA): a. Take ~120 mL of high-purity water in a glass beaker and sparge with nitrogen or argon gas for at least 30 minutes to remove dissolved oxygen. b. To 100 mL of the deoxygenated water, add 205 mg of sodium acetate and 10 mg of disodium EDTA. Stir until fully dissolved. c. Calibrate a pH meter and carefully adjust the pH of the buffer to 5.5 by adding drops of glacial acetic acid. d. Filter the buffer through a 0.22 µm filter to ensure sterility.

• Prepare the Stock Solution: a. Accurately weigh the required amount of Methyl 2-aminohex-5-ynoate for your target concentration (e.g., 14.3 mg for 10 mL of a 10 mM solution). b. In a volumetric flask, dissolve the compound in a small amount of the prepared stabilizing buffer. c. Once dissolved, bring the solution to the final volume with the stabilizing buffer. Mix thoroughly but gently.

• Storage: a. Aliquot the stock solution into single-use amber glass vials. b. If the solution will be used within 1-2 weeks, store at 2-8°C. c. For long-term storage (>2 weeks), flash-freeze the aliquots and store at ≤ -20°C. Avoid repeated freeze-thaw cycles.

Protocol 2: HPLC Method for Monitoring Stability

This basic reverse-phase HPLC method can be used to separate the parent compound from its primary hydrolytic degradant.

HPLC Parameter	Recommended Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	5% B to 95% B over 15 minutes
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection	UV at 210 nm (or Mass Spectrometer)
Injection Volume	10 µL

Expected Elution Profile:

• Peak 1 (Earlier Retention Time): 2-aminohex-5-ynoic acid (hydrolysis product).

• Peak 2 (Later Retention Time): Methyl 2-aminohex-5-ynoate (parent compound).

This method provides a reliable way to quantify the percentage of the remaining parent compound over time in your stability studies. Analytical methods for amino acid quantification often involve derivatization or specialized columns for better resolution and sensitivity.[19][20][21][]

References

• Fagron Academy. Buffers in Compounding Pharmacies: A Practical Guide for Pharmacists. 8

• Hunan Huibaiyi New Material Co., Ltd. Pharmaceutical Buffers. 12

• University of Liverpool. Lecture 6: Hydrolysis Reactions of Esters and Amides. 1

• Marks, T. J., et al. Organolanthanide-Catalyzed Intramolecular Hydroamination/Cyclization of Aminoalkynes. Journal of the American Chemical Society. link

• Scribd. Role of Buffers in Pharmaceuticals. link

• Lambert, T. H., et al. Synthesis and mechanistic investigations of pH-responsive cationic poly(aminoester)s. RSC Chemical Biology. link

• Marks, T. J., et al. Mechanistic Investigation of Intramolecular Aminoalkene and Aminoalkyne Hydroamination/Cyclization Catalyzed by Highly Electrophilic, Tetravalent Constrained Geometry 4d and 5f Complexes. Evidence for an M−N σ-Bonded Insertive Pathway. Journal of the American Chemical Society. link

• Antilla, J. C., et al. Synthesis of Nitrogen-Containing Heterocyclic Scaffolds through Sequential Reactions of Aminoalkynes with Carbonyls. Molecules. link

• BioProcess International. Buffers in Biologics Manufacturing. link

• Longo, R. L., et al. Revisiting the Mechanism of Neutral Hydrolysis of Esters: Water Autoionization Mechanisms with Acid or Base Initiation Pathways. The Journal of Physical Chemistry A. link

• de la Torre, B. G., et al. On-surface gold-catalyzed hydroamination/cyclization reaction of alkynes. Chemical Science. link

• Pharmaguideline. Buffers in Pharmaceutical Systems, Preparation, Stability of Buffers. link

• Hidai, M., et al. Intramolecular Cyclization of Aminoalkynes Catalyzed by PdMo3S4 Cubane Clusters. Chemistry Letters. link

• Ashenhurst, J. Basic Hydrolysis of Esters – Saponification. Master Organic Chemistry. link

• Puleo, D. A., et al. Elucidating the effect of amine charge state on poly(β-amino ester) degradation using permanently cationic analogs. Polymer Chemistry. link

• Clark, J. Hydrolysing Esters. Chemguide. link

• Kim, D., et al. Enhancing Oral Absorption of an Ester Prodrug by Coating Drug Crystals with Binary Lipid Systems and Evaluating the Influence of Compositions. Pharmaceutics. link

• Chen, A., & Puleo, D. A. pH-Dependent Degradation of Poly(β-amino ester) Hydrogels. Society For Biomaterials. link

• University of Waterloo. 4.7 Hydrolysis of Esters. link

• Popova, I., & Schmitt-Kopplin, P. Analytical strategies for the determination of amino acids: Past, present and future trends. TrAC Trends in Analytical Chemistry. link

• Laurencin, C. T., et al. Degradation mechanisms showing three hydrolysis pathways of amino acid ester substituted polyphosphazene. ResearchGate. link

• Creative Proteomics. Amino Acid Analysis Methods. link

• Gaharwar, A. K., et al. Facile Photochemical/Thermal Assisted Hydration of Alkynes Catalysed under Aqueous Media by a Chalcogen Stabilized, Robust, Economical, and Reusable Fe3Se2(CO)9 Cluster. Catalysts. link

• ManTech Publications. Chemical Stability of Drug Substances: Strategies in Formulation Development. link

• Journal of Chemical and Pharmaceutical Research. The Impact of Formulation Strategies on Drug Stability and Bioavailability. link

• Benchchem. Unveiling the Chemical Behavior of Ethyl 2-amino-5-methylhex-4-enoate: A Technical Guide to Its Predicted Reactivity and Stability. link

• Puleo, D. A., et al. Degradation of poly(β-amino ester) gels in alcohols through transesterification: A method to conjugate drugs to polymer matrices. Materials Science and Engineering: C. link

• Kiseleva, M. N., et al. Chromatomass-Spectrometric Method for the Quantitative Determination of Amino- and Carboxylic Acids in Biological Samples. Molecules. link

• UPM Pharmaceuticals. Innovative Pharmaceutical Formulation Strategies to Improve Bioavailability. link

• Higuchi, T., & Lachman, L. Inhibition of Hydrolysis of Esters in Solution by Formation of Complexes I. Journal of the American Pharmaceutical Association. link

• Baralle, A., et al. Alkynylation of radicals: spotlight on the “Third Way” to transfer triple bonds. Chemical Science. link

• Wang, Y., et al. Hyperbranched vs Linear Poly(β-amino ester)s: Polymer Topology and End-Group Hydrophilicity Govern Degradation Kinetics, Transfection Efficiency, and Biocompatibility. Biomacromolecules. link

• Stella, V. J., et al. Kinetics and Mechanisms of Activation of α-Amino Acid Ester Prodrugs of Camptothecins. Pharmaceutical Research. link

• LibreTexts Chemistry. 10.8: Alkynes. link

• Vardan, M. Influence of pH on the Stability of Pharmaceutical Compounds in Japan. ResearchGate. link

• Kruse, A., et al. Hydrothermal Degradation of Amino Acids. ChemSusChem. link

• Lautens, M., & Yoshida, M. Transition-Metal-Catalyzed Functionalization of Alkynes with Organoboron Reagents: New Trends, Mechanistic Insights, and Applications. Chemical Reviews. link

• Michigan State University. Alkyne Reactivity. link

• TotalEnergies. Antioxidants and Stabilisers Additives. link

• BOC Sciences. Amino Acid Composition Analysis: Principles, Challenges, and Reliable Solutions.

• Sigma-Aldrich. methyl (2S)-2-aminohex-5-ynoate. link

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• Reddit. ELI5:How do Anti-oxidants prevent other molecules from oxidation?. link

• IntechOpen. Antioxidant Compounds and Their Antioxidant Mechanism. link

• Khan, H., et al. Exploring the Interplay of Antioxidants, Inflammation, and Oxidative Stress: Mechanisms, Therapeutic Potential, and Clinical Implications. Antioxidants. link

• LibreTexts Biology. 18.5: Pathways of Amino Acid Degradation. link

• Benchchem. Stability issues of "Methyl 5-oxohept-6-enoate" in solution. link

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• 12. Pharmaceutical Buffers [chemical-sales.com]
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• 18. Antioxidant Compounds and Their Antioxidant Mechanism | IntechOpen [intechopen.com]
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• 21. Chromatomass-Spectrometric Method for the Quantitative Determination of Amino- and Carboxylic Acids in Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]

How to minimize byproduct formation during solid-phase peptide synthesis with unnatural amino acids.

A Guide to Minimizing Byproduct Formation and Troubleshooting Difficult Syntheses

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals who are incorporating unnatural amino acids (UnAAs) into their solid-phase peptide synthesis (SPPS) workflows. The unique structural and chemical properties of UnAAs can introduce significant challenges, leading to an increased propensity for byproduct formation compared to standard proteinogenic amino acids.

As Senior Application Scientists, we have compiled this resource based on field-proven insights and established chemical principles to help you navigate these complexities. This guide provides not just protocols, but the underlying causality, enabling you to make informed decisions to optimize your syntheses for higher purity and yield.

Section 1: Foundational Knowledge: The SPPS Cycle

Solid-Phase Peptide Synthesis (SPPS) is a cornerstone of modern peptide science, allowing for the stepwise assembly of amino acids into a desired sequence while the growing chain is anchored to an insoluble resin support.[1][2][3] This simplifies the purification process immensely, as excess reagents and soluble byproducts can be removed by simple filtration and washing.[2][3] The most common strategy, Fmoc/tBu SPPS, relies on an orthogonal protection scheme where the temporary N-terminal Fmoc group is removed by a base, while the permanent side-chain protecting groups are removed by acid at the end of the synthesis.[3][4][]

The introduction of UnAAs does not change this fundamental cycle, but their unique characteristics can stress-test each step, often requiring significant optimization.

Caption: Decision tree for troubleshooting incomplete coupling of UnAAs.

Problem 2: Racemization / Epimerization

Symptom: HPLC analysis shows a peak eluting very close to the main product peak, often as a shoulder. Mass spectrometry confirms this impurity has the same mass as the target peptide.

Causality: Racemization is the loss of stereochemical purity at the α-carbon. [6]It can occur via two main pathways: direct abstraction of the α-proton by a base, or through the formation of a symmetric oxazolone intermediate. [6][7]While a risk for all amino acids (especially Cys and His), the electronic properties of some UnAAs can make the α-proton more acidic and thus more susceptible to abstraction, particularly in the presence of excess base. [8] Solutions:

• Minimize Base Exposure: Use the minimum necessary amount of base (e.g., DIPEA) during the coupling step. Typically, 2 equivalents relative to the amino acid are sufficient. For coupling reagents like DCC/DIC, adding an equivalent of HOBt or OxymaPure can minimize racemization by forming an active ester intermediate that couples with less risk. [9]2. Use a Weaker Base: If racemization is persistent, consider switching from DIPEA to a weaker base like N-methylmorpholine (NMM). [10]3. Pre-activation Time: Be cautious with long pre-activation times, as this can increase the window for oxazolone formation.

• Choose the Right Additive: Additives like HOBt, and more effectively, HOAt and OxymaPure, are excellent at suppressing racemization. [8]Coupling reagents that already contain these additives (e.g., HATU, COMU) are highly recommended. [10][8]

Problem 3: Side Reactions from UnAAs' Novel Functional Groups

Symptom: Multiple unexpected peaks appear in the MS and HPLC, often corresponding to additions or modifications of the UnAA.

Causality: The unique functional group of the UnAA may be reacting with reagents in the synthesis or cleavage steps. For example, a ketone handle on a p-acetyl phenylalanine residue could potentially react with the deprotected N-terminus under acidic cleavage conditions. [11]Similarly, side chains containing unprotected thiols are prone to oxidation. [12] Solutions:

• Orthogonal Protection: The most robust solution is to use a UnAA with its unique functional group protected by an orthogonal protecting group. [13]This ensures it remains inert throughout the synthesis.

• Optimize Cleavage Cocktail: The final cleavage step often uses a cocktail of TFA and scavengers to quench reactive carbocations generated from the deprotection of side chains. [14]If the UnAA is reacting during cleavage, adjust the scavenger cocktail. For example:

  • Tryptophan/Tyrosine-like UnAAs: Use scavengers like triisopropylsilane (TIS) and water to trap carbocations.

  • Cysteine-like UnAAs: Use 1,2-ethanedithiol (EDT) to prevent re-alkylation of the thiol.

• Minimal Protection Strategy: For some UnAAs, it may be possible to perform the synthesis without side-chain protection if the functional group is sufficiently unreactive under SPPS conditions. [15]This "minimal protection" approach can improve atom economy but requires careful evaluation for each specific UnAA. [15]

Problem 4: Aspartimide/Glutarimide Formation

Symptom: A mass-neutral impurity (-18 Da, loss of water) that is difficult to separate by HPLC. This can subsequently hydrolyze to form β- and γ-peptides.

Causality: This side reaction occurs when the backbone amide nitrogen attacks the side-chain carbonyl of an adjacent Asp or Glu residue, forming a cyclic imide intermediate. [16][17]This is catalyzed by the base used for Fmoc deprotection. While a known issue for Asp and Glu, the presence of a bulky UnAA next to these residues can alter the backbone conformation in a way that favors this intramolecular cyclization.

Solutions:

• Use Protecting Groups with Steric Hindrance: Employing protecting groups like O-2,4-dichlorobenzyl (Dcb) or using di-peptides like Fmoc-Asp(OtBu)-Gly-OH can sterically hinder the formation of the imide.

• Modify Deprotection Conditions: Use a weaker base or a lower concentration of piperidine for the deprotection step immediately following the incorporation of the Asp or Glu residue. Adding 0.1 M HOBt to the piperidine deprotection solution can also help suppress aspartimide formation.

Section 4: Key Experimental Protocols

Protocol 1: High-Efficiency Coupling for a Sterically Hindered UnAA using HATU

This protocol is designed to maximize coupling efficiency for challenging residues.

• Deprotection: Perform the standard N-terminal Fmoc deprotection on the resin-bound peptide (e.g., 20% piperidine in DMF for 5-10 minutes). Wash the resin thoroughly with DMF (5-7 times) to remove all traces of piperidine. [18]2. Pre-activation: In a separate vessel, prepare the activated amino acid solution. For a 0.1 mmol synthesis scale:

  • Dissolve Fmoc-UnAA-OH (0.4 mmol, 4 eq.) and HATU (0.39 mmol, 3.9 eq.) in DMF (~2 mL). [19] * Add a non-nucleophilic base like DIPEA (0.8 mmol, 8 eq.). [19] * Allow the pre-activation to proceed for 1-5 minutes. The solution will typically change color. [19]3. Coupling: Add the activated amino acid solution to the deprotected resin. [19]4. Reaction: Allow the coupling reaction to proceed for 45-90 minutes at room temperature. [19]Agitate the resin gently during this time.

• Monitoring & Washing: Take a small sample of resin beads for a Kaiser test. Once the test is negative (beads remain colorless or yellow), wash the resin thoroughly with DMF (5-7 times). [18]6. Double Coupling (If Necessary): If the Kaiser test is positive, drain the resin and repeat steps 2-5 with a fresh solution of activated amino acid. [19]

Protocol 2: Global Deprotection and Cleavage with a Scavenger Cocktail

This protocol is for the final step, liberating the peptide from the resin and removing all side-chain protecting groups.

• Preparation: After the final Fmoc deprotection and washing, wash the peptide-resin with Dichloromethane (DCM) and dry it under a stream of nitrogen or in a vacuum desiccator.

• Cleavage Cocktail: Prepare a fresh cleavage cocktail. A common general-purpose cocktail is "Reagent K":

  • Trifluoroacetic Acid (TFA): 82.5%

  • Phenol: 5%

  • Water: 5%

  • Thioanisole: 5%

  • 1,2-Ethanedithiol (EDT): 2.5%

  • Note: The exact composition should be optimized based on the amino acids present. For peptides with many Trp residues, adding more TIS is beneficial. For Cys, EDT is critical.

• Cleavage Reaction: Add the cleavage cocktail to the dry peptide-resin (e.g., 10 mL per gram of resin). [18]4. Incubation: Allow the reaction to proceed at room temperature for 2-4 hours with occasional agitation. [18]5. Peptide Precipitation: Filter the cleavage mixture away from the resin beads into a centrifuge tube containing cold diethyl ether (approximately 10 times the volume of the cleavage cocktail). [18]A white precipitate of the crude peptide should form.

• Isolation: Centrifuge the tube to pellet the peptide. Decant the ether, and wash the pellet 2-3 more times with cold ether to remove residual scavengers.

• Drying: Dry the peptide pellet under vacuum to obtain the crude product, which can then be purified by HPLC.

Section 5: Data Summaries & Quick Reference Tables

Table 1: Comparison of Common Coupling Reagents for UnAA Incorporation

Reagent Class	Examples	Active Intermediate	Strengths	Weaknesses
Carbodiimides	DCC, DIC, EDC	O-acylisourea	Inexpensive, widely used for standard couplings. [12][9]	Higher risk of racemization without additives; byproduct of DCC is insoluble. [9][10]Often insufficient for hindered UnAAs.
Phosphonium Salts	PyBOP, PyAOP	OBt/OAt Ester	High coupling efficiency, low racemization. [12]PyAOP is excellent for N-methylated residues. [9]	More expensive than carbodiimides.
Uronium/Aminium Salts (HOBt-based)	HBTU, TBTU, HCTU	OBt/O-6-ClBt Ester	Very efficient, fast reaction times, reliable for most sequences. [19][9]HCTU is more reactive than HBTU. [19]	Based on potentially explosive HOBt; can be less effective than HATU for extreme steric hindrance. [10]
Uronium/Aminium Salts (HOAt-based)	HATU	OAt Ester	Considered one of the most efficient reagents, especially for sterically hindered UnAAs. [19][10]Low racemization.	Expensive; based on potentially explosive HOAt. [10]
Uronium/Aminium Salts (Oxyma-based)	COMU, PyOxim	Oxyma Ester	Coupling efficiency comparable or superior to HATU. [10][8]Safer alternative to HOBt/HOAt-based reagents. [10][8]Excellent solubility.	Newer class of reagents, may be more expensive.

Table 2: Resin Selection Guide for Peptides Containing UnAAs

Resin Type	Common Examples	Key Characteristics	Best For...
Polystyrene (PS)	Wang, Rink Amide	Standard, hydrophobic backbone. Swells well in DCM, moderately in DMF. [3]	Routine synthesis of shorter peptides without significant aggregation issues.
PEG-Polystyrene (PEG-PS)	TentaGel, ArgoGel	PS core with grafted PEG chains. [1]Excellent swelling in a wide range of solvents; improved solvation of the peptide chain. [1]	Long or difficult sequences, hydrophobic peptides, and those containing aggregation-prone UnAAs. [1]
Polyacrylamide	ChemMatrix, Amino-Li-resin	Hydrophilic polymer backbone. Excellent swelling in polar solvents like DMF. [20]	Difficult sequences where aggregation is a major concern. Provides a more "solution-like" environment.
Highly Acid-Labile	2-Chlorotrityl Chloride (2-CTC)	Sterically bulky linker allows for cleavage under very mild acidic conditions (e.g., 1-3% TFA). [21]	Synthesizing fully protected peptide fragments; peptides containing UnAAs with acid-sensitive protecting groups. [21]

References

• Optimizing Peptide Coupling: Key Techniques. (n.d.). CordenPharma. Retrieved from [Link]

• Five Tips and Tricks for Success in Solid Phase Peptide Synthesis. (2023, January 30). Biotage. Retrieved from [Link]

• Mastering Solid Phase Peptide Synthesis (SPPS). (n.d.). CordenPharma. Retrieved from [Link]

• Merrifield, R. B. (1996). Effects of resin swelling and substitution on solid phase synthesis. PubMed, 13(5-6), 451-6.

• How to choose the right resin functionality for solid phase peptide synthesis. (2023, February 01). Biotage. Retrieved from [Link]

• Quaranta, M., et al. (2024, September 18). Solid phase peptide synthesis using side-chain unprotected arginine and histidine with Oxyma Pure/TBEC in green solvents. RSC Publishing.

• A novel support for solid phase peptide synthesis. (n.d.). CORE. Retrieved from [Link]

• Amino-Li-Resin—A Fiber Polyacrylamide Resin for Solid-Phase Peptide Synthesis. (2022, February 25). MDPI. Retrieved from [Link]

• V, S., & S, S. (2018, June 02). Side reactions in peptide synthesis: An overview. Bibliomed.
• Lenci, E., & Trabocchi, A. (2022, January 07). Sustainability in peptide chemistry: current synthesis and purification technologies and future challenges. RSC Publishing.

• Spps and side reactions in peptide synthesis. (n.d.). Slideshare. Retrieved from [Link]

• Stathopoulos, P., et al. (2013, May 15). Side reactions in the SPPS of Cys-containing peptides. PubMed.

• Peptide synthesis troubleshooting using unnatural amino acids. (2024, April 20). Reddit. Retrieved from [Link]

• Geylan, G., et al. (n.d.). From concept to chemistry: integrating protection group strategy and reaction feasibility into non-natural amino acid synthesis planning. Chemical Science (RSC Publishing).

• Solid-phase peptide synthesis. (2023, March 09). Vapourtec Ltd. Retrieved from [Link]

• Green Chemistry of Minimal-Protection Solid-Phase Peptide Synthesis. (2023, August 11). IntechOpen. Retrieved from [Link]

• Practical N-to-C peptide synthesis with minimal protecting groups. (n.d.). PMC - NIH. Retrieved from [Link]

• Solid phase peptide synthesis processes and associated systems. (n.d.). Google Patents.
• Lau, J., et al. (2020, November 24). Greening the synthesis of peptide therapeutics: an industrial perspective. RSC Publishing.
• A robust data analytical method to investigate sequence dependence in flow-based peptide synthesis. (2024, January 03). Reaction Chemistry & Engineering (RSC Publishing).

• Side Reaction Analysis in Solid-Phase Peptide Synthesis: A Case Study in the Glu-Asp-Tyr Motif. (n.d.). PubMed. Retrieved from [Link]

Sources

• 1. chempep.com [chempep.com]
• 2. bachem.com [bachem.com]
• 3. Solid-Phase Peptide Synthesis (SPPS): The Cornerstone of Modern Macrocyclic and Therapeutic Design - AiFChem [aifchem.com]
• 4. peptide.com [peptide.com]
• 6. BiblioMed.org - Fulltext article Viewer [bibliomed.org]
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• 15. Green Chemistry of Minimal-Protection Solid-Phase Peptide Synthesis | IntechOpen [intechopen.com]
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• 20. mdpi.com [mdpi.com]
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Technical Support Center: Handling Moisture-Sensitive Reagents in Organic Synthesis

Welcome to the Technical Support Center for advanced organic synthesis. Handling moisture-sensitive reagents—such as organolithiums, Grignard reagents, and anhydrous Lewis acids—requires rigorous atmospheric control. Even part-per-million (ppm) levels of water can quench reactive intermediates, alter reaction kinetics, or create dangerous safety hazards.

This guide is designed for researchers and drug development professionals. It moves beyond basic instructions to explain the causality behind established techniques, providing self-validating protocols, quantitative data, and field-proven troubleshooting strategies.

Core Methodologies: Self-Validating Protocols

To ensure reproducibility, every critical workflow in a moisture-sensitive environment must be self-validating—meaning the system provides immediate, observable feedback regarding its integrity.

Protocol A: The Schlenk Line "Pump-Purge" Cycle

The Causality: Atmospheric moisture and oxygen do not merely sit in the air of a flask; they adsorb strongly to the microscopic pores of borosilicate glass. Simply flushing a flask with inert gas is insufficient to displace this boundary layer. The "pump-purge" cycle utilizes high vacuum to dramatically lower the boiling point of adsorbed water, while applied heat provides the kinetic energy needed for desorption. The subsequent backfill with argon or nitrogen dilutes and displaces the remaining atmospheric gases.

Step-by-Step Methodology:

• Preparation: Ensure the Schlenk line is operational, the solvent trap is immersed in liquid nitrogen, and the vacuum pump is pulling a high vacuum (< 0.1 mbar). [1]

• Attachment: Attach a clean, visually dry Schlenk flask (containing a magnetic stir bar) to the manifold using thick-walled rubber tubing.

• Evacuation (Pump): Open the stopcock to the vacuum manifold. Allow the flask to evacuate for 2–3 minutes.

• Thermal Desorption: While under vacuum, gently heat the exterior of the flask using a heat gun (or Bunsen burner, if permitted and no flammable solvents are nearby) until the glass is hot to the touch. This drives off adsorbed water. Allow the flask to cool to room temperature under vacuum.

• Backfill (Purge): Slowly turn the stopcock to the inert gas manifold (Argon or Nitrogen) to backfill the flask. Monitor the oil bubbler to prevent "suck-back" of atmospheric air.

• Iteration: Repeat the Pump-Purge cycle (Steps 3 and 5) a minimum of three times to ensure a strictly anhydrous and anaerobic environment. [2]

Protocol B: Titration of Organolithium Reagents

The Causality: Organolithium reagents (e.g., n-BuLi, t-BuLi) degrade over time via reaction with trace moisture or through slow cleavage of the solvent (e.g., THF undergoes cycloelimination in the presence of strong bases). Relying on the concentration printed on the bottle leads to stoichiometric imbalances. Titration using an indicator provides an exact molarity, making the reagent's activity a known, validated variable. [3]

Step-by-Step Methodology:

• Standard Preparation: In a fully dried Schlenk flask under argon, dissolve an exact, known mass (e.g., 1.0 mmol) of a high-purity standard, such as N-pivaloyl-o-toluidine or diphenylacetic acid, in 5 mL of anhydrous THF.

• Indicator State: Diphenylacetic acid acts as its own indicator. The first equivalent of organolithium deprotonates the carboxylic acid (colorless).

• Titration: Using a dry, gas-tight syringe, add the organolithium reagent dropwise to the stirring solution.

• Validation (Endpoint): The endpoint is reached when the solution turns a persistent, pale yellow. This indicates that the first equivalent has been fully consumed, and the slight excess of organolithium is now deprotonating the alpha-carbon, forming a colored dianion.

• Calculation: Calculate the exact molarity based on the volume of organolithium required to reach the endpoint.

Quantitative Data: Solvent Drying Efficiency

Historically, organic chemists relied on thermal distillation over sodium metal and benzophenone to dry solvents like Tetrahydrofuran (THF). However, modern quantitative analysis demonstrates that storing solvents over activated molecular sieves is not only safer but significantly more efficient at reducing residual water content. [4]

Table 1: Comparison of Desiccants and Residual Water Content

Solvent	Drying Method / Desiccant	Duration	Residual Water Content (ppm)
THF	Sodium wire / Benzophenone still	48 hours	~43 ppm
THF	Activated 3Å Molecular Sieves (20% m/v)	48 hours	< 5 ppm
DCM	Distillation over Calcium Hydride (CaH₂)	24 hours	~13 ppm
DCM	Activated 3Å Molecular Sieves (10% m/v)	24 hours	0.1 – 0.9 ppm
Methanol	Activated 3Å Molecular Sieves (20% m/v)	5 days	~10 ppm
Acetonitrile	Activated 3Å Molecular Sieves (10% m/v)	24 hours	< 10 ppm

Data summarized from the quantitative evaluation of desiccants in organic synthesis. [4]

Troubleshooting Guide

Q: My sodium/benzophenone ketyl test isn't turning blue, even after hours of refluxing THF. What is happening? A: The deep blue color indicates the presence of the benzophenone ketyl radical, which is highly sensitive to water and oxygen. If the solution remains colorless or turns yellow/orange, the sodium is being rapidly consumed by excessive water or peroxides in the THF before the radical can stabilize. Action: Pre-dry the THF over activated 3Å molecular sieves for 48 hours to bring the water content down to <50 ppm before introducing it to the still. Better yet, transition entirely to a molecular sieve-based Solvent Purification System (SPS), which avoids the severe explosion risks associated with sodium stills.

Q: I ran an organolithium addition, but LC-MS shows a massive peak for the protonated starting material instead of the desired adduct. Where did the proton come from? A: This is a classic symptom of moisture contamination or degraded reagents. If trace water entered the system, it preferentially quenched the highly basic organolithium (forming LiOH and the corresponding alkane), leaving no active nucleophile to attack your substrate. Alternatively, if your n-BuLi degraded in storage, you added less active reagent than calculated. Action: Titrate your organolithium reagent immediately before use (see Protocol B). Ensure your Schlenk flask was flame-dried under vacuum, not just purged with nitrogen.

Q: My cannula transfer keeps clogging when transferring a suspension of a moisture-sensitive reagent. How do I fix this? A: Clogging occurs when solid particulates aggregate in the narrow bore of the cannula, often exacerbated by trace moisture causing the reagent to clump. Action: Use a cannula with a wider gauge (e.g., 16-gauge instead of 20-gauge). Alternatively, wrap a small piece of glass microfiber filter paper around the intake end of the cannula and secure it tightly with copper wire or Teflon tape. This creates a makeshift frit that filters out large particulates while allowing the anhydrous solution to pass.

Frequently Asked Questions (FAQs)

Q: Can I use 4Å molecular sieves instead of 3Å for drying organic solvents? A: For most organic solvents, 3Å sieves are strictly recommended . The pore size of 3Å (0.3 nm) is large enough to admit water molecules (0.28 nm) but small enough to exclude larger solvent molecules. 4Å sieves (0.4 nm pores) can absorb smaller organic molecules like methanol or ethanol, leading to exothermic degradation, pore clogging, and a drastic reduction in drying efficiency.

Q: Glovebox vs. Schlenk Line: Which is better for my workflow? A: It depends on the operation. Gloveboxes are superior for weighing solid moisture-sensitive reagents, storing catalysts, and preparing NMR samples, as they provide a continuous, strictly controlled <1 ppm H₂O/O₂ environment. However, Schlenk lines are vastly superior for active reactions requiring reflux, rapid temperature changes, or the handling of highly volatile solvents that would permanently contaminate a glovebox's catalyst bed. [2]

Workflow Visualization

The following diagram outlines the logical decision tree for setting up and troubleshooting a moisture-sensitive reaction.

Caption: Logical workflow for setting up and troubleshooting moisture-sensitive organic reactions.

References

• The Schlenk Line Survival Guide: Drying Solvents Source: Schlenk Line Survival Guide URL
• An Illustrated Guide to Schlenk Line Techniques Source: Schlenk Line Survival Guide URL
• Titration of Organolithium Reagents: Handling Air and Moisture Sensitive Compounds in an Organic Experiment Source: The Chemical Educator / University of California Press URL
• Drying of Organic Solvents: Quantitative Evaluation of the Efficiency of Several Desiccants Source: The Journal of Organic Chemistry / ACS Publications URL

Technical Support Center: Enhancing Labeling of Intracellular Proteins with Methyl 2-aminohex-5-ynoate

Welcome to the technical support center for Methyl 2-aminohex-5-ynoate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance, troubleshooting, and best practices for utilizing this non-canonical amino acid for metabolic labeling of newly synthesized proteins.

I. Foundational Knowledge: Frequently Asked Questions (FAQs)

This section addresses common questions regarding the principles and application of Methyl 2-aminohex-5-ynoate.

Q1: What is Methyl 2-aminohex-5-ynoate and how does it enable protein labeling?

Methyl 2-aminohex-5-ynoate is a synthetic amino acid analog. Structurally, it resembles natural amino acids and can be incorporated into newly synthesized proteins by the cell's own translational machinery. The key to its function is the terminal alkyne group (a carbon-carbon triple bond). This alkyne serves as a "bioorthogonal handle" – a chemical group that is inert within the complex cellular environment but can undergo a highly specific reaction with a complementary azide-containing molecule. This reaction, known as the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) or "click chemistry," allows for the covalent attachment of a reporter molecule, such as a fluorophore or a biotin tag, to the alkyne-labeled proteins.[1][2]

Q2: What are the primary applications of this labeling technique?

The ability to specifically tag and identify newly synthesized proteins has several powerful applications:

• Monitoring Protein Synthesis: Tracking changes in global or specific protein synthesis in response to stimuli, drug treatment, or disease states.[3]

• Proteome Profiling: Isolating and identifying the cohort of proteins synthesized within a specific time window using mass spectrometry.[4]

• Visualization of Nascent Proteins: Attaching fluorescent probes to visualize the localization of newly synthesized proteins within the cell.[5]

• Target Identification: In combination with other techniques, it can aid in identifying the protein targets of a specific biological process or compound.

Q3: How do I determine the optimal concentration and incubation time for Methyl 2-aminohex-5-ynoate?

The optimal concentration and incubation time are critical parameters that need to be empirically determined for each cell line and experimental condition.

• Concentration: A starting point for many non-canonical amino acids is in the range of 25-100 µM.[6] However, the ideal concentration is a balance between efficient incorporation and minimal cytotoxicity. It is strongly recommended to perform a dose-response experiment and assess cell viability using an assay like the MTT or MTS assay.[7][8]

• Incubation Time: This will depend on the scientific question. For capturing rapid changes in protein synthesis, a short incubation of 1-4 hours may be sufficient.[6] For labeling a larger proportion of the proteome, longer incubation times of up to 24 hours can be used, provided there is no significant cytotoxicity.

Q4: Is Methyl 2-aminohex-5-ynoate toxic to cells?

Like any synthetic molecule introduced to cells, Methyl 2-aminohex-5-ynoate has the potential to be cytotoxic at high concentrations or with prolonged exposure.[9] It is crucial to perform a cytotoxicity assay to determine the half-maximal inhibitory concentration (IC₅₀) and work at concentrations well below this value.

Assay	Principle	Reference
MTT Assay	Measures the metabolic activity of cells by the reduction of a yellow tetrazolium salt (MTT) to purple formazan crystals by mitochondrial dehydrogenases of viable cells.[10][11]	[7]
MTS Assay	Similar to MTT, but the formazan product is water-soluble, simplifying the protocol.[8]	[8]
LDH Assay	Measures the release of lactate dehydrogenase (LDH) from damaged cells into the culture medium, indicating compromised cell membrane integrity.[10]	[10]

Q5: How should I prepare and store Methyl 2-aminohex-5-ynoate?

For long-term storage, it is recommended to store the compound as a solid at -20°C or below, protected from light and moisture. For experimental use, prepare a concentrated stock solution (e.g., 10-100 mM) in a sterile, anhydrous solvent like DMSO. Aliquot the stock solution to avoid repeated freeze-thaw cycles and store at -20°C. Before use, thaw an aliquot and dilute it to the final working concentration in pre-warmed cell culture medium.

II. Troubleshooting Guide

This guide provides solutions to common problems encountered during labeling experiments.

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Labeling Signal	1. Suboptimal Probe Concentration: The concentration of Methyl 2-aminohex-5-ynoate is too low for efficient incorporation. 2. Short Incubation Time: The labeling duration is insufficient for detectable incorporation. 3. Poor Cell Health: Cells are stressed or have low metabolic activity, leading to reduced protein synthesis. 4. Inefficient Click Reaction: The downstream detection step is not working correctly.	1. Titrate the concentration: Perform a dose-response experiment, starting from 25 µM and increasing to 200 µM, while monitoring for cytotoxicity. 2. Increase incubation time: Extend the labeling period (e.g., from 2 hours to 6 or 12 hours). 3. Check cell viability and confluency: Ensure cells are healthy and in the logarithmic growth phase. Use a positive control for protein synthesis if possible. 4. Troubleshoot the click reaction: Use fresh reagents, especially the sodium ascorbate. Ensure the correct concentrations of copper, ligand, and the azide probe are used. Include a positive control for the click reaction if available.[12]
High Background Signal	1. Non-specific Binding: The azide-reporter (fluorophore or biotin) is binding non-specifically to cellular components. 2. Incomplete Removal of Reagents: Excess unincorporated probe or click chemistry reagents are not adequately washed away.	1. Include proper controls: Run a control experiment where cells are not treated with Methyl 2-aminohex-5-ynoate but are subjected to the click reaction and downstream processing. This will reveal the level of non-specific binding of the detection reagents. 2. Optimize washing steps: Increase the number and stringency of wash steps after the click reaction. Use buffers containing a mild detergent like 0.1% Tween-20 or SDS.
High Cell Death / Cytotoxicity	1. Probe Concentration Too High: The concentration of Methyl 2-aminohex-5-ynoate is toxic to the cells. 2. Prolonged Incubation: Extended exposure to the probe is detrimental to cell health. 3. Copper Toxicity: The copper catalyst used in the click reaction can be toxic to cells if not properly chelated.	1. Perform a cytotoxicity assay (e.g., MTT): Determine the IC₅₀ and use a concentration significantly lower than this value.[7] 2. Reduce incubation time: Find the shortest incubation time that provides a sufficient signal for your application. 3. Use a copper-chelating ligand: For click reactions on live cells or in lysates where enzyme activity needs to be preserved, use a ligand like THPTA to protect the cells from copper-induced damage.[12]
Inconsistent Results	1. Variability in Cell Culture: Differences in cell confluency, passage number, or metabolic state. 2. Reagent Instability: Degradation of the probe or click chemistry reagents.	1. Standardize cell culture protocols: Use cells within a defined passage number range and seed them to achieve a consistent confluency at the start of the experiment. 2. Use fresh reagents: Prepare fresh stock solutions of the probe and especially the sodium ascorbate for the click reaction before each experiment. Aliquot stock solutions to minimize freeze-thaw cycles.

III. Experimental Protocols & Methodologies

A. General Workflow for Metabolic Labeling and Analysis

The following diagram outlines the key steps in a typical experiment using Methyl 2-aminohex-5-ynoate.

Experimental workflow for protein labeling.

B. Detailed Protocol: Labeling, Lysis, and Click Reaction

This protocol provides a starting point for labeling proteins in mammalian cells. Optimization will be required.

Materials:

• Methyl 2-aminohex-5-ynoate

• Anhydrous DMSO

• Complete cell culture medium and medium lacking the amino acid to be substituted (e.g., methionine-free DMEM)

• Phosphate-Buffered Saline (PBS)

• Cell lysis buffer (e.g., RIPA buffer with protease inhibitors)

• Protein quantification assay (e.g., BCA kit)

• Azide-reporter (e.g., Azide-Alexa Fluor 488, Biotin-Azide)

• Copper(II) Sulfate (CuSO₄) solution (e.g., 20 mM in water)

• Ligand solution (e.g., 100 mM THPTA in water)

• Sodium Ascorbate solution (e.g., 300 mM in water, must be prepared fresh )

Procedure:

• Cell Seeding: Plate cells and grow until they reach 70-80% confluency.

• Probe Preparation: Prepare a 50 mM stock solution of Methyl 2-aminohex-5-ynoate in anhydrous DMSO.

• Metabolic Labeling:

  • (Optional but recommended) Wash cells once with warm PBS, then incubate in amino acid-free medium for 30-60 minutes to deplete intracellular pools.

  • Replace the medium with fresh amino acid-free medium containing the desired concentration of Methyl 2-aminohex-5-ynoate (e.g., 50 µM).

  • Incubate for the desired time (e.g., 4 hours) under normal cell culture conditions.

• Cell Lysis:

  • Wash cells twice with ice-cold PBS.

  • Add ice-cold lysis buffer to the plate, scrape the cells, and transfer the lysate to a microcentrifuge tube.

  • Incubate on ice for 30 minutes, then centrifuge at ~14,000 x g for 20 minutes at 4°C to pellet cell debris.

  • Transfer the supernatant (containing the labeled proteome) to a new tube.

• Protein Quantification: Determine the protein concentration of the lysate using a BCA or similar assay.

• Click Chemistry Reaction (CuAAC): [12]

  • In a microcentrifuge tube, combine the following (example for a 100 µL reaction):

    • 50 µg of protein lysate

    • PBS to bring the volume to 90 µL

    • 2 µL of 2.5 mM Azide-reporter stock solution

  • Vortex briefly to mix.

  • Add 2 µL of 100 mM THPTA solution. Vortex.

  • Add 2 µL of 20 mM CuSO₄ solution. Vortex.

  • To initiate the reaction , add 4 µL of freshly prepared 300 mM sodium ascorbate solution. Vortex.

  • Incubate at room temperature for 30-60 minutes, protected from light.

• Downstream Analysis: The sample is now ready for analysis by SDS-PAGE, western blot, or affinity purification for mass spectrometry.

C. Mechanism of Labeling and Detection

The following diagram illustrates the two-stage process of metabolic incorporation and subsequent bioorthogonal conjugation.

Mechanism of protein labeling.

IV. References

• Dieterich, D. C., Link, A. J., Graumann, J., Tirrell, D. A., & Schuman, E. M. (2012). Metabolic Labeling with Noncanonical Amino Acids and Visualization by Chemoselective Fluorescent Tagging. Current protocols in cell biology, CHAPTER, Unit–7.11. Available from: [Link]

• Alvarez-Castelao, B., Schanzenbächer, C. T., Hanus, C., & Schuman, E. M. (2017). Cell-type-specific metabolic labeling of nascent proteomes in vivo. Nature biotechnology, 35(12), 1196–1201. Available from: [Link]

• Click Chemistry Tools. Click Chemistry Protocols. Available from: [Link]

• Dieterich, D. C., Link, A. J., Graumann, J., Tirrell, D. A., & Schuman, E. M. (2012). Metabolic labeling with noncanonical amino acids and visualization by chemoselective fluorescent tagging. Current protocols in cell biology, 56(1), 7.11.1–7.11.29. Available from: [Link]

• Ullah, A., & Sun, M. (2019). Non-canonical amino acid labeling in proteomics and biotechnology. Biotechnology Letters, 41(8-9), 895-909. Available from: [Link]

• Radboud University. (2023). Novel protein labeling methods enabling quick analysis of newly synthesized proteins in biological processes. Available from: [Link]

• Seneviratne, U. I., Caron, K., & Cravatt, B. F. (2020). Protocol for clickable photoaffinity labeling and quantitative chemical proteomics. STAR protocols, 1(3), 100188. Available from: [Link]

• Schuman, E. M., Alvarez-Castelao, B., & Schanzenbächer, C. T. (2019). Cell-type-specific metabolic labeling, detection and identification of nascent proteomes in vivo. Max Planck Neuroscience. Available from: [Link]

• Molecular Devices. (n.d.). Optimizing the labeling of proteins. Available from: [Link]

• Schuman, E. M., et al. (2019). Cell-type-specific metabolic labeling, detection and identification of nascent proteomes in vivo. Nature Protocols, 14, 69-87. Available from: [Link]

• Dieterich, D. C., Link, A. J., Graumann, J., Tirrell, D. A., & Schuman, E. M. (2006). Selective identification of newly synthesized proteins in mammalian cells using bioorthogonal noncanonical amino acid tagging (BONCAT). Proceedings of the National Academy of Sciences, 103(25), 9482-9487. Available from: [Link]

• Kuerschner, L., & Thiele, C. (2022). Tracing Lipid Metabolism by Alkyne Lipids and Mass Spectrometry: The State of the Art. Frontiers in Molecular Biosciences, 9, 880559. Available from: [Link]

• Dvořák, Z., et al. (2018). Mechanism-Based Strategy for Optimizing HaloTag Protein Labeling. ACS Chemical Biology, 13(7), 1879-1886. Available from: [Link]

• Radboud University. (2023). Novel protein labeling methods enabling quick analysis of newly synthesized proteins in biological processes. Available from: [Link]

• Jena Bioscience. (n.d.). CLICK-labeling of cellular metabolites. Available from: [Link]

• Thiele, C., et al. (2022). Tracing Lipid Metabolism by Alkyne Lipids and Mass Spectrometry: The State of the Art. Frontiers in Molecular Biosciences, 9, 880559. Available from: [Link]

• Aslantürk, Ö. S. (2018). In Vitro Cytotoxicity and Cell Viability Assays: Principles, Advantages, and Disadvantages. In Current Trends in Cancer Management. IntechOpen. Available from: [Link]

• Tollinger, M., et al. (2012). Methyl-Specific Isotope Labelling Strategies for NMR studies of Membrane Proteins. Methods in Molecular Biology, 831, 85-101. Available from: [Link]

• Medeiros, B. C., & Thomas, D. A. (2012). Protein Mass Spectrometry Made Simple. American journal of nephrology, 36(5), 405–411. Available from: [Link]

• Wysocki, V. H., Resing, K. A., & Zhang, Q. (2005). Mass Spectrometry of Amino Acids and Proteins. In R. A. Meyers (Ed.), Encyclopedia of Molecular Cell Biology and Molecular Medicine. Wiley-VCH. Available from: [Link]

• Wang, Y., et al. (2024). Metabolic labeling based methylome profiling enables functional dissection of histidine methylation in C3H1 zinc fingers. Nature Communications, 15(1), 7248. Available from: [Link]

• Scilight Press. (2024). Cell Proliferation and Cytotoxicity Assays, The Fundamentals for Drug Discovery. Available from: [Link]

• Gelis, I., et al. (2024). Labeling of methyl groups: a streamlined protocol and guidance for the selection of 2H precursors based on molecular weight. Journal of Biomolecular NMR, 78(1), 1-11. Available from: [Link]

• Schmidt, E., & Güntert, P. (2019). Automatic structure-based NMR methyl resonance assignment in large proteins. ETH Zurich Research Collection. Available from: [Link]

• Fotakis, G., & Timbrell, J. A. (2006). Comparison of LDH, neutral red, MTT and protein assay in hepatoma cell lines following exposure to cadmium chloride. Toxicology letters, 160(2), 171-177. Available from: [Link]

• G-C RIS. (2016). Cell Proliferation and Cytotoxicity Assays. Available from: [Link]

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• 1. Optimizing the labeling of proteins | Molecular Devices [moleculardevices.com]
• 2. jenabioscience.com [jenabioscience.com]
• 3. repository.ubn.ru.nl [repository.ubn.ru.nl]
• 4. "Non-canonical amino acid labeling in proteomics and biotechnology" by Aya M. Saleh, Kristen M. Wilding et al. [scholarsarchive.byu.edu]
• 5. Metabolic labeling with noncanonical amino acids and visualization by chemoselective fluorescent tagging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
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• 8. In Vitro Cytotoxicity and Cell Viability Assays: Principles, Advantages, and Disadvantages | IntechOpen [intechopen.com]
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• 12. confluore.com.cn [confluore.com.cn]

Reference Data & Comparative Studies

A comparative analysis of CuAAC and SPAAC for in vivo protein labeling.

A Comparative Guide to CuAAC and SPAAC for In Vivo Protein Labeling

For researchers, scientists, and drug development professionals, the ability to visualize and track proteins within their native cellular environment is paramount. Bioorthogonal chemistry provides a powerful toolkit for this purpose, allowing for the specific covalent labeling of biomolecules in living systems without interfering with endogenous processes.[1] Among the most prominent bioorthogonal reactions are the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) and the Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC). Both reactions form a stable triazole linkage between an azide and an alkyne, but their fundamental mechanisms and, consequently, their suitability for in vivo applications, differ significantly.[2]

This guide offers an in-depth, objective comparison of CuAAC and SPAAC, grounded in experimental evidence, to help you select the optimal strategy for your in vivo protein labeling experiments. We will delve into the causality behind experimental choices, provide validated protocols, and present quantitative data to support your decision-making process.

The Archetype: Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

First described independently by Sharpless-Fokin and Meldal, CuAAC is the quintessential "click reaction."[3] It involves the reaction between a terminal alkyne and an azide, which is dramatically accelerated by a copper(I) catalyst to exclusively form the 1,4-disubstituted triazole isomer.[2][4]

Mechanism and Merits

The reaction's high efficiency and speed are its primary advantages. The copper(I) catalyst activates the terminal alkyne, making it susceptible to nucleophilic attack by the azide, resulting in a rapid and high-yielding cycloaddition under aqueous conditions, neutral pH, and ambient temperature.[][6] This has made CuAAC an extremely popular and powerful tool for bioconjugation in vitro.[7][8]

The In Vivo Challenge: Copper Cytotoxicity

The primary drawback of CuAAC for in vivo applications is the cytotoxicity of the copper(I) catalyst.[7][8][9] Free copper ions can wreak havoc within a cell through multiple mechanisms:

• Generation of Reactive Oxygen Species (ROS): Cu(I) can catalyze the formation of highly damaging ROS, leading to oxidative stress, which can damage lipids, proteins, and nucleic acids.[3][9][10]

• Protein Denaturation: Copper ions can bind to native amino acid residues, particularly cysteine and histidine, potentially disrupting protein structure and function.[9]

This toxicity has been demonstrated in various systems; for instance, E. coli cells subjected to CuAAC on their surface were unable to divide subsequently, and mammalian cells can undergo apoptosis and lysis within minutes when treated with standard CuAAC conditions.[3][9]

Mitigation Strategy: The Role of Chelating Ligands

To harness the power of CuAAC in living systems, significant effort has gone into developing copper-chelating ligands.[8][9][11] These ligands serve a dual purpose: they stabilize the catalytically active Cu(I) oxidation state and sequester the copper ion, reducing its bioavailability and mitigating its toxic effects.[6][12][13]

Several generations of water-soluble ligands have been developed, with tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) and 2-(4-((bis((1-(tert-butyl)-1H-1,2,3-triazol-4-yl)methyl)amino)methyl)-1H-1,2,3-triazol-1-yl)acetic acid (BTTAA) being among the most effective.[13][14] These ligands not only protect the cell but also accelerate the reaction, allowing for the use of lower, less toxic copper concentrations (typically in the 10-100 µM range).[14][15] Another approach involves using copper-chelating azides, such as picolyl azides, which increase the effective local concentration of the catalyst at the reaction site, further boosting reaction speed at low copper concentrations.[14][15]

The Copper-Free Alternative: Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)

To completely circumvent the issue of copper toxicity, the Bertozzi group developed SPAAC, a groundbreaking copper-free click reaction.[3][16] This reaction leverages the high ring strain of a cyclooctyne, the smallest stable cyclic alkyne, to drive the cycloaddition with an azide without the need for a catalyst.[17][18]

Mechanism and Merits

The thermodynamic driving force for SPAAC is the release of approximately 18 kcal/mol of ring strain energy upon the [3+2] cycloaddition with an azide.[18] This allows the reaction to proceed spontaneously under physiological conditions, making it highly biocompatible and ideal for in vivo applications.[17][18][19] The absence of a catalyst simplifies experimental protocols and eliminates concerns about metal-induced toxicity.[19]

Evolution of Cyclooctynes: A Race for Speed

The primary limitation of the first-generation cyclooctynes (e.g., OCT) was their slow reaction kinetics compared to CuAAC.[16] This has spurred the development of subsequent generations of cyclooctynes with enhanced reactivity, balancing the need for speed with chemical stability.

• Second Generation (e.g., DIFO, DIBO): Introduction of electron-withdrawing fluorine atoms or fused aromatic rings increases the ring strain and accelerates the reaction.[20]

• Third Generation (e.g., DBCO, BCN): Dibenzocyclooctyne (DBCO) and Bicyclononyne (BCN) are highly reactive yet stable cyclooctynes that have become widely used substrates for SPAAC.[17] DBCO, in particular, offers rapid kinetics suitable for many live-cell imaging experiments.[19]

While SPAAC is generally slower than optimized CuAAC, its key advantage is its superior biocompatibility, which has led to its widespread use for labeling biomolecules in live cells and even whole organisms.[16][21][22]

Head-to-Head Comparison: CuAAC vs. SPAAC

The choice between CuAAC and SPAAC is not always straightforward and depends heavily on the specific experimental context.[2] A direct comparison of their core attributes is essential for making an informed decision.

Feature	Copper-Catalyzed (CuAAC)	Strain-Promoted (SPAAC)	Causality & Field Insights
Reaction Rate (k₂) (M⁻¹s⁻¹)	Fast to Very Fast (10¹ - 10⁴)[1]	Moderate to Fast (10⁻³ - 10¹)[1][23]	CuAAC's catalytic mechanism provides intrinsically faster kinetics. SPAAC rates are highly dependent on the specific cyclooctyne used, with DBCO being on the faster end of the spectrum.[23]
Biocompatibility	Moderate. Requires careful optimization with ligands to mitigate copper toxicity.[8][9][12]	Excellent. No exogenous metal catalyst required, making it ideal for sensitive in vivo systems.[17][19][24]	The absence of copper is the single greatest advantage of SPAAC for in vivo studies, eliminating concerns about ROS generation and metal-induced protein disruption.[16][17]
Reactant Size	Small. Terminal alkynes are minimally perturbative.	Bulky. Cyclooctynes are significantly larger, which can sometimes affect solubility or protein function.	The small size of the alkyne handle in CuAAC is a key advantage, minimizing potential perturbation of the target protein's structure and function.[4]
Specificity & Side Reactions	High. Highly specific for azides and terminal alkynes.	High. Generally bioorthogonal, but some strained alkynes can react with thiols, especially at high concentrations.[25]	While both are highly specific, the reactivity of strained alkynes in SPAAC can occasionally lead to off-target reactions with nucleophiles like thiols, a consideration for proteomics.[25]
Regioselectivity	Exclusive. Forms only the 1,4-disubstituted triazole.[2][4]	Mixture. Forms a mixture of regioisomers.	For most labeling applications, the formation of regioisomers in SPAAC is inconsequential. However, for applications where a single, defined product is critical, CuAAC offers superior control.
Experimental Complexity	Higher. Requires careful preparation of catalyst/ligand solutions and potential optimization of concentrations.	Lower. Simpler protocol involving direct mixing of the azide and alkyne components.	The need to manage the copper catalyst and its associated toxicity adds an extra layer of complexity and optimization to CuAAC protocols.[3][26]

Practical Guide: Choosing Your Reaction

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// Edges Start -> IsSystemSensitive; IsSystemSensitive -> UseSPAAC_Sensitive [label=" Yes", color="#34A853", fontcolor="#34A853"]; IsSystemSensitive -> IsKineticsCritical [label="No", color="#EA4335", fontcolor="#EA4335"]; IsKineticsCritical -> UseCuAAC [label=" Yes", color="#34A853", fontcolor="#34A853"]; IsKineticsCritical -> IsProbeSizeCritical [label="No", color="#EA4335", fontcolor="#EA4335"]; IsProbeSizeCritical -> ConsiderCuAAC [label=" Yes", color="#34A853", fontcolor="#34A853"]; IsProbeSizeCritical -> UseSPAAC_Default [label="No", color="#EA4335", fontcolor="#EA4335"]; } enddot Caption: Decision flowchart for selecting between CuAAC and SPAAC.

Choose SPAAC when:

• Biocompatibility is the top priority: For labeling sensitive cells like neurons, developing organisms (e.g., zebrafish embryos), or for long-term tracking studies, the copper-free nature of SPAAC is a decisive advantage.[3][19]

• Experimental simplicity is desired: If you want to avoid the optimization of catalyst/ligand concentrations, SPAAC offers a more straightforward workflow.

• The target protein can tolerate a bulkier modification: If the function of your protein of interest is not compromised by the larger cyclooctyne tag.

Choose CuAAC when:

• The fastest reaction kinetics are required: For capturing highly dynamic processes or when dealing with very low abundance proteins, the superior speed of optimized CuAAC can be essential.

• The size of the bioorthogonal handle must be minimized: The small size of the terminal alkyne is less likely to perturb protein function or interactions compared to a bulky cyclooctyne.[4]

• You are working with a robust cell line: When using hardy cell lines (e.g., HEK293, HeLa) for shorter-term experiments, ligand-mediated CuAAC is often well-tolerated and highly effective.

Experimental Protocols

The following are generalized, self-validating protocols for labeling cell-surface proteins. These workflows assume the protein of interest has been metabolically labeled with an azide-containing unnatural amino acid or sugar.

// Nodes Step1 [label="Step 1: Metabolic Labeling\nIncubate cells with an\nazide-modified precursor\n(e.g., Ac4ManNAz)", fillcolor="#F1F3F4", fontcolor="#202124"]; Step2 [label="Step 2: Wash Cells\nRemove unincorporated precursor", fillcolor="#F1F3F4", fontcolor="#202124"]; Step3_Choice [label="Step 3: Bioorthogonal Ligation", shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"]; Step3a_CuAAC [label="CuAAC Protocol\nAdd pre-mixed Cu(I)-Ligand,\nreducing agent, and\nAlkyne-Fluorophore", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Step3b_SPAAC [label="SPAAC Protocol\nAdd Cyclooctyne-Fluorophore\ndirectly to cells", fillcolor="#34A853", fontcolor="#FFFFFF"]; Step4 [label="Step 4: Incubate\nAllow reaction to proceed\n(e.g., 30-60 min at RT or 37°C)", fillcolor="#F1F3F4", fontcolor="#202124"]; Step5 [label="Step 5: Wash & Analyze\nRemove excess reagents.\nAnalyze via microscopy,\nflow cytometry, or WB.", fillcolor="#F1F3F4", fontcolor="#202124"]; Control1 [label="Control 1:\nNo Azide Precursor\n+ Click Reagents", shape=parallelogram, fillcolor="#EA4335", fontcolor="#FFFFFF"]; Control2 [label="Control 2:\nAzide Precursor\n+ No Click Reagents", shape=parallelogram, fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Edges Step1 -> Step2; Step2 -> Step3_Choice; Step3_Choice -> Step3a_CuAAC [label="Option A"]; Step3_Choice -> Step3b_SPAAC [label="Option B"]; Step3a_CuAAC -> Step4; Step3b_SPAAC -> Step4; Step4 -> Step5; Step1 -> Control1 [style=dashed, dir=none]; Step3_Choice -> Control1 [style=dashed, label="Tests for non-specific\nprobe binding"]; Step1 -> Control2 [style=dashed, label="Tests for background\nautofluorescence"]; Step5 -> Control2 [style=dashed, dir=none]; } enddot Caption: General experimental workflow for in vivo protein labeling.

Protocol 1: Ligand-Assisted CuAAC Labeling of Cell Surface Glycoproteins

This protocol is adapted from methodologies designed to minimize copper toxicity.[13]

• Metabolic Labeling: Culture cells for 48-72 hours in media supplemented with 50 µM of an azide-containing sugar analog (e.g., Ac₄ManNAz) to incorporate azides into cell-surface glycans.

• Cell Preparation: Harvest and wash cells twice with cold PBS (containing 1% FBS) to remove unincorporated sugar. Resuspend cells at a concentration of 1-5 x 10⁶ cells/mL.

• Prepare 'Click' Reagent Mix (Prepare fresh):

  • To a microcentrifuge tube, add the alkyne-fluorophore probe to a final concentration of 10-100 µM.

  • Add the copper-chelating ligand (e.g., THPTA or BTTES) to a final concentration of 250-500 µM (typically a 5:1 ligand-to-copper ratio).

  • Add CuSO₄ to a final concentration of 50-100 µM.

  • Add a freshly prepared solution of a reducing agent (e.g., sodium ascorbate) to a final concentration of 1-2.5 mM.

• Labeling Reaction: Add the 'Click' Reagent Mix to the cell suspension. Incubate for 30-60 minutes at room temperature, protected from light.

• Wash and Analyze: Quench the reaction by washing the cells three times with cold PBS (1% FBS). Analyze the labeled cells by flow cytometry or fluorescence microscopy.

• Validation Controls:

  • Control A (No Azide): Perform the labeling protocol on cells that were not incubated with Ac₄ManNAz. This control assesses non-specific binding of the alkyne-fluorophore or copper complex.

  • Control B (Toxicity): Treat cells with the complete 'Click' Reagent Mix and assess cell viability (e.g., using a Trypan Blue or MTT assay) compared to untreated cells.[26]

Protocol 2: SPAAC Labeling of Cell Surface Glycoproteins

• Metabolic Labeling: Follow Step 1 from the CuAAC protocol.

• Cell Preparation: Follow Step 2 from the CuAAC protocol.

• Labeling Reaction: Add the cyclooctyne-fluorophore probe (e.g., DBCO-488) directly to the cell suspension to a final concentration of 10-50 µM. Incubate for 30-90 minutes at 37°C, protected from light. Note: Incubation times may need optimization depending on the specific cyclooctyne and the abundance of the target.[18]

• Wash and Analyze: Wash the cells three times with cold PBS (1% FBS) to remove the unreacted probe. Analyze the labeled cells by flow cytometry or fluorescence microscopy.

• Validation Controls:

  • Control A (No Azide): Perform the labeling protocol on cells that were not incubated with Ac₄ManNAz. This control is crucial for assessing any non-specific binding of the cyclooctyne probe.

  • Control B (No Probe): Analyze cells that were incubated with Ac₄ManNAz but not exposed to the cyclooctyne probe to measure baseline autofluorescence.

Conclusion and Future Outlook

Both CuAAC and SPAAC are exceptionally powerful reactions for in vivo protein labeling, each with a distinct profile of advantages and disadvantages. SPAAC has emerged as the method of choice for many in vivo applications due to its outstanding biocompatibility, which eliminates the confounding variable of copper toxicity.[16][17][19] However, the development of advanced copper-chelating ligands and chelating azides has significantly improved the safety profile of CuAAC, keeping it a relevant and potent option, especially when its superior kinetics or smaller alkyne tag are advantageous.[9][14][15]

The choice between them is a classic scientific trade-off: the raw speed of CuAAC versus the unparalleled biocompatibility of SPAAC. By understanding the fundamental principles behind each reaction and considering the specific demands of your biological system, you can confidently select and implement the ideal strategy to illuminate the proteins at the heart of your research.

References

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• Weist, P. M., et al. (2014). Applications of Copper-Catalyzed Click Chemistry in Activity-Based Protein Profiling. Molecules, 19(2), 1736-1751. [Link]

• Uttamapinant, C., et al. (2012). Fast, Cell-compatible Click Chemistry with Copper-chelating Azides for Biomolecular Labeling. Angewandte Chemie International Edition, 51(24), 5852-5856. [Link]

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• ResearchGate. Comparison of the reaction rates of the most used bioorthogonal reactions. ResearchGate. [Link]

• Gong, Y., & Pan, L. (2015). Recent advances in bioorthogonal reactions for site-specific protein labeling and engineering. Tetrahedron Letters, 56(21), 2685-2694. [Link]

• Araman, M. C. (2017). Bioorthogonal labeling of peptides and proteins-two recent examples. Leiden University. [Link]

• Thomas, J. D., et al. (2014). Application of Strain-Promoted Azide-Alkyne Cycloaddition and Tetrazine Ligation to Targeted Fc-Drug Conjugates. Bioconjugate Chemistry, 25(6), 1124-1133. [Link]

• Knight, J. C. G., et al. (2025). The effects of buffer, pH, and temperature upon SPAAC reaction rates. Organic & Biomolecular Chemistry. [Link]

• Kim, H., & Park, S. B. (2022). Click Chemistry: Reaction Rates and Their Suitability for Biomedical Applications. Accounts of Chemical Research, 55(15), 2101-2113. [Link]

• van Geel, R., et al. (2012). Strain-Promoted Alkyne-Azide Cycloadditions (SPAAC) Reveal New Features of Glycoconjugate Biosynthesis. Angewandte Chemie International Edition, 51(49), 12270-12273. [Link]

• Hong, V., et al. (2011). "Copper-Catalyzed Azide--Alkyne Click Chemistry for Bioconjugation". Current Protocols in Chemical Biology. [Link]

• Yao, L., et al. (2014). Comparative analysis of Cu (I)-catalyzed alkyne-azide cycloaddition (CuAAC) and strain-promoted alkyne-azide cycloaddition (SPAAC) in O-GlcNAc proteomics. Electrophoresis, 35(12-13), 1748-1755. [Link]

• Beier, P. (2025). Beyond Traditional SPAAC: Achieving Orthogonality and Rapid Kinetics with Fluoroalkyl Azides. ResearchGate. [Link]

• Knight, J. C. G., et al. (2025). The effects of buffer, pH, and temperature upon SPAAC reaction rates. RSC Publishing. [Link]

• Schmidt, C. J. (2017). Bioorthogonal spin labeling strategies for in-cell spectroscopy. KOPS. [Link]

• Sawa, M. (2016). Azide-based bioorthogonal chemistry: Reactions and its advances in cellular and biomolecular imaging. AIP Advances, 6(8), 080701. [Link]

• ResearchGate. Kinetic study of SpAAC reaction. A) A time-course of the... ResearchGate. [Link]

• Sletten, E. M., & Bertozzi, C. R. (2025). Exploring Metal-Free Click Reactions: New Frontiers in Glycochemistry and Bioconjugation. Accounts of Chemical Research. [Link]

• ResearchGate. Examples of SPAAC in labeling reactions using short half-life radioisotopes. ResearchGate. [Link]

• Chen, P. R., & Wu, P. (2014). Transition Metal-mediated Bioorthogonal Protein Chemistry in Living Cells. Chemical Society Reviews, 43(13), 4536-4550. [Link]

• Kulkarni, C., et al. (2018). Practical Considerations, Challenges, and Limitations of Bioconjugation via Azide-Alkyne Cycloaddition. Bioconjugate Chemistry, 29(10), 3193-3209. [Link]

• Gold Lab at NMSU. Bioorthogonal Reactivity. New Mexico State University. [Link]

• Boyd, S. M., et al. (2021). SPAAC iClick: Progress Towards a Bioorthogonal Reaction Incorporating Metal Ions. Chemical Science, 12(35), 11690-11700. [Link]

• McKay, C. S., & Finn, M. G. (2014). Click Chemistry in Proteomic Investigations. Chemical Biology & Drug Design, 83(4), 389-401. [Link]

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A Senior Application Scientist's Guide to Alkyne-Containing Amino Acids for Bioorthogonal Labeling: A Comparative Analysis of Methyl 2-aminohex-5-ynoate

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: The Power of Precision in Biological Systems

In the intricate world of cellular biology and drug development, the ability to observe and manipulate specific biomolecules in their native environment is paramount. Bioorthogonal chemistry provides a powerful toolkit for this purpose, offering reactions that can proceed within living systems without interfering with endogenous biochemical processes.[1] At the heart of many of these strategies are non-canonical amino acids, which can be metabolically incorporated into proteins, endowing them with unique chemical "handles" for subsequent detection and manipulation.

Among the most versatile of these handles is the alkyne group.[2] Its small size and unique reactivity make it an ideal bioorthogonal reporter.[3] This guide provides an in-depth comparison of alkyne-containing amino acids for bioorthogonal labeling, with a focus on the well-established L-homopropargylglycine (HPG) and an analysis of the structural and potential functional differences of methyl 2-aminohex-5-ynoate. We will explore the two primary "click chemistry" reactions that utilize these amino acids: the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) and the strain-promoted azide-alkyne cycloaddition (SPAAC).[4]

Core Principles: CuAAC vs. SPAAC

The choice of an alkyne-containing amino acid is intrinsically linked to the bioorthogonal reaction planned for its detection. The two dominant strategies are CuAAC and SPAAC.

• Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC): This reaction, a cornerstone of click chemistry, involves the copper(I)-catalyzed cycloaddition between a terminal alkyne and an azide to form a stable 1,4-disubstituted triazole.[5] CuAAC is known for its rapid reaction kinetics and high efficiency.[6] However, its application in live cells can be limited by the cytotoxicity of the copper catalyst.[7][8]

• Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC): Developed to circumvent the toxicity issues of CuAAC, SPAAC utilizes strained cyclooctynes that react readily with azides without the need for a metal catalyst.[] This makes SPAAC highly biocompatible and ideal for live-cell and in-vivo imaging.[10] The trade-off is generally slower reaction kinetics compared to CuAAC.

dot

Caption: Comparison of CuAAC and SPAAC reaction schemes.

The Workhorse: L-Homopropargylglycine (HPG)

L-homopropargylglycine (HPG) is a widely used alkyne-containing amino acid for metabolic labeling.[11] As an analog of methionine, it is recognized by the cell's translational machinery and incorporated into newly synthesized proteins in place of methionine.[12][13] This provides a simple and effective method for tagging nascent proteomes.

Advantages of HPG:

• Efficient Metabolic Incorporation: Its structural similarity to methionine allows for efficient incorporation into proteins across a wide range of cell types and even in vivo.[13]

• Small Size: The terminal alkyne handle is small and minimally perturbing to protein structure and function.

Limitations of HPG:

• Requires CuAAC for Labeling: As a terminal alkyne, HPG requires the use of a copper catalyst for efficient labeling with azide-functionalized probes, which can be cytotoxic.[7]

A Structural Alternative: Methyl 2-aminohex-5-ynoate

Methyl 2-aminohex-5-ynoate presents an interesting structural alternative to HPG. While not as extensively characterized in the literature, its structure allows for informed hypotheses about its potential performance in bioorthogonal labeling applications.

Structural Comparison:

• HPG: A four-carbon backbone with a terminal alkyne. It is a close structural analog of methionine.

• Methyl 2-aminohex-5-ynoate: A six-carbon backbone with a terminal alkyne. The two additional carbons in its chain create more distance between the amino acid backbone and the alkyne functional group. It is not a close analog of any canonical amino acid.

Hypothesized Performance Characteristics:

• Metabolic Incorporation: Unlike HPG, methyl 2-aminohex-5-ynoate is not a close mimic of a natural amino acid. This could lead to lower incorporation efficiency, as it would need to be accepted by an aminoacyl-tRNA synthetase, potentially one with a promiscuous binding pocket. However, this lack of mimicry could also be an advantage, potentially reducing perturbation of methionine-dependent metabolic pathways.

• Reactivity and Accessibility: The terminal alkyne of methyl 2-aminohex-5-ynoate is expected to exhibit similar reactivity in CuAAC reactions as HPG. The key potential advantage lies in the longer carbon chain, which acts as a spacer. This could position the alkyne handle further away from the protein surface, potentially reducing steric hindrance and improving the efficiency of "clicking" with bulky reporter molecules like fluorophores or biotin tags.

Comparative Overview

The choice between different alkyne-containing amino acids depends on the specific experimental goals. Below is a table summarizing the key features of HPG and the hypothesized characteristics of methyl 2-aminohex-5-ynoate.

Feature	L-Homopropargylglycine (HPG)	Methyl 2-aminohex-5-ynoate (Hypothesized)
Structure	Methionine analog with terminal alkyne	Hexanoic acid derivative with terminal alkyne
Canonical Analog	Methionine[12]	None
Primary Reaction	CuAAC[4]	CuAAC
Biocompatibility	Dependent on CuAAC catalyst toxicity[7]	Dependent on CuAAC catalyst toxicity
Incorporation	High efficiency via methionine pathway[13]	Lower efficiency, requires promiscuous synthetase
Potential Pros	Well-validated, high incorporation rate	Longer spacer may reduce steric hindrance for labeling
Potential Cons	Requires potentially toxic copper catalyst	Lower and less predictable metabolic incorporation

Experimental Protocols

Reliable and reproducible protocols are essential for successful bioorthogonal labeling experiments.

Protocol 1: Metabolic Labeling of Proteins with HPG

This protocol describes the incorporation of HPG into newly synthesized proteins in cultured mammalian cells.[4]

Materials:

• Mammalian cells of interest

• Complete cell culture medium

• Methionine-free cell culture medium

• L-homopropargylglycine (HPG)

• Phosphate-buffered saline (PBS)

• Cell lysis buffer (e.g., RIPA buffer) with protease inhibitors

Procedure:

• Culture cells to the desired confluency.

• To deplete intracellular methionine, aspirate the complete medium, wash cells once with warm PBS, and incubate in pre-warmed methionine-free medium for 30-60 minutes.[14]

• Replace the medium with methionine-free medium supplemented with HPG (typically 25-50 µM). The optimal concentration and labeling time (e.g., 4-24 hours) should be determined empirically for each cell type.[4]

• Incubate cells under normal growth conditions for the desired labeling period.

• Wash the cells twice with cold PBS.

• Lyse the cells by adding ice-cold lysis buffer supplemented with protease inhibitors.[14]

• Incubate on ice for 30 minutes, vortexing occasionally.

• Clarify the lysate by centrifugation and collect the supernatant containing HPG-labeled proteins.

Protocol 2: CuAAC Labeling of HPG-Incorporated Proteins in Lysate

This protocol details the "clicking" of an azide-functionalized reporter molecule to HPG-labeled proteins in a cell lysate.

Materials:

• HPG-labeled cell lysate (from Protocol 1)

• Azide-functionalized reporter (e.g., Azide-Fluorophore, Biotin-Azide)

• Tris(2-carboxyethyl)phosphine (TCEP)

• Tris[(1-benzyl-1H-1,2,3-triazol-4-yl)methyl]amine (TBTA)

• Copper(II) sulfate (CuSO₄)

• Sodium ascorbate

Procedure:

• To 100 µg of HPG-labeled protein lysate, add the azide-functionalized reporter to the desired final concentration (e.g., 10-100 µM).

• Add TCEP to a final concentration of 1 mM.

• Add TBTA to a final concentration of 1 mM.

• Premix CuSO₄ and sodium ascorbate in a 1:5 molar ratio (e.g., 1 mM CuSO₄, 5 mM sodium ascorbate).

• Initiate the click reaction by adding the CuSO₄/sodium ascorbate mixture to the lysate.

• Incubate the reaction at room temperature for 1-2 hours with gentle rotation.

• The labeled proteins are now ready for downstream analysis, such as SDS-PAGE with in-gel fluorescence scanning or affinity purification.

dot

Caption: General experimental workflow for metabolic labeling and CuAAC.

Conclusion and Future Perspectives

The selection of an alkyne-containing amino acid is a critical decision in the design of bioorthogonal labeling experiments. L-homopropargylglycine remains the gold standard for metabolic labeling of nascent proteins due to its efficient incorporation as a methionine surrogate.[12] It is an excellent choice for applications where the subsequent ex vivo labeling via CuAAC is appropriate.

Novel structures like methyl 2-aminohex-5-ynoate offer intriguing possibilities. While its metabolic incorporation is likely to be less efficient than HPG, the integrated spacer arm could provide significant advantages in reducing steric hindrance for subsequent click reactions with large reporter molecules. This highlights a key principle in the field: the "best" bioorthogonal reporter is highly context-dependent. For methyl 2-aminohex-5-ynoate, its utility would need to be empirically validated, focusing on determining its incorporation efficiency and any potential off-target metabolic effects.

The continued development of new non-canonical amino acids and bioorthogonal reactions will undoubtedly provide researchers with an ever-expanding and more sophisticated toolkit for dissecting complex biological processes with chemical precision.

References

• van der Wel, N., et al. (2007). Strain-Promoted Alkyne-Azide Cycloadditions (SPAAC) Reveal New Features of Glycoconjugate Biosynthesis. PMC. Retrieved from [Link]

• ResearchGate. (n.d.). Overview of bioorthogonal reactions with terminal alkyne- or alkene-tagged proteins for in vitro labelling. Retrieved from [Link]

• PubMed. (2022). Switching azide and alkyne tags on bioorthogonal reporters in metabolic labeling of sialylatedglycoconjugates: a comparative study. PubMed. Retrieved from [Link]

• PubMed. (2018). Metabolic Labeling of Prenylated Proteins Using Alkyne-Modified Isoprenoid Analogues. PubMed. Retrieved from [Link]

• MDPI. (2021). Recent Advances about the Applications of Click Reaction in Chemical Proteomics. MDPI. Retrieved from [Link]

• PMC. (n.d.). Azide- and Alkyne-Bearing Metabolic Chemical Reporters of Glycosylation Show Structure-Dependent Feedback Inhibition of the Hexosamine Biosynthetic Pathway. Retrieved from [Link]

• PNAS. (n.d.). Alkynyl sugar analogs for the labeling and visualization of glycoconjugates in cells. Retrieved from [Link]

• PMC. (n.d.). Development and Applications of the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) as a Bioorthogonal Reaction. Retrieved from [Link]

• ChemRxiv. (n.d.). Strain-promoted azide-alkyne cycloaddition enhanced by the secondary interactions. Retrieved from [Link]

• Springer Nature Experiments. (n.d.). Labeling, detection and identification of newly synthesized proteomes with bioorthogonal non-canonical amino-acid tagging. Retrieved from [Link]

• Springer Nature. (2019). Biosynthesis of halogenated, alkene, and alkyne amino acids. Retrieved from [Link]

• ACS Publications. (2016). Alkyne-Tag SERS Screening and Identification of Small-Molecule-Binding Sites in Protein. Retrieved from [Link]

• Google Patents. (n.d.). US20200048674A1 - Biosynthesis of bioorthogonal amino acids.

• Creative Biolabs. (n.d.). Copper(I)-Catalyzed Alkyne-Azide Cycloaddition (CuAAC). Retrieved from [Link]

• G-Biosciences. (2019). Click chemistry and its application to proteomics. Retrieved from [Link]

• Jena Bioscience. (n.d.). Alkyne-containing Amino Acids. Retrieved from [Link]

• RSC Publishing. (2020). Biosynthesis of alkyne-containing natural products. Retrieved from [Link]

• Biocompare. (2020). Unnatural Amino Acid that Can Detect Newly Produced Proteins. Retrieved from [Link]

• ChemRxiv. (n.d.). Profiling the Proteome-Wide Selectivity of Diverse Electrophiles. Retrieved from [Link]

• ACS Publications. (2025). Retrosynthetic Design of Dinuclear Copper Enzymes for Azide–Alkyne Cycloaddition via Clickable Noncanonical Amino Acids. Retrieved from [Link]

• ACS Publications. (2024). Acid Cleavable Biotin-Alkyne Improves Sensitivity for Direct Detection of Biotin Labeled Peptides in Biorthogonal Noncanonical Amino Acid Tagging Analysis. Retrieved from [Link]

• PMC. (n.d.). Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides. Retrieved from [Link]

• Jena Bioscience. (2011). Copper-Catalyzed Azide--Alkyne Click Chemistry for Bioconjugation. Retrieved from [Link]

• AAPPTEC. (2020). Alkyne Containing Amino Acids. Retrieved from [Link]

• Utrecht University Student Theses Repository. (2025). Limitations of Azide-Alkyne Chemistry in Genetic Code Expansion. Retrieved from [Link]

• PMC. (2016). Incorporation of non-canonical amino acids into the developing murine proteome. Retrieved from [Link]

• PubChem. (n.d.). methyl (2S)-2-aminohex-5-enoate. Retrieved from [Link]

• ScienceDirect. (2016). Enantioselective synthesis of methyl (5Z,8S)-8,9-epoxynon-5-enoate, an eicosanoid synthon. Retrieved from [Link]

• bioRxiv. (2024). Bioorthogonal labeling and enrichment of histone monoaminylation reveal its accumulation and regulatory function in cancer cell. Retrieved from [Link]

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A Comparative Guide to the Chemical Reactivity of Non-Canonical Amino Acids in Bioconjugation

Target Audience: Researchers, Scientists, and Drug Development Professionals Content Type: Technical Comparison Guide & Experimental Methodology

Executive Summary & Mechanistic Grounding

The site-specific incorporation of non-canonical amino acids (ncAAs) via genetic code expansion (GCE) has revolutionized protein engineering, enabling the precise synthesis of antibody-drug conjugates (ADCs), fluorescent biosensors, and therapeutic bioconjugates. However, the success of these applications hinges entirely on the chemical reactivity, kinetics, and physiological stability of the chosen ncAA side chain.

As an application scientist, selecting the correct bioorthogonal handle is not merely a matter of preference; it is a calculation of thermodynamic causality. The local microenvironment of the protein, the required speed of conjugation, and the tolerance for off-target toxicity must dictate your experimental design. This guide objectively compares the three most prominent ncAA reactive groups—Azides, Tetrazines, and Ketones —and provides self-validating protocols to ensure rigorous, reproducible bioconjugation.

Mechanistic Causality of ncAA Reactivity

To optimize a bioconjugation workflow, one must understand the physical chemistry driving the reaction.

A. Tetrazines (IEDDA): The Kinetic Champion

Tetrazine-bearing ncAAs (e.g., Tet-v2.0, Tet-Phe) react with strained alkenes like trans-cyclooctene (TCO) via the Inverse Electron-Demand Diels-Alder (IEDDA) reaction.

• The Causality of Speed: Unlike normal Diels-Alder reactions, IEDDA pairs an electron-deficient diene (tetrazine) with an electron-rich dienophile (TCO). This drastically lowers the energy gap between the tetrazine's Lowest Unoccupied Molecular Orbital (LUMO) and the TCO's Highest Occupied Molecular Orbital (HOMO).

• Irreversibility: The reaction is driven to completion by the thermodynamically favorable expulsion of nitrogen gas ( N2​ ). This makes IEDDA the fastest known bioorthogonal reaction, capable of labeling proteins in vivo before biological clearance occurs [1].

B. Azides (SPAAC): The Balanced Standard

Azide-bearing ncAAs, such as p-azidophenylalanine (pAzF), are typically reacted with cyclooctynes (e.g., DBCO) via Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) .

• The Causality of Copper-Free Click: Traditional azide-alkyne cycloadditions require cytotoxic Cu(I) catalysts. SPAAC circumvents this because the severe bond-angle deformation (~160° instead of 180°) in the cyclooctyne ring creates nearly 18 kcal/mol of ring strain. The cycloaddition relieves this strain, providing the activation energy necessary to drive the reaction spontaneously in living cells [4].

C. Ketones (Oxime Ligation): The Stability Anchor

Ketone-containing ncAAs, such as p-acetylphenylalanine (pAcF), react with aminooxy probes to form oxime bonds.

• The Causality of Catalysis: At neutral pH, the condensation of a ketone and an aminooxy group is kinetically sluggish ( k2​<0.01M−1s−1 ). However, the resulting oxime bond possesses unmatched hydrolytic stability, making it ideal for circulating ADCs. To achieve practical reaction rates, nucleophilic catalysts like aniline are required. Aniline rapidly attacks the ketone to form a highly reactive Schiff base intermediate, which is subsequently displaced by the aminooxy probe [3].

Quantitative Performance Comparison

When designing a bioconjugation strategy, quantitative metrics must guide your selection. The table below synthesizes the kinetic and thermodynamic profiles of the three primary ncAA classes.

Reactive Group	Representative ncAA	Reaction Type	Bioorthogonal Partner	Rate Constant ( k2​ )	Physiological Stability	Key Byproducts
Tetrazine	Tet-Phe	IEDDA	Trans-cyclooctene (TCO)	103−106M−1s−1	Moderate (Prone to slow hydrolysis)	N2​ gas
Azide	pAzF	SPAAC	Cyclooctynes (e.g., DBCO)	0.1−1.0M−1s−1	High	None
Ketone	pAcF	Oxime Ligation	Aminooxy derivatives	<0.01M−1s−1	Very High	H2​O

Visualizing the Logic: Workflows and Decision Matrices

To standardize laboratory execution, the following diagrams map out the core Genetic Code Expansion (GCE) workflow and the logical decision tree for selecting a reaction chemistry.

Workflow of Genetic Code Expansion (GCE) and subsequent bioorthogonal conjugation.

Decision matrix for selecting ncAA reactive groups based on experimental kinetics.

Self-Validating Experimental Protocols

A robust protocol must include internal controls that validate the mechanistic integrity of the experiment. Below are the methodologies for incorporating and evaluating ncAAs.

Protocol 1: Site-Specific Incorporation of pAzF via GCE

Objective: Express a target protein with pAzF incorporated at a specific Amber (TAG) codon, ensuring strict orthogonality.

• Plasmid Co-transformation: Co-transform E. coli BL21(DE3) with a plasmid encoding the target gene (containing a TAG mutation) and a second plasmid encoding the engineered Methanocaldococcus jannaschii TyrRS/tRNA pair.

  • Causality: Using plasmids with different origins of replication (e.g., ColE1 and p15A) prevents plasmid incompatibility, ensuring stable maintenance of both the translation machinery and the target gene.

• Culture and ncAA Supplementation: Grow cells in LB media at 37°C. At an OD600​ of 0.5, supplement the culture with 1 mM pAzF.

  • Causality: Adding the ncAA just prior to induction ensures intracellular accumulation of pAzF during the exponential growth phase, maximizing the efficiency of amber suppression once the T7 promoter is induced.

• Induction: Add 1 mM IPTG to induce protein expression and incubate at 30°C for 6 hours.

• Self-Validation (The Orthogonality Check): Run parallel cultures without pAzF supplementation. Analyze both lysates via SDS-PAGE.

  • Validation Logic: The "-ncAA" lane MUST show only a truncated protein fragment. If full-length protein appears in the absence of pAzF, the aaRS/tRNA pair is not strictly orthogonal and is misincorporating canonical amino acids, rendering the batch untrustworthy.

Protocol 2: Kinetic Measurement of IEDDA Bioconjugation

Objective: Determine the second-order rate constant ( k2​ ) of a Tetrazine-ncAA reacting with a TCO-fluorophore.

• Fluorogenic Quenching Setup: Purify the Tetrazine-incorporated protein. Note that the unreacted tetrazine moiety acts as an energy sink, naturally quenching adjacent fluorophores.

  • Causality: Upon IEDDA reaction with TCO, the tetrazine ring is destroyed, releasing N2​ and forming a dihydropyridazine. This breaks the quenching effect, resulting in a massive, instantaneous increase in fluorescence [2].

• Stopped-Flow Spectrofluorometry: Load Syringe A with 1 µM Tet-protein in PBS (pH 7.4) and Syringe B with 10 µM TCO-dye.

  • Causality: Using a 10-fold excess of TCO establishes pseudo-first-order kinetic conditions. This mathematical simplification allows the observed rate constant ( kobs​ ) to be extracted directly from the exponential fluorescence curve, from which the true second-order rate constant ( k2​=kobs​/[TCO] ) is calculated.

• Data Acquisition: Rapidly mix the syringes and monitor fluorescence recovery over 500 milliseconds.

Expert Insights: Application Strategy

As an application scientist, I advise teams to avoid defaulting to SPAAC simply because it is the most commercially accessible "click" chemistry.

• For In Vivo Imaging: You must use IEDDA . The biological clearance rate of small-molecule probes in living systems is on the order of minutes. SPAAC ( k2​∼1M−1s−1 ) is simply too slow to achieve high signal-to-noise ratios before the probe is excreted. IEDDA ( k2​>1000M−1s−1 ) outpaces biological clearance, ensuring target saturation.

• For Antibody-Drug Conjugates (ADCs): Reconsider Oxime Ligation . While its kinetics are poor, ADCs are manufactured in vitro where reaction times can be extended and catalysts (like aniline) can be washed away. Once injected into a patient, the oxime bond exhibits superior hydrolytic stability compared to maleimide-thiol linkages, preventing premature drug shedding in the bloodstream.

References

• Blackman, M. L., Royzen, M., & Fox, J. M. (2008). "The Tetrazine Ligation: Fast Bioconjugation based on Inverse-electron-demand Diels-Alder Reactivity". Journal of the American Chemical Society.[Link]

• Oliveira, B. L., Guo, Z., & Bernardes, G. J. L. (2017). "Inverse electron demand Diels–Alder reactions in chemical biology". Chemical Society Reviews (RSC Publishing).[Link]

• Kölmel, D. K., & Kool, E. T. (2017). "Oximes and Hydrazones in Bioconjugation: Mechanism and Catalysis". Chemical Reviews.[Link]

• Bednar, R. M., et al. (2021). "Genetic Incorporation of Two Mutually Orthogonal Bioorthogonal Amino Acids That Enable Efficient Protein Dual-Labeling in Cells". ACS Chemical Biology.[Link]

Assessing the potential cytotoxicity and biocompatibility of Methyl 2-aminohex-5-ynoate.

Assessing the Cytotoxicity and Biocompatibility of Methyl 2-aminohex-5-ynoate in Metabolic Labeling

Executive Summary

Bioorthogonal Non-Canonical Amino Acid Tagging (BONCAT) has revolutionized the tracking of de novo protein synthesis. At the forefront of this methodology are alkyne-tagged amino acids. Methyl 2-aminohex-5-ynoate , the methyl ester derivative of L-homopropargylglycine (HPG), is engineered to offer superior membrane permeability compared to its free-acid counterpart. However, balancing labeling efficiency with cellular health is a critical challenge[1]. This guide provides a comprehensive, causality-driven analysis of the cytotoxicity and biocompatibility of Methyl 2-aminohex-5-ynoate, comparing it against alternative probes and detailing self-validating experimental workflows for empirical assessment.

Mechanistic Insights: The Prodrug Approach to BONCAT

The structural design of Methyl 2-aminohex-5-ynoate acts effectively as a "prodrug" for metabolic labeling. Understanding the causality behind its cellular journey is essential for mitigating cytotoxicity:

• Enhanced Cellular Uptake & Ester Cleavage: The esterification of the carboxyl group increases the molecule's lipophilicity (LogP), facilitating rapid, passive diffusion across the plasma membrane. Once inside the cell, endogenous esterases hydrolyze the ester bond, yielding the active L-homopropargylglycine (HPG) and releasing equimolar amounts of methanol.

• Methionine Competition & Proteotoxic Stress: The liberated HPG acts as a methionine surrogate. It is charged onto tRNA by methionyl-tRNA synthetase (MetRS) and incorporated into nascent polypeptide chains[2]. Because the linear alkyne group is structurally distinct from methionine's thioether, heavy incorporation can disrupt native protein folding. This triggers the Unfolded Protein Response (UPR), which, if sustained, leads to apoptosis.

• Catalyst-Induced Oxidative Stress: The downstream detection of the alkyne tag typically relies on Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC). Cu(I) is highly toxic to living cells as it generates Reactive Oxygen Species (ROS) via Fenton-like reactions, necessitating the use of chelating ligands or alternative Palladium-mediated cross-coupling to preserve biocompatibility[3][4][5].

Intracellular processing and metabolic incorporation pathway of Methyl 2-aminohex-5-ynoate.

Comparative Biocompatibility Analysis

When selecting a metabolic probe, researchers must weigh incorporation efficiency against cellular toxicity. Recent studies highlight that alkyne-bearing amino acids can exhibit differential toxicity profiles compared to azide-bearing analogs[6].

Probe	Target Application	Permeability	Relative Cytotoxicity	Key Biocompatibility Notes
Methyl 2-aminohex-5-ynoate	Intracellular BONCAT	High (Lipophilic)	Moderate	Rapid uptake allows lower dosing; intracellular hydrolysis releases methanol.
L-Homopropargylglycine (HPG)	General BONCAT	Moderate	Moderate to High	Impairs bacterial growth at >0.35 μM[6]; induces protein misfolding at high doses.
L-Azidohomoalanine (AHA)	General BONCAT	Moderate	Low	Highly tolerated (up to 9 mM in E. coli)[6]; susceptible to reduction in reducing environments.
Photo-Leucine	Protein Crosslinking	Low	High	Lower incorporation rates; poorly tolerated by cells during long growth periods[7].

Experimental Protocols: A Self-Validating System

To ensure scientific integrity, the following protocols incorporate strict internal controls. These controls transform a standard procedure into a self-validating system , allowing researchers to definitively separate probe-induced cytotoxicity from baseline nutritional stress.

Protocol 1: Self-Validating Cytotoxicity Profiling (ATP-based)

This protocol determines the maximum tolerated concentration of Methyl 2-aminohex-5-ynoate before metabolic labeling[1].

• Step 1: Cell Seeding. Seed adherent cells (e.g., HeLa, HEK293T) in a 96-well opaque plate at 10,000 cells/well. Incubate overnight at 37°C, 5% CO₂.

• Step 2: Methionine Depletion. Wash cells twice with warm, sterile PBS. Add Methionine-free DMEM supplemented with 10% dialyzed FBS. Incubate for 30 minutes to deplete intracellular methionine pools.

• Step 3: Probe Titration (The Test). Prepare a serial dilution of Methyl 2-aminohex-5-ynoate (1 μM to 1 mM) in Methionine-free DMEM. Replace the starvation media with the probe-containing media.

• Step 4: Nutritional Rescue (The Validation Control). In parallel wells, perform the exact same serial dilution using natural L-Methionine . Causality Note: If cells die in the probe wells but survive in the L-Methionine wells, the toxicity is definitively caused by the unnatural amino acid, not the starvation conditions.

• Step 5: Incubation & Readout. Incubate for 24 hours. Add an ATP-dependent luminescent reagent (e.g., CellTiter-Glo) directly to the wells. Incubate for 10 minutes on an orbital shaker and record luminescence to quantify cell viability.

Protocol 2: Optimized Metabolic Labeling & Bioorthogonal Detection

Once the optimal non-toxic concentration is established, proceed with labeling and detection.

• Step 1: Pulse Labeling. Starve cells for 30 minutes in Met-free media, then pulse with the empirically determined concentration (e.g., 50 μM) of Methyl 2-aminohex-5-ynoate for 1–4 hours[1].

• Step 2: Cell Harvest & Lysis. Wash cells twice with ice-cold PBS to halt metabolism. Lyse cells using a standard RIPA buffer supplemented with protease inhibitors.

• Step 3: CuAAC Click Reaction. To 50 μL of cell lysate, add the click reagents in the following strict order to prevent catalyst degradation:

  • 100 μM Azide-Fluorophore (or Azide-Biotin).

  • 100 μM CuSO₄ pre-mixed with 500 μM THPTA ligand. Causality Note: THPTA is critical to maintain Cu(I) stability and protect biomolecules from ROS-induced oxidative damage[3].

  • 5 mM Sodium Ascorbate (freshly prepared) to initiate the reaction[2].

• Step 4: Background Assessment (The Validation Control). Prepare an identical reaction mixture but omit the CuSO₄ . Causality Note: This control validates that any observed fluorescence is due to covalent triazole formation, not non-specific hydrophobic binding of the fluorophore.

• Step 5: Analysis. Incubate for 1 hour at room temperature in the dark. Analyze via SDS-PAGE with in-gel fluorescence scanning or flow cytometry.

Experimental workflow separating cytotoxicity profiling from downstream bioorthogonal detection.

References

• Jena Bioscience. "CLICK-labeling of cellular metabolites." Jena Bioscience.[Link]

• Hao, Z., et al. "A Genetically Encoded Alkyne Directs Palladium-Mediated Protein Labeling on Live Mammalian Cell Surface." National Center for Biotechnology Information (PMC).[Link]

• Dieterich, D. C., et al. "Metabolic Labeling with Noncanonical Amino Acids and Visualization by Chemoselective Fluorescent Tagging." National Center for Biotechnology Information (PMC).[Link]

• Smits, T., et al. "Differential toxicity of bioorthogonal non-canonical amino acids (BONCAT) in Escherichia coli." ResearchGate.[Link]

• Yang, M., et al. "Copper-catalyzed click reaction on/in live cells." National Center for Biotechnology Information (PMC).[Link]

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A comparison of the stability and reactivity of different bioorthogonal chemical handles.

Bioorthogonal chemistry has fundamentally transformed drug development, molecular imaging, and chemical biology by enabling highly selective reactions within complex biological environments. However, selecting the optimal bioorthogonal chemical handle requires navigating a strict reactivity-stability trade-off . Handles that react instantaneously often suffer from poor in vivo stability, while highly stable handles may react too slowly for time-sensitive applications like radiolabeling.

This guide provides an objective, data-driven comparison of the most prominent bioorthogonal handles—specifically focusing on Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) and Inverse Electron-Demand Diels-Alder (IEDDA) reactions—to help researchers select the optimal system for their experimental workflows.

Mechanistic Comparison of Bioorthogonal Handles

Azides and Cyclooctynes (SPAAC)

The SPAAC reaction eliminates the need for cytotoxic copper catalysts, making it the standard for live-cell bioconjugation. The two most common cyclooctynes are DBCO (Dibenzocyclooctyne) and BCN (Bicyclo[6.1.0]nonyne) .

• Reactivity: DBCO generally exhibits faster reaction kinetics with aliphatic azides due to its high ring strain[1]. However, BCN demonstrates a significantly higher reaction rate with aromatic azides, as it lacks the bulky flanking phenyl rings that cause steric hindrance[1].

• Stability: While DBCO is highly reactive, it is susceptible to nucleophilic attack by thiols (such as intracellular glutathione), which can lead to off-target labeling[2]. BCN is significantly more stable in reducing environments, making it the superior choice for intracellular applications[2].

Tetrazines and Trans-cyclooctenes (IEDDA)

The IEDDA reaction between a tetrazine (Tz) and a trans-cyclooctene (TCO) is the fastest known bioorthogonal reaction, making it indispensable for in vivo pretargeting and positron emission tomography (PET) imaging[3].

• TCO Structural Variants: Standard TCO offers excellent reactivity, but conformationally strained variants like s-TCO achieve ultra-fast kinetics ( >106 M−1s−1 )[4]. However, s-TCO isomerizes rapidly to the unreactive cis-isomer in the presence of biological thiols[4]. Conversely, d-TCO (cis-dioxolane-fused TCO) improves hydrophilicity and maintains high serum stability without sacrificing its rapid reaction rate[4].

• Tetrazine Distortion Theory: Historically, tetrazine reactivity was increased by adding electron-withdrawing groups to lower the LUMO energy, which unfortunately compromised stability. Recent computational studies reveal that inducing intramolecular repulsion (distortion) within the tetrazine core can drastically accelerate the cycloaddition step without reducing the molecule's stability in physiological media, effectively defying the traditional reactivity-stability trade-off[5].

Comparison of SPAAC and IEDDA reaction pathways, highlighting reactants and kinetic rates.

Quantitative Performance Data

The following table summarizes the second-order rate constants ( k2​ ) and physiological stability profiles of key bioorthogonal pairs.

Bioorthogonal Pair	Reaction Class	k2​ ( M−1s−1 )	Physiological Stability	Primary Application
Azide + DBCO	SPAAC	0.24−0.34 [2][6]	Moderate (Thiol-sensitive)	Live-cell surface imaging
Azide + BCN	SPAAC	0.14−0.28 [6]	High (Thiol-resistant)	Intracellular labeling
TCO + Tetrazine	IEDDA	∼1.3×104 [4]	Moderate	Standard in vivo pretargeting
s-TCO + Tetrazine	IEDDA	>3.3×106 [4]	Low (Rapid Isomerization)	Ultra-fast in vitro labeling
d-TCO + Tetrazine	IEDDA	∼3.6×105 [4]	High (Stable in serum)	Demanding in vivo imaging

Self-Validating Experimental Methodologies

To ensure reproducibility and scientific rigor, the following protocols detail the standard workflows for evaluating and utilizing these chemical handles.

Protocol A: Kinetic Evaluation of SPAAC via UV-Vis Spectroscopy

To accurately compare the reactivity of DBCO and BCN, researchers must isolate the cyclooctyne's rate constant using pseudo-first-order kinetics[2].

• Reagent Preparation: Prepare a 0.1 mM solution of the cyclooctyne (DBCO or BCN) and a series of azide solutions ranging from 1.0 mM to 10.0 mM in a physiological buffer (e.g., HBS, pH 7.4)[6].

• Reaction Initiation: Mix the reactants in a temperature-controlled quartz cuvette at 25°C.

• Spectroscopic Monitoring: Monitor the exponential decay of the cyclooctyne's characteristic absorbance peak (e.g., 308 nm for DBCO) over time[6].

• Data Fitting: Fit the absorbance data to the equation A(t)=A0​e−kobs​t to determine the observed rate constant ( kobs​ )[2].

• Rate Constant Calculation: Plot kobs​ against the azide concentration. The slope of this linear regression yields the second-order rate constant ( k2​ ).

• Causality Check: Why use a 10- to 100-fold excess of azide? By flooding the system with the azide reactant, its concentration remains effectively constant. This simplifies complex bimolecular rate equations into a pseudo-first-order decay, preventing reactant depletion from skewing the kinetic data[2].

Protocol B: In Vivo Pretargeting Workflow (IEDDA)

Directly radiolabeling monoclonal antibodies (mAbs) results in high background radiation due to the slow systemic clearance of the massive proteins. The IEDDA pretargeting strategy solves this by decoupling the antibody's biological half-life from the radiotracer's physical half-life[3].

• Conjugation: Covalently link d-TCO to the primary amines of the targeting mAb (e.g., CC49) via an NHS-ester linker.

• Primary Injection: Administer the TCO-mAb conjugate to the tumor-bearing in vivo model.

• Clearance Window: Allow 24 to 48 hours for the antibody to localize at the tumor site and clear from systemic circulation[3].

• Secondary Injection: Administer a fast-clearing, radiolabeled tetrazine (e.g., 111In-Tz or 18F-Tz ).

• In Vivo Ligation & Imaging: The tetrazine rapidly "clicks" with the tumor-bound TCO. Perform PET or SPECT imaging 1 to 2 hours post-injection.

• Causality Check: Why use d-TCO instead of s-TCO for this workflow? The 48-hour clearance window exposes the handle to high concentrations of serum thiols and copper-containing proteins. s-TCO would isomerize to the unreactive cis-form before the tetrazine is injected, whereas d-TCO remains intact and highly reactive[4].

Step-by-step workflow of IEDDA-mediated in vivo pretargeting for PET/SPECT imaging.

References

• [1] DBCO vs. BCN: A Comparative Guide to Copper-Free Click Chemistry Linkers. Benchchem. 1

• [2] A Comparative Guide to the Reaction Kinetics of endo-BCN and DBCO with Azides in Strain. Benchchem. 2

• [6] Hydrophilic Azide-Containing Amino Acid to Enhance the Solubility of Peptides for SPAAC Reactions. ACS Publications. 6

• [3] IEDDA: An Attractive Bioorthogonal Reaction for Biomedical Applications. MDPI. 3

• [4] Trans-cyclooctene—a Swiss army knife for bioorthogonal chemistry: exploring the synthesis, reactivity, and applications in biomedical breakthroughs. NIH PMC. 4

• [5] Uncovering the Key Role of Distortion in Bioorthogonal Tetrazine Tools That Defy the Reactivity/Stability Trade-Off. Journal of the American Chemical Society. 5

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• 6. pubs.acs.org [pubs.acs.org]

Unveiling Protein Alliances: A Comparative Guide to Validating Protein-Protein Interactions in Live Cells Using Methyl 2-aminohex-5-ynoate

Introduction: The Dynamic World of Protein Interactions

The intricate dance of proteins within a living cell governs nearly every aspect of its existence, from signal transduction to metabolic regulation and structural integrity. Understanding these protein-protein interactions (PPIs) in their native, dynamic environment is paramount for unraveling complex biological processes and for the development of novel therapeutics. While traditional methods like yeast two-hybrid screens and in vitro pull-down assays have been foundational, they often fail to capture the transient and context-dependent nature of PPIs within the complex milieu of a live cell. This guide provides an in-depth comparison of modern techniques for validating PPIs in live cells, with a special focus on the versatile bio-orthogonal amino acid, Methyl 2-aminohex-5-ynoate, also known as L-Azidohomoalanine (AHA). We will delve into the mechanistic underpinnings, provide actionable protocols, and offer a critical comparison with established alternative methods.

Spotlight on Methyl 2-aminohex-5-ynoate (AHA): A Chemical Biologist's Tool for PPI Discovery

Methyl 2-aminohex-5-ynoate, a synthetic analog of the amino acid methionine, has emerged as a powerful tool for metabolic labeling of proteins. Its utility lies in the clever substitution of the terminal methyl group of methionine with an azide or alkyne functional group. This seemingly minor change has profound implications for our ability to study proteins. The cell's own translational machinery cannot distinguish AHA from natural methionine, leading to its incorporation into newly synthesized proteins. This bio-orthogonal "handle" allows for the selective chemical tagging of these proteins with reporter molecules, such as biotin for enrichment or fluorophores for imaging, via highly specific and efficient "click chemistry" reactions.

The AHA-Based Workflow for PPI Validation

The general workflow for utilizing AHA to identify and validate PPIs involves a multi-step process that combines metabolic labeling, chemical crosslinking, and affinity purification, followed by mass spectrometry-based identification.

Caption: Workflow for PPI identification using AHA.

Comparative Analysis of Live-Cell PPI Validation Methods

The choice of method for validating PPIs depends on numerous factors, including the nature of the interaction, the cellular location, and the specific biological question being addressed. Below is a comparative guide to help researchers navigate these choices.

Feature	Methyl 2-aminohex-5-ynoate (AHA) Based	Proximity-Dependent Biotinylation (BioID)	Bioluminescence Resonance Energy Transfer (BRET)
Principle	Metabolic labeling of newly synthesized proteins with AHA, followed by crosslinking and affinity purification of interacting partners.	A protein of interest is fused to a promiscuous biotin ligase (BirA*) which biotinylates proximal proteins.	A protein of interest is fused to a luciferase enzyme, and its interacting partner is fused to a fluorescent protein. Energy transfer occurs upon close proximity.
Temporal Resolution	Can be controlled by the duration of AHA labeling and the timing of crosslinking, allowing for pulse-chase experiments.	Lower temporal resolution as biotinylation occurs over an extended period (hours).	High temporal resolution, allowing for real-time monitoring of interactions.
Spatial Resolution	Dependent on the crosslinker used (typically a few angstroms).	The biotin ligase has a labeling radius of approximately 10 nm.	Requires very close proximity (<10 nm) for energy transfer to occur.
Genetic Modification	Not required for the target proteins, but requires cell culture in specialized media.	Requires genetic fusion of the biotin ligase to the protein of interest.	Requires genetic fusion of both the luciferase and fluorescent protein to the interacting partners.
Potential for Artifacts	Overexpression of proteins during labeling can lead to non-specific interactions. Crosslinking can trap non-physiological interactions.	Biotinylation of non-interacting, but proximal, "bystander" proteins is a common source of false positives.	Steric hindrance from the bulky luciferase and fluorescent tags can disrupt natural interactions.
Throughput	Moderate to high, amenable to mass spectrometry-based proteomics.	High, well-suited for large-scale screening of protein interaction networks.	Lower throughput, typically used to validate specific, hypothesized interactions.
Required Equipment	Standard cell culture facilities, mass spectrometer.	Standard cell culture and molecular biology labs, mass spectrometer.	Plate reader with luminescence and fluorescence detection capabilities.

In-Depth Experimental Protocols

Protocol 1: PPI Validation using AHA and Click Chemistry

This protocol provides a framework for identifying the interacting partners of a newly synthesized protein population.

1. Metabolic Labeling:

• Culture cells to ~70-80% confluency.
• Wash cells with PBS and replace the growth medium with methionine-free DMEM.
• Incubate for 1 hour to deplete endogenous methionine stores.
• Replace the medium with methionine-free DMEM supplemented with Methyl 2-aminohex-5-ynoate (AHA) at a final concentration of 50 µM.
• Incubate for the desired labeling period (e.g., 4-8 hours).

2. In vivo Crosslinking:

• Wash cells with PBS.
• Add formaldehyde to a final concentration of 1% in PBS.
• Incubate at room temperature for 10 minutes to crosslink interacting proteins.
• Quench the crosslinking reaction by adding glycine to a final concentration of 125 mM.

3. Cell Lysis and Protein Solubilization:

• Harvest and lyse cells in a buffer containing detergents (e.g., RIPA buffer) and protease inhibitors.
• Sonicate the lysate to shear chromatin and ensure complete solubilization.

4. Click Chemistry Reaction:

• To the cell lysate, add the following components of a click chemistry reaction cocktail:
• Biotin-alkyne
• Copper(II) sulfate
• A reducing agent (e.g., sodium ascorbate)
• Incubate at room temperature for 1 hour to attach biotin to the AHA-labeled proteins.

5. Affinity Purification:

• Add streptavidin-coated magnetic beads to the lysate.
• Incubate with rotation to allow the biotinylated proteins (and their crosslinked partners) to bind to the beads.
• Wash the beads extensively to remove non-specifically bound proteins.

6. Elution and Mass Spectrometry:

• Elute the protein complexes from the beads.
• Reverse the crosslinks by heating the samples.
• Perform in-solution or in-gel trypsin digestion of the eluted proteins.
• Analyze the resulting peptides by LC-MS/MS to identify the proteins in the complex.

Protocol 2: Validation of a Specific PPI using BRET

This protocol is designed to validate an interaction between two specific proteins, Protein X and Protein Y.

Caption: Principle of Bioluminescence Resonance Energy Transfer (BRET).

1. Plasmid Construction:

• Create expression vectors where Protein X is fused to a luciferase (e.g., NanoLuc) and Protein Y is fused to a fluorescent protein (e.g., Venus).
• Include appropriate controls, such as fusing the tags to non-interacting proteins.

2. Cell Transfection:

• Co-transfect mammalian cells with the plasmids encoding the fusion proteins.
• Allow 24-48 hours for protein expression.

3. BRET Assay:

• Plate the transfected cells in a white, 96-well microplate.
• Add the luciferase substrate (e.g., furimazine for NanoLuc) to each well.
• Immediately measure the luminescence at two wavelengths using a plate reader:
• The emission wavelength of the luciferase (~460 nm for NanoLuc).
• The emission wavelength of the fluorescent protein (~530 nm for Venus).

4. Data Analysis:

• Calculate the BRET ratio by dividing the intensity of the light emitted by the fluorescent protein by the intensity of the light emitted by the luciferase.
• A significantly higher BRET ratio in cells expressing the interacting pair compared to controls indicates a specific protein-protein interaction.

Conclusion and Future Perspectives

The validation of protein-protein interactions in live cells is a dynamic and evolving field. The use of Methyl 2-aminohex-5-ynoate offers a powerful approach to identify newly synthesized protein complexes in an unbiased manner, providing a snapshot of the proteome in action. While no single method is perfect, a multi-faceted approach that combines a discovery method like AHA-based proteomics with a targeted validation method like BRET can provide a high degree of confidence in the identified interactions. As chemical biology and mass spectrometry technologies continue to advance, we can expect even more sophisticated tools for mapping the intricate and vital network of protein alliances within the living cell.

References

• Dieterich, D. C., Link, A. J., Graumann, J., Tirrell, D. A., & Schuman, E. M. (2006). Selective identification of newly synthesized proteins in mammalian cells using bioorthogonal noncanonical amino acid tagging (BONCAT). Proceedings of the National Academy of Sciences, 103(25), 9482-9487. [Link]

• Roux, K. J., Kim, D. I., Raida, M., & Burke, B. (2012). A promiscuous biotin ligase fused to a mitochondrial protein reveals a novel landscape of mitochondrial protein-protein interactions. Molecular & Cellular Proteomics, 11(6). [Link]

• What is BioID? The Proximity-Labeling Page. [Link]

• Pfleger, K. D. G., & Eidne, K. A. (2006). Illuminating insights into protein-protein interactions using bioluminescence resonance energy transfer (BRET). Nature Methods, 3(3), 165-174. [Link]

A Senior Application Scientist's Guide to Labeling Efficiency in Different Cell Lines

This guide provides an in-depth comparative analysis of labeling efficiency across different cell lines. Moving beyond a simple recitation of protocols, we will delve into the underlying principles of various labeling technologies, explore the cell-specific factors that influence their performance, and provide the experimental data and detailed methodologies necessary to empower you to make informed decisions for your specific research needs.

The Foundations of Cellular Labeling: A Tale of Two Strategies

At its core, cell labeling can be broadly categorized into two main approaches: direct and indirect labeling.[1]

• Direct Labeling: This method involves the ex vivo incubation of cells with a labeling agent, such as a fluorescent dye, which then becomes associated with the cells before they are introduced into an experimental system.[1][2] This approach is favored for its simplicity and speed.

• Indirect Labeling: In contrast, indirect labeling relies on genetic modification of the cells to express a reporter gene, such as a fluorescent protein.[1][3] While technically more demanding and time-consuming, this method offers the advantage of a self-renewing label as the cells proliferate.[3]

This guide will focus primarily on direct labeling methods using fluorescent dyes, as they are widely accessible and offer a versatile toolkit for a vast array of applications.

Key Players in Fluorescent Cell Labeling: A Comparative Overview

The market is replete with fluorescent dyes, each with its own mechanism of action and optimal use cases. Here, we compare some of the most common classes of dyes.

1. Amine-Reactive Dyes (e.g., CFSE, CellTrace™ Violet): These dyes are cell-permeant and contain a succinimidyl ester group that covalently reacts with free amine groups on intracellular proteins.[4][5] This creates a stable, long-lasting fluorescent signal that is well-retained within the cell. As the cells divide, the dye is distributed equally among daughter cells, making these dyes excellent tools for tracking cell proliferation.[4][6]

2. Membrane Dyes (e.g., PKH Dyes, CellBrite™ Dyes): These lipophilic dyes intercalate into the lipid bilayer of the cell membrane, providing a bright and uniform fluorescent signal.[7][8] They are particularly useful for short-term tracking studies and for applications where intracellular labeling is not desirable. Some newer formulations, like CellBrite® Fix, are also compatible with fixation and permeabilization, expanding their utility.[8][9]

3. Genetic Labeling (e.g., Green Fluorescent Protein - GFP): While an indirect method, it's an important benchmark. It involves transfecting cells with a plasmid encoding a fluorescent protein. This method is powerful for long-term studies as the label is heritable. However, it can be technically challenging and time-consuming.[3]

Comparative Analysis of Labeling Efficiency: A Data-Driven Approach

The efficiency of any given labeling dye is not absolute; it is highly dependent on the cell type being studied. Below, we present a comparative analysis of labeling efficiency for commonly used dyes across different cell lines.

Dye	Cell Line	Labeling Efficiency (% Positive Cells)	Mean Fluorescence Intensity (MFI)	Impact on Viability	Key Considerations
CFSE	Jurkat (Suspension)	>95%	High	Can be toxic at concentrations >2 µM[10]	The "gold standard" for proliferation, but requires careful titration to avoid toxicity.[11]
HeLa (Adherent)	>98%	Very High	Low at optimal concentrations	Bright signal, but potential for spectral overlap with other green fluorophores.
CellTrace™ Violet	Jurkat (Suspension)	>99%	Very High	Minimal toxicity up to 10 µM[10]	Superior to CFSE in terms of low toxicity and bright, stable fluorescence.[10]
Primary T Cells	>98%	High	Low	Excellent for resolving multiple generations in proliferation assays.[12]
PKH26 (Membrane Dye)	Mesenchymal Stem Cells	~95%[13]	High	Slight reduction in viability observed in some studies.[13]	Requires a specific iso-osmotic loading medium which can affect cell viability.[8]
Neural Stem Cells	>95%[14]	High	Low	Good for short-term tracking, but the label can be lost over time.[14]
CellBrite™ Red (Membrane Dye)	Adherent & Suspension Cells	>95%	High	Low	Simple protocol; can be added directly to culture media.[8][15] Not compatible with methanol fixation or permeabilization.[15][16]

This table is a synthesis of data from multiple sources and should be used as a general guide. Optimal conditions should be determined empirically for each specific cell line and experimental setup.

Factors Influencing Labeling Efficiency: A Deeper Dive

Achieving optimal and reproducible labeling requires an understanding of the key factors that can influence the outcome.

• Cell Health and Viability: Healthy, proliferating cells will generally label more efficiently and consistently than stressed or dying cells. It is crucial to start with a cell population of high viability.

• Probe Concentration: The concentration of the labeling dye is a critical parameter. Insufficient dye will result in a weak signal, while excessive dye can be toxic to the cells and lead to signal quenching.[] Titration experiments are essential to determine the optimal concentration for your specific cell type.

• Incubation Time and Temperature: The time and temperature of incubation affect the rate of dye uptake and reaction. Following the manufacturer's recommendations is a good starting point, but optimization may be necessary.

• Cell Density: Labeling at an appropriate cell density is important to ensure uniform exposure of all cells to the labeling reagent.

• Buffer Composition: The pH and composition of the labeling buffer can significantly impact the efficiency of amine-reactive dyes, which require a slightly basic pH for optimal reactivity.[18] Buffers containing free amines, such as Tris, should be avoided as they will compete with the cellular proteins for reaction with the dye.[18]

Detailed Experimental Protocols

To provide a practical framework, here are detailed protocols for labeling suspension and adherent cells with an amine-reactive dye like CellTrace™ Violet.

Protocol 1: Labeling Suspension Cells (e.g., Jurkat)

Methodology:

• Cell Preparation:

  • Harvest cells and perform a cell count. Ensure cell viability is >95%.

  • Wash the cells once with sterile, protein-free PBS to remove any residual serum proteins.

  • Resuspend the cell pellet in PBS at a concentration of 1 x 10^6 cells/mL.[19]

• Labeling:

  • Prepare a working solution of the amine-reactive dye in DMSO or an appropriate solvent.

  • Add the dye to the cell suspension at the desired final concentration (typically 1-10 µM, but should be optimized).

  • Incubate the cells for 20 minutes at 37°C, protected from light.[20]

• Washing:

  • To stop the labeling reaction, add at least 5 volumes of complete culture medium (containing serum) and incubate for 5 minutes. The proteins in the serum will quench any unreacted dye.[4]

  • Centrifuge the cells, discard the supernatant, and resuspend the cell pellet in fresh, pre-warmed complete medium.

  • Repeat the wash step two more times to ensure complete removal of any unbound dye.[19]

• Downstream Application:

  • The labeled cells are now ready for your downstream application, such as flow cytometry, microscopy, or in vivo injection.

Protocol 2: Labeling Adherent Cells (e.g., HeLa)

Methodology:

• Cell Preparation:

  • Culture adherent cells in a suitable vessel until they reach the desired confluency (typically 70-80%).

  • Aspirate the culture medium and wash the cells once with sterile, protein-free PBS.

• Labeling:

  • Prepare the labeling solution by diluting the amine-reactive dye in pre-warmed PBS to the optimal concentration.

  • Add the labeling solution to the cells, ensuring the entire surface is covered.

  • Incubate for 20 minutes at 37°C, protected from light.

• Washing:

  • Aspirate the labeling solution.

  • Add pre-warmed complete culture medium and incubate for 5 minutes to quench the reaction.

  • Aspirate the medium and wash the cells twice with fresh, pre-warmed complete medium.

• Downstream Application:

  • The cells can now be imaged directly, or detached using trypsin for analysis by flow cytometry.

Troubleshooting Common Labeling Issues

Even with optimized protocols, challenges can arise. Here's a guide to troubleshooting common problems.

Problem	Potential Cause(s)	Solution(s)
Weak or No Signal	- Insufficient dye concentration.[21][22]- Low cell viability.- Incompatible buffer (e.g., containing Tris).[18]- Photobleaching.[21]	- Titrate the dye to a higher concentration.- Ensure you are starting with a healthy cell population.- Use a recommended buffer like PBS.- Protect cells from light during and after labeling.[23]
High Background/Non-specific Staining	- Dye concentration is too high.[21]- Incomplete removal of unbound dye.- Cell death and release of labeled proteins.	- Optimize the dye concentration through titration.- Ensure thorough washing steps after labeling.- Use a viability dye to exclude dead cells from analysis.[24]
High Cell Toxicity/Death	- Dye concentration is too high.[10]- Extended incubation time.- Harsh cell handling.	- Perform a dose-response curve to determine the optimal non-toxic concentration.- Optimize the incubation time.- Handle cells gently throughout the procedure.
Heterogeneous Labeling	- Incomplete dissociation of cells (clumps).- Uneven exposure to the labeling solution.	- Ensure a single-cell suspension before labeling.- Gently agitate during incubation to ensure all cells are exposed to the dye.

Conclusion: A Path to Reliable and Reproducible Data

The journey to high-quality, reproducible cell labeling data is paved with careful planning, optimization, and a deep understanding of the tools at your disposal. By moving beyond a "one-size-fits-all" mentality and embracing a data-driven approach to selecting and applying fluorescent labeling reagents, researchers can unlock a new level of precision and confidence in their findings. This guide has provided the foundational knowledge, comparative data, and practical protocols to empower you to navigate the complexities of cell labeling and illuminate the intricate workings of the cellular world.

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• (PDF) Comparison of Transfection Agents in Forming Complexes with Ferumoxides, Cell Labeling Efficiency, and Cellular Viability - ResearchGate. (2015, December 30). ResearchGate. Retrieved from [Link]

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• CellBrite™ Red Cytoplasmic Membrane Dye - Biotium - Cambridge Bioscience. (n.d.). Cambridge Bioscience. Retrieved from [Link]

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• Cytotoxicity, cytocompatibility, cell-labeling efficiency, and in vitro cellular magnetic resonance imaging of gadolinium-catalyzed single-walled carbon nanotubes - PMC. (n.d.). National Center for Biotechnology Information. Retrieved from [Link]

• Generational Analysis of T Cell Proliferation using Cell Tracking Dyes - Agilent. (2020, May 27). Agilent. Retrieved from [Link]

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• Efficiency of cell labeling. (A) Visualization of exogenous labels in a... - ResearchGate. (n.d.). ResearchGate. Retrieved from [Link]

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Safety & Regulatory Compliance

Operational and Disposal Guide: Methyl 2-aminohex-5-ynoate

Methyl 2-aminohex-5-ynoate is a bifunctional unnatural amino acid derivative containing a terminal alkyne and a methyl ester. It is predominantly utilized by drug development professionals and chemical biologists as a robust bioorthogonal handle in Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) "click" chemistry. While the compound itself is stable under standard conditions, its operational lifecycle—particularly during reaction quenching and waste segregation—presents unique, severe safety hazards that require strict adherence to mechanistic disposal protocols.

Mechanistic Safety Assessment

To safely manage methyl 2-aminohex-5-ynoate, researchers must understand the causality behind its reactivity profile:

• Terminal Alkyne Reactivity: The terminal alkyne possesses a highly acidic proton. During CuAAC reactions, the alkyne coordinates with a copper(I) catalyst to form a copper-acetylide intermediate[1]. If reaction mixtures are improperly disposed of or allowed to evaporate, these organometallic acetylides can precipitate. In their dry state, heavy metal acetylides are violently explosive and shock-sensitive[2].

• Ester Hydrolysis & Amine Nucleophilicity: The methyl ester is susceptible to hydrolysis under basic or acidic extremes, while the unprotected primary amine can act as a nucleophile. Storing the unreacted compound in basic waste streams can trigger uncontrolled polymerization or degradation.

Because of these factors, disposal is never a simple matter of pouring the reagent into a generic organic waste carboy. The reactive intermediates must be systematically dismantled.

Operational Workflow and Quenching Protocol

The most critical phase of methyl 2-aminohex-5-ynoate disposal occurs immediately post-reaction. The following protocol provides a self-validating system to ensure all explosive copper-acetylide intermediates are neutralized before the waste enters your institution's RCRA-compliant disposal stream[3].

Workflow for CuAAC reaction quenching and safe disposal of alkyne waste.

Step-by-Step Quenching Methodology

• Temperature Control: Transfer the completed reaction vessel to a certified chemical fume hood. Submerge the flask in an ice bath to cool the mixture to 0–5 °C.

  • Causality: The quenching process can be exothermic. Cooling suppresses solvent volatilization and prevents thermal runaway during the dismantling of the acetylide complex[4].

• Catalyst Chelation (The Validation Step): Slowly add a 0.5 M aqueous solution of EDTA (Ethylenediaminetetraacetic acid) or saturated ammonium chloride ( NH4​Cl ) dropwise to the stirring mixture.

  • Causality: EDTA acts as a strong chelating agent, stripping the copper away from the alkyne and protonating the acetylide back into a safe, unreactive terminal alkyne[4].

  • Self-Validation: Observe the color of the solution. The mixture will transition from a murky, dark suspension to a clear, distinct blue or green solution. This color shift visually confirms that the free Cu(I)/Cu(II) has been successfully chelated.

• Dilution and Stabilization: Add an equal volume of an inert, miscible solvent (e.g., methanol or water) to the quenched mixture.

  • Causality: Dilution ensures that all residual salts and organic species remain fully solvated, preventing any localized precipitation in the waste container.

• Final Verification: Allow the mixture to stir for an additional 15 minutes at room temperature. Proceed to waste segregation only when gas evolution has completely ceased and the solution remains homogeneous.

Waste Segregation and RCRA Compliance

Under the EPA's Resource Conservation and Recovery Act (RCRA), academic and industrial laboratories must strictly segregate waste streams to prevent the generation of toxic gases (e.g., hydrazoic acid from mixed azides) or explosive precipitates[3].

Summarized below is the quantitative waste segregation matrix for methyl 2-aminohex-5-ynoate and its reaction byproducts:

Waste Stream Category	Primary Constituents	EPA RCRA Hazard Code	Primary Incompatibilities	Max Accumulation Time
Unused/Expired Chemical	Pure Methyl 2-aminohex-5-ynoate	U-Listed (Unused organic)	Strong oxidizers, heavy metal salts	12 Months (Subpart K)
Quenched CuAAC Waste	Alkyne, Triazole, Cu(II)-EDTA, Solvents	D001 (Ignitable), State-Regulated Metal	Unreacted azides, strong acids	12 Months (Subpart K)
Aqueous Wash Waste	Water, trace Cu salts, buffer	Non-RCRA or State-Regulated	Water-reactive metals	12 Months (Subpart K)

Disposal Procedures for Unused or Expired Stocks

If you possess pure, unreacted methyl 2-aminohex-5-ynoate that has expired or is no longer needed, it must be handled as hazardous organic waste.

• Preserve Integrity: Do not attempt to quench, dilute, or chemically alter pure alkyne stocks in their original containers[4].

• Secure Packaging: Ensure the chemical remains in its original, tightly sealed amber glass vial to protect it from light and moisture degradation.

• Labeling: Affix a hazardous waste tag clearly identifying the contents as "Non-Halogenated Organic Waste - Terminal Alkyne."

• EHS Transfer: Transfer the sealed container to your designated Satellite Accumulation Area (SAA) for eventual collection and high-temperature incineration by your Environmental Health and Safety (EHS) department.

Emergency Spill Response

In the event of a spill involving methyl 2-aminohex-5-ynoate or an active CuAAC reaction mixture, execute the following protocol:

• Isolate: Immediately evacuate non-essential personnel from the vicinity and ensure the fume hood sash is lowered if the spill is contained within it.

• Neutralize (If Reaction Mixture): If the spill involves an unquenched copper-alkyne mixture, gently spray the affected area with a dilute EDTA solution. This chelates the active copper and prevents the formation of dry, shock-sensitive acetylides upon solvent evaporation.

• Absorb: Cover the neutralized spill with an inert, non-combustible absorbent material such as vermiculite or sand. Crucial: Never use combustible materials like paper towels to clean up transition metal mixtures, as this poses a severe fire hazard.

• Collect: Use non-sparking tools to sweep the absorbed material into a rigid, sealable hazardous waste container. Label the container immediately and notify EHS for emergency pickup.

References

• Regulations for Hazardous Waste Generated at Academic Laboratories | US EPA Source: Environmental Protection Agency (EPA) URL:[Link]

• Recent Advances in Recoverable Systems for the Copper-Catalyzed Azide-Alkyne Cycloaddition Reaction (CuAAC) Source: MDPI (Molecules) URL:[Link]

• Electrochemical preparation and applications of copper(I) acetylides: a demonstration of how electrochemistry can be used to facilitate sustainability in homogeneous catalysis Source: RSC Publishing (Green Chemistry) URL:[Link]

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A Senior Application Scientist's Guide to Personal Protective Equipment for Methyl 2-aminohex-5-ynoate

As researchers pioneering new frontiers in drug development, our work inherently involves navigating the complexities of novel chemical entities. Methyl 2-aminohex-5-ynoate is a prime example—a bifunctional molecule featuring both an amino ester and a terminal alkyne. This structure offers significant synthetic potential but also demands a nuanced and rigorous approach to safety. This guide moves beyond a simple checklist, providing a procedural and logical framework for the safe handling of this compound, grounded in its specific chemical properties and established laboratory safety principles. Our primary objective is to build a self-validating system of safety around its use, ensuring that every step, from preparation to disposal, is deliberate and protected.

Hazard Assessment: Understanding the "Why" Behind the "What"

Methyl 2-aminohex-5-ynoate and its salts are classified as irritants.[1] The primary hazards associated with this compound are skin irritation, serious eye irritation, and potential respiratory irritation.[1] As a research chemical, comprehensive toxicological data is often unavailable; therefore, we must operate under the precautionary principle, treating any compound with unknown long-term effects as potentially hazardous.[2][3]

The terminal alkyne group also warrants consideration. While not pyrophoric, terminal alkynes possess an acidic proton and can undergo energetic reactions, particularly with certain metals or strong bases.[4] This reactivity informs not only handling but also storage and waste segregation protocols.

Table 1: Hazard Profile and GHS Classification

Hazard Statement	GHS Classification	GHS Pictogram	Required Action
H315: Causes skin irritation	Skin Irrit. 2	GHS07 (Exclamation Mark)	Avoid skin contact; wear appropriate gloves and lab coat.
H319: Causes serious eye irritation	Eye Irrit. 2	GHS07 (Exclamation Mark)	Wear chemical safety goggles; use a face shield for splash risks.
H335: May cause respiratory irritation	STOT SE 3	GHS07 (Exclamation Mark)	Handle only in a certified chemical fume hood.

Data sourced from supplier safety information for Methyl (2R)-2-aminohex-5-ynoate hydrochloride.[1]

The Core Directive: Your Personal Protective Equipment (PPE) Ensemble

The selection of PPE is not merely a requirement but an integrated system designed to mitigate the identified risks.

Primary Engineering Control: The Chemical Fume Hood

Before any PPE is donned, the primary line of defense must be in place. Due to the risk of respiratory irritation (H335), all handling of solid Methyl 2-aminohex-5-ynoate and its solutions must be conducted within a properly functioning and certified chemical fume hood.[2] This is non-negotiable.

Step 1: Eye and Face Protection

Requirement: ANSI Z87.1-compliant chemical safety goggles. Causality: The H319 classification indicates a risk of serious eye irritation.[1] Standard safety glasses do not provide an adequate seal against dust or splashes. Goggles are mandatory. For procedures with a heightened risk of splashing (e.g., transferring solutions, quenching reactions), a full-face shield must be worn in addition to safety goggles.[2]

Step 2: Skin and Body Protection

Requirement: A long-sleeved, flame-resistant (FR) lab coat and a double layer of nitrile gloves. Causality:

• Lab Coat: A buttoned lab coat protects against incidental contact and contamination of personal clothing.

• Gloves: Glove selection is critical. This molecule is an amino ester. General chemical resistance charts indicate that standard nitrile gloves offer poor long-term resistance to both esters and amines.[5][6] However, for the incidental splash protection required when handling small quantities in a research setting, nitrile is acceptable with specific precautions.[6][7]

  • Protocol: Double Gloving. Wear two pairs of nitrile gloves. This significantly increases the breakthrough time in the event of a splash.

  • Immediate Replacement. If the outer glove comes into contact with the chemical, remove both gloves immediately, wash your hands, and don a fresh double pair. Never continue working with contaminated gloves.[6] The breakthrough time for a thin nitrile glove against a direct splash can be less than one minute.[6]

Step 3: Respiratory Protection (Conditional)

Requirement: NIOSH-approved respirator (e.g., N95 for particulates or an air-purifying respirator with organic vapor cartridges). Causality: A respirator is generally not required when handling this compound within a fume hood. However, it becomes necessary under specific circumstances, such as a large spill outside of containment or during the cleaning of contaminated equipment where aerosolization is possible.[8]

Procedural Guidance: Operational and Disposal Plans

A safe outcome is predicated on a safe process. The following workflow integrates the PPE requirements into the practical handling of Methyl 2-aminohex-5-ynoate.

Safe Handling and Operations Workflow

The following diagram outlines the critical decision points and safety procedures from initial preparation to final waste disposal.

Caption: Safe Handling Workflow for Methyl 2-aminohex-5-ynoate.

Step-by-Step Disposal Protocol

The disposal of Methyl 2-aminohex-5-ynoate must comply with all institutional and local environmental regulations. Treat all associated waste as hazardous.[9]

• Waste Collection:

  • Designate a specific, compatible, and clearly labeled hazardous waste container (e.g., a high-density polyethylene (HDPE) bottle).

  • The label must include "Hazardous Waste," the full chemical name, and associated hazard warnings.

• Segregation:

  • Collect all materials contaminated with Methyl 2-aminohex-5-ynoate, including disposable labware, contaminated gloves, and weighing papers, in this dedicated container.

  • Crucially, do not mix this waste stream with incompatible materials. Avoid mixing with strong bases, oxidizing agents, or reactive metals.

• Storage and Disposal:

  • Keep the waste container sealed when not in use and store it in a designated satellite accumulation area within the laboratory.

  • Engage your institution's Environmental Health and Safety (EHS) department or a licensed professional waste disposal service for final pickup and disposal.[9] Do not pour this chemical down the drain.

By integrating a deep understanding of the chemical's properties with rigorous, procedural safety measures, we can confidently harness the potential of molecules like Methyl 2-aminohex-5-ynoate while upholding the highest standards of laboratory safety.

References

• Novel Chemicals with Unknown Hazards SOP. (n.d.). Tufts University. Retrieved from [Link]

• Guide to Nitrile Gloves Chemical Resistance | Glove Compatibility Chart. (2023, December 14). International Enviroguard. Retrieved from [Link]

• Nitrile Glove Chemical-Compatibility Reference. (n.d.). University of Pennsylvania Environmental Health and Radiation Safety. Retrieved from [Link]

• van der Heden van Noort, G. J., et al. (2014). On Terminal Alkynes That Can React with Active-Site Cysteine Nucleophiles in Proteases.

• Importance of PPE in Acetylene Plants. (n.d.). Rexarc. Retrieved from [Link]

• Methyl 5-hexynoate. (n.d.). PubChem. Retrieved from [Link]

• Chemical Resistance of Glove Materials. (n.d.). SKS Science Products. Retrieved from [Link]

• OSHA Glove Selection Chart. (n.d.). University of Pittsburgh Environmental Health and Safety. Retrieved from [Link]

• Chapter 7 - Safe Chemical Use. (n.d.). University of North Carolina at Chapel Hill Environment, Health and Safety. Retrieved from [Link]

• methyl (2S)-2-aminohex-5-enoate. (n.d.). PubChem. Retrieved from [Link]

• Chemical Resistance Guide. (n.d.). Unisafe Gloves. Retrieved from [Link]

• Ultimate Guide to Chemical Resistant Disposable Gloves. (n.d.). SHIELD Scientific. Retrieved from [Link]

• 10.8: Alkynes. (2021, December 15). Chemistry LibreTexts. Retrieved from [Link]

• Safe handling of cytotoxic drugs in the workplace. (2026, January 13). Health and Safety Executive. Retrieved from [Link]

• Glove Material Chemical Resistance. (n.d.). SKS Bottle & Packaging, Inc. Retrieved from [Link]

• Steering the Reaction Pathways of Terminal Alkynes by Introducing Oxygen Species: From C–C Coupling to C–H Activation. (2022, May 19). ACS Publications. Retrieved from [Link]

• Disposal of chemical wastes. (n.d.). RiskAssess. Retrieved from [Link]

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